4-Chloro-3-methylbut-2-en-1-ol

• CAS: 53170-97-1

Core Science & Biosynthesis

4-Chloro-3-methylbut-2-en-1-ol CAS number and properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chloro-3-methylbut-2-en-1-ol, a halogenated allylic alcohol. It covers its chemical and physical properties, detailed experimental protocols for its synthesis and analysis, and safety information. This document is intended to serve as a valuable resource for professionals in organic synthesis and medicinal chemistry.

Chemical Identity and Properties

4-Chloro-3-methylbut-2-en-1-ol is a bifunctional organic molecule containing both a chloroalkene and a primary alcohol functional group. These features make it a versatile building block in organic synthesis.

CAS Numbers: 53170-97-1, 2873-92-9.[1] (Note: Both CAS numbers are referenced in chemical databases for this compound, potentially referring to different isomeric forms or mixtures).

Molecular Structure:

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₅H₉ClO	[2][3]
Molecular Weight	120.579 g/mol	[2][3]
LogP (Octanol-Water Partition Coefficient)	1.16380	[2][3]
Polar Surface Area (PSA)	20.23 Ų	[2][3]
IUPAC Name	4-chloro-3-methylbut-2-en-1-ol	[1]
Canonical SMILES	CC(=CCO)CCl	[1]
InChI Key	QZYCIZBUCPJIGT-UHFFFAOYSA-N	[1]

Synthesis Protocols

The synthesis of 4-Chloro-3-methylbut-2-en-1-ol, particularly the (E)-isomer, can be effectively achieved through the reduction of the corresponding α,β-unsaturated ester.

Synthesis of (E)-4-Chloro-3-methylbut-2-en-1-ol via Ester Reduction

This protocol describes the reduction of (E)-ethyl 4-chloro-3-methylbut-2-enoate using diisobutylaluminium hydride (DIBAL-H), which is known to efficiently reduce α,β-unsaturated esters to their corresponding allylic alcohols.[3][4] This method has a reported yield of 87%.[3]

Reaction Scheme:

(E)-ethyl 4-chloro-3-methylbut-2-enoate → (E)-4-chloro-3-methylbut-2-en-1-ol

Materials and Reagents:

• (E)-ethyl 4-chloro-3-methylbut-2-enoate

• Diisobutylaluminium hydride (DIBAL-H), 1.0 M solution in toluene (B28343)

• Anhydrous Toluene

• Methanol (B129727)

• Saturated aqueous solution of Rochelle's salt (potassium sodium tartrate)

• Diethyl ether or Ethyl acetate

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas (for inert atmosphere)

Experimental Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a dropping funnel, and an argon/nitrogen inlet is charged with (E)-ethyl 4-chloro-3-methylbut-2-enoate (1.0 equivalent). Anhydrous toluene is added to dissolve the ester.

• Cooling: The reaction flask is cooled to -78 °C using a dry ice/acetone bath.

• Addition of Reducing Agent: A 1.0 M solution of DIBAL-H in toluene (2.2 equivalents) is added dropwise to the stirred solution via the dropping funnel, ensuring the internal temperature is maintained below -70 °C.

• Reaction Monitoring: The reaction is stirred at -78 °C for 2 hours.[3] Progress can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Hexane:Ethyl Acetate).

• Quenching: Upon completion, the reaction is quenched by the slow, dropwise addition of methanol at -78 °C to consume excess DIBAL-H. The mixture is then allowed to warm to room temperature.

• Workup: A saturated aqueous solution of Rochelle's salt is added, and the mixture is stirred vigorously until two clear layers are formed. The aqueous layer is extracted three times with diethyl ether or ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be further purified by flash column chromatography on silica (B1680970) gel.

Synthetic workflow for 4-Chloro-3-methylbut-2-en-1-ol.

Analytical Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method for the analysis of volatile compounds like 4-Chloro-3-methylbut-2-en-1-ol. Due to the presence of a primary alcohol, peak tailing may occur. Derivatization can be employed to improve chromatographic peak shape.

GC-MS Analysis with Silylation

This protocol outlines a general method for the analysis of the target compound, incorporating a derivatization step to improve analytical performance.

Materials and Reagents:

• Sample containing 4-Chloro-3-methylbut-2-en-1-ol

• Anhydrous solvent (e.g., Dichloromethane or Acetonitrile)

• Silylating reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Internal Standard (e.g., 1-dodecanol)

• GC vials with inserts and caps

Experimental Procedure:

• Sample Preparation: Prepare a stock solution of the sample in the anhydrous solvent. Create a calibration standard by dissolving a known quantity of purified 4-Chloro-3-methylbut-2-en-1-ol and the internal standard in the same solvent.

• Derivatization: In a GC vial, combine 100 µL of the sample or standard solution with 100 µL of BSTFA (+1% TMCS).

• Reaction: Cap the vial tightly and heat at 60 °C for 30 minutes to ensure complete silylation of the alcohol group.

• GC-MS Analysis: After cooling to room temperature, inject 1 µL of the derivatized sample into the GC-MS system.

Instrumental Conditions (Typical):

• GC Column: A mid-polarity capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Inlet Temperature: 250 °C.

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

• Oven Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C, and hold for 5 minutes.

• MS Transfer Line: 280 °C.

• Ion Source: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

GC-MS analytical workflow with derivatization.

Safety and Handling

4-Chloro-3-methylbut-2-en-1-ol is classified as a hazardous substance. Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times. All handling should be performed in a well-ventilated fume hood.

GHS Hazard Statements: [1]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements:

• Avoid breathing dust/fume/gas/mist/vapors/spray.

• Wash skin thoroughly after handling.

• Use only outdoors or in a well-ventilated area.

• Wear protective gloves/eye protection/face protection.

• If swallowed, call a poison center or doctor if you feel unwell.

• If on skin, wash with plenty of water.

• If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Applications in Research and Development

As a functionalized building block, 4-Chloro-3-methylbut-2-en-1-ol holds potential as an intermediate in the synthesis of more complex molecules. The allylic alcohol moiety can be oxidized to an aldehyde or carboxylic acid, or undergo substitution reactions. The vinyl chloride can participate in various coupling reactions. While specific applications in drug development are not widely documented, its structure is reminiscent of isoprenoid precursors, suggesting potential utility in the synthesis of natural products and their analogs. For instance, related chloro-butenyl structures are used in the synthesis of carotenoids.

Disclaimer: This guide is intended for informational purposes for qualified professionals. All experimental work should be conducted with appropriate safety precautions and after consulting primary literature.

References

• 1. 4-Chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 551197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. lookchem.com [lookchem.com]
• 4. Diisobutylaluminium hydride - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to 4-Chloro-3-methylbut-2-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and analytical methodologies related to 4-Chloro-3-methylbut-2-en-1-ol (B6167266). This halogenated organic compound serves as a versatile intermediate in the synthesis of various organic molecules and holds potential significance for drug development and material science. This document is intended to be a valuable resource for researchers and professionals, offering detailed experimental protocols and key data presented in a clear and accessible format.

Physicochemical Properties

4-Chloro-3-methylbut-2-en-1-ol is a compound with the molecular formula C5H9ClO.[1][2][3] It exists as (E) and (Z) isomers, which may exhibit slight differences in their physical and spectral properties. The key physicochemical data for this compound are summarized in the table below.

Property	Value	Source
Molecular Formula	C5H9ClO	[1][2][3]
Molecular Weight	120.58 g/mol	[1][2]
IUPAC Name	(2Z)-4-chloro-3-methylbut-2-en-1-ol / (2E)-4-chloro-3-methylbut-2-en-1-ol	[1][4]
CAS Number	53170-97-1	[3]
Boiling Point	82-83 °C at 200 hPa
Density	1.29 g/mL at 20 °C
Polar Surface Area	20.23 Ų	[1][3]
LogP	1.1	[1][2]
Monoisotopic Mass	120.0341926 Da	[1][2]

Synthesis and Experimental Protocols

The synthesis of 4-Chloro-3-methylbut-2-en-1-ol can be achieved through various synthetic routes. One common method involves the reduction of an ester precursor.

Synthesis of (E)-4-chloro-3-methylbut-2-en-1-ol via Reduction

This protocol describes the synthesis of the (E)-isomer from (E)-ethyl 4-chloro-3-methylbut-2-enoate.[3]

Reaction Scheme:

Caption: Synthesis of (E)-4-chloro-3-methylbut-2-en-1-ol.

Materials and Reagents:

• (E)-ethyl 4-chloro-3-methylbut-2-enoate

• Diisobutylaluminium hydride (DIBAL-H)

• Toluene (anhydrous)

• Diethyl ether

• Water

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Inert atmosphere (e.g., nitrogen or argon)

• Low-temperature bath (e.g., dry ice/acetone)

Experimental Procedure: [3]

• In a dry, inert atmosphere-flushed round-bottom flask, dissolve (E)-ethyl 4-chloro-3-methylbut-2-enoate in anhydrous toluene.

• Cool the solution to -78 °C using a low-temperature bath.

• Slowly add a solution of diisobutylaluminium hydride (DIBAL-H) in toluene dropwise to the stirred solution, maintaining the temperature at -78 °C.

• After the addition is complete, continue stirring the reaction mixture at -78 °C for 2 hours.

• Monitor the reaction progress using a suitable analytical technique, such as thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Allow the mixture to warm to room temperature.

• Dilute the mixture with diethyl ether and wash with water.

• Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude product can be further purified by silica (B1680970) gel chromatography.

Analytical Methods

The characterization and quantification of 4-Chloro-3-methylbut-2-en-1-ol can be performed using standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable method for the separation and identification of volatile and semi-volatile compounds like 4-Chloro-3-methylbut-2-en-1-ol.

Workflow for GC-MS Analysis:

Caption: Workflow for the analysis of 4-Chloro-3-methylbut-2-en-1-ol by GC-MS.

Safety Information

4-Chloro-3-methylbut-2-en-1-ol and its precursors may be hazardous. It is crucial to handle these chemicals with appropriate safety precautions in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.

• Handling: Avoid breathing vapors and contact with skin and eyes.[5][6] Keep away from heat, sparks, and open flames.[5]

• Storage: Store in a tightly closed container in a dry and well-ventilated place.[5][6]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.[5][6][7][8]

Applications in Research and Development

4-Chloro-3-methylbut-2-en-1-ol serves as a key building block in organic synthesis. Its bifunctional nature, containing both an alcohol and a chloroalkene, allows for a variety of chemical transformations. It is a precursor for the synthesis of more complex molecules, including natural products and their analogues, which are of interest in drug discovery and development. For instance, it is a precursor in the synthesis of compounds like Vitamin K1 and Phytol.[9]

References

• 1. (Z)-4-chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 13076815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 551197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. 2-Buten-1-ol, 4-chloro-3-methyl- | C5H9ClO | CID 5366220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.se [fishersci.se]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]
• 9. 4-chloro-3-methylbut-2-en-1-ol | CAS#:53170-97-1 | Chemsrc [chemsrc.com]

4-Chloro-3-methylbut-2-en-1-ol structural formula and isomers

An In-depth Technical Guide to 4-Chloro-3-methylbut-2-en-1-ol (B6167266): Structure, Isomerism, and Synthesis

This technical guide provides a comprehensive overview of 4-Chloro-3-methylbut-2-en-1-ol, a halogenated unsaturated alcohol used as an intermediate in organic synthesis. The document details its chemical structure, explores its various isomers, summarizes its physicochemical properties, and outlines key experimental protocols for its preparation. This guide is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Structural Formula and Physicochemical Properties

4-Chloro-3-methylbut-2-en-1-ol is a C5 chlorinated alcohol with the molecular formula C₅H₉ClO.[1][2] Its structure features a butene backbone with a chlorine atom, a methyl group, and a hydroxyl group as substituents. The presence of a carbon-carbon double bond is a key feature of this molecule.

The structural formula is confirmed by its IUPAC name and various chemical identifiers.[1][3]

Caption: Structural Formula of 4-Chloro-3-methylbut-2-en-1-ol.

Physicochemical Data

The following table summarizes the key physicochemical properties of 4-Chloro-3-methylbut-2-en-1-ol. Note that many of these values are computationally predicted.

Property	Value	Source
Molecular Formula	C₅H₉ClO	[1][4]
Molecular Weight	120.58 g/mol	[1][5]
Monoisotopic Mass	120.0341926 Da	[1][2]
IUPAC Name	4-chloro-3-methylbut-2-en-1-ol	[1]
XLogP3 (Predicted)	1.1	[2][5]
Polar Surface Area (PSA)	20.23 Ų	[4][6]
CAS Number	53170-97-1	[1][4]

Isomerism

Isomers are compounds that share the same molecular formula but have different arrangements of atoms.[7] 4-Chloro-3-methylbut-2-en-1-ol exhibits several types of isomerism, which are critical to consider in synthesis and biological applications.

Stereoisomerism: Geometric (E/Z) Isomers

Due to the restricted rotation around the C2=C3 double bond, 4-Chloro-3-methylbut-2-en-1-ol exists as two geometric isomers: (E) and (Z).[5] The designation depends on the priority of the substituent groups on each carbon of the double bond.

• (E)-isomer (trans): The higher priority groups (CH₂Cl and CH₂OH) are on opposite sides of the double bond.

• (Z)-isomer (cis): The higher priority groups are on the same side of the double bond.[5]

Caption: Geometric (E/Z) isomers of 4-chloro-3-methylbut-2-en-1-ol.

Constitutional Isomers

Constitutional isomers have the same molecular formula but differ in the connectivity of their atoms.[8] This includes positional and functional group isomers.

Positional isomers share the same carbon skeleton and functional groups, but the positions of the functional groups differ.[9] Examples for the C₅H₉ClO formula include moving the chlorine atom or the double bond.

Caption: Examples of positional isomers.

Functional group isomers have the same molecular formula but different functional groups.[8] For C₅H₉ClO, examples include cyclic ethers and halo-ketones.

Caption: Examples of functional group isomers.

Experimental Protocols

The synthesis of 4-Chloro-3-methylbut-2-en-1-ol is documented in chemical literature and patents, often focusing on the preparation of the (E)-isomer as a synthetic precursor.

Synthesis via Reduction of an Ester

One common method involves the reduction of (E)-ethyl 4-chloro-3-methylbut-2-enoate.[4]

• Reaction: Reduction of an α,β-unsaturated ester to an allylic alcohol.

• Reagent: Diisobutylaluminium hydride (DIBAL-H).

• Procedure:

  • The starting material, (E)-ethyl 4-chloro-3-methylbut-2-enoate, is dissolved in an appropriate solvent (e.g., toluene).

  • The solution is cooled to a low temperature, typically -78 °C.

  • A solution of diisobutylaluminium hydride is added slowly to the cooled ester solution.

  • The reaction is stirred at -78 °C for a specified time (e.g., 2 hours) to ensure complete reduction.

  • The reaction is quenched, and the product is isolated and purified, often yielding the target (E)-4-chloro-3-methyl-2-buten-1-ol.[4]

Multi-step Synthesis from Isoprene

A patented method describes a synthetic pathway starting from isoprene, which is suitable for larger-scale production.[10] This process involves the formation of a chlorohydrin intermediate followed by rearrangement and further reactions.

The logical workflow for a related synthesis is outlined below.[10]

Caption: Synthetic workflow starting from isoprene.

• Step 1: Chlorohydrin Formation: Isoprene is reacted to form 1-chloro-2-methyl-3-buten-2-ol.[10]

• Step 2: Allylic Rearrangement and Halogenation: The allylic alcohol undergoes rearrangement and further halogenation (e.g., with a brominating agent) to yield a di-halogenated intermediate like 4-bromo-1-chloro-2-methyl-2-butene. A trans-to-cis ratio of 8:1 or more has been reported for this step.

• Step 3: Subsequent Reactions: This intermediate can then be used in coupling reactions. For example, reaction with sodium sulfide (Na₂S) can produce di(4-chloro-3-methyl-2-butenyl) sulfide.[10] While this specific patent focuses on a sulfide product, the intermediates generated are closely related to the target alcohol and demonstrate a viable synthetic strategy from simple precursors.

References

• 1. 4-Chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 551197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 4-chloro-3-methylbut-2-en-1-ol (C5H9ClO) [pubchemlite.lcsb.uni.lu]
• 3. scribd.com [scribd.com]
• 4. lookchem.com [lookchem.com]
• 5. (Z)-4-chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 13076815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-chloro-3-methylbut-2-en-1-ol | CAS#:53170-97-1 | Chemsrc [chemsrc.com]
• 7. Isomers of Organic Compounds [webmis.highland.cc.il.us]
• 8. savitapall.com [savitapall.com]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. METHOD OF PREPARING 4-CHLORO-3-METHYL-2-BUTENYLPHENYL SULFIDE, DI(4-CHLORO-3-METHYL-2-BUTENYL)SULFIDE AND DI(4-CHLORO-3-METHYL-2-BUTENYL)SULFONE FOR SYNTHESIS OF NATURAL CAROTENOID PRODUCTS - Patent 1448517 [data.epo.org]

An In-depth Technical Guide to (Z)-4-chloro-3-methylbut-2-en-1-ol: Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Z)-4-chloro-3-methylbut-2-en-1-ol is a halogenated unsaturated alcohol with potential applications in organic synthesis and drug discovery. Its stereochemistry presents a unique scaffold for the development of novel chemical entities. This technical guide provides a comprehensive overview of the proposed synthesis and characterization of (Z)-4-chloro-3-methylbut-2-en-1-ol. Due to the limited availability of experimental data for the (Z)-isomer in current literature, this document outlines a plausible synthetic route and discusses characterization techniques based on established chemical principles and available data for the corresponding (E)-isomer. Furthermore, a general workflow for the biological activity screening of this and other novel compounds is presented.

Physicochemical Properties

A summary of the computed physicochemical properties of (Z)-4-chloro-3-methylbut-2-en-1-ol is provided in the table below. These values are primarily sourced from computational estimations.[1][2]

Property	Value	Source
Molecular Formula	C₅H₉ClO	PubChem[1]
Molecular Weight	120.58 g/mol	PubChem[1]
XLogP3-AA	1.1	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	1	PubChem[1]
Rotatable Bond Count	2	PubChem[1]
Exact Mass	120.0341926 Da	PubChem[1]
Monoisotopic Mass	120.0341926 Da	PubChem[1]
Topological Polar Surface Area	20.2 Ų	PubChem[1]
Heavy Atom Count	7	PubChem[1]
Complexity	68.5	PubChem[1]

Proposed Synthesis

Caption: Proposed synthetic pathway for (Z)-4-chloro-3-methylbut-2-en-1-ol.

Experimental Protocols

The following are hypothetical, yet chemically sound, experimental protocols for the proposed synthesis.

Step 1: Synthesis of 4-chloro-3-methylbut-2-yn-1-al

• To a stirred solution of 3-methyl-2-butyn-1-ol (1.0 eq) in anhydrous dichloromethane (B109758) (CH₂Cl₂) at 0 °C, add pyridinium (B92312) chlorochromate (PCC) (1.5 eq) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica (B1680970) gel to remove the chromium salts.

• Wash the silica pad with additional diethyl ether.

• Concentrate the filtrate under reduced pressure to yield the crude 4-chloro-3-methylbut-2-yn-1-al.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate (B1210297) gradient) to obtain the pure ynone.

Step 2: Synthesis of (Z)-4-chloro-3-methylbut-2-en-1-ol

• Dissolve 4-chloro-3-methylbut-2-yn-1-al (1.0 eq) in a suitable solvent such as ethyl acetate or methanol.

• Add Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead) (5-10 mol%) to the solution.

• Stir the suspension under a hydrogen atmosphere (balloon pressure) at room temperature.

• Monitor the reaction progress by TLC or gas chromatography (GC) to ensure the reaction stops after the formation of the alkene and does not proceed to the alkane.

• Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Wash the celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude (Z)-4-chloro-3-methylbut-2-en-1-ol.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain the pure (Z)-isomer.

Characterization

Detailed experimental characterization data for (Z)-4-chloro-3-methylbut-2-en-1-ol is scarce in the literature. The following sections provide available data for the (E)-isomer for comparison and predicted data for the (Z)-isomer. It is crucial to note that experimental verification is required.

Spectroscopic Data

The table below summarizes the available spectroscopic data for the (E)-isomer and predicted data for the (Z)-isomer.

Technique	Data for (E)-4-chloro-3-methylbut-2-en-1-ol	Predicted Data for (Z)-4-chloro-3-methylbut-2-en-1-ol
¹H NMR	Data not available in searched literature.	Predicted shifts (CDCl₃): δ 5.8-6.0 (t, 1H, CH =C), 4.2-4.4 (d, 2H, CH ₂OH), 4.1-4.3 (s, 2H, CH ₂Cl), 1.8-2.0 (s, 3H, CH ₃). Note: The vinyl proton in the (Z)-isomer is expected to be slightly downfield compared to the (E)-isomer due to anisotropic effects.
¹³C NMR	Data not available in searched literature.	Predicted shifts (CDCl₃): δ 140-145 (C=C H), 120-125 (C =CH), 60-65 (C H₂OH), 45-50 (C H₂Cl), 20-25 (C H₃).
IR (Infrared)	Vapor Phase IR Spectra available on PubChem.[3]	Expected peaks (cm⁻¹): 3300-3400 (O-H stretch, broad), 3010-3050 (C-H stretch, vinyl), 2850-2960 (C-H stretch, alkyl), 1650-1670 (C=C stretch), 1000-1100 (C-O stretch), 650-800 (C-Cl stretch).
MS (Mass Spec.)	GC-MS data available on PubChem; m/z top peak: 71, 2nd highest: 41, 3rd highest: 69.[3]	Expected fragmentation: [M]+ at m/z 120/122 (isotope pattern for Cl). Loss of H₂O to give [M-18]+. Loss of Cl to give [M-35]+. Loss of CH₂Cl to give [M-49]+.

Biological Activity

There is no reported biological activity or signaling pathway associated with (Z)-4-chloro-3-methylbut-2-en-1-ol in the currently available scientific literature. For researchers interested in exploring the potential biological effects of this novel compound, a general workflow for activity screening is outlined below.

General Workflow for Biological Activity Screening

The following diagram illustrates a typical workflow for the initial biological screening of a novel chemical compound.

Caption: A generalized workflow for the screening and identification of biologically active compounds.

Experimental Protocols for Initial Screening

Cytotoxicity Assay (e.g., MTT Assay)

• Cell Seeding: Plate cells of a relevant cell line (e.g., a cancer cell line for anti-cancer screening or a normal cell line for general toxicity) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of (Z)-4-chloro-3-methylbut-2-en-1-ol (typically from 0.1 to 100 µM) for 24-72 hours. Include appropriate vehicle controls.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Measurement: Read the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) value.

Enzyme Inhibition Assay (Generic Protocol)

• Reagent Preparation: Prepare a buffer solution at the optimal pH for the target enzyme. Prepare solutions of the enzyme, its substrate, and a range of concentrations of (Z)-4-chloro-3-methylbut-2-en-1-ol.

• Assay Setup: In a 96-well plate, add the buffer, the test compound at various concentrations, and the enzyme.

• Initiation of Reaction: Add the substrate to initiate the enzymatic reaction.

• Measurement: Monitor the reaction progress over time by measuring the change in absorbance or fluorescence using a microplate reader.

• Data Analysis: Calculate the initial reaction rates and determine the percentage of inhibition for each concentration of the test compound. Calculate the IC₅₀ value.

Conclusion

(Z)-4-chloro-3-methylbut-2-en-1-ol represents a chemical entity with potential for further investigation in synthetic and medicinal chemistry. This guide has provided a plausible, though not yet experimentally validated, synthetic route and an overview of the necessary characterization techniques. The lack of experimental data highlights an opportunity for further research to fully elucidate the properties and potential applications of this molecule. The provided workflow for biological activity screening offers a roadmap for assessing its therapeutic potential. Future studies should focus on the successful synthesis and purification of the (Z)-isomer, followed by comprehensive spectroscopic characterization and a systematic evaluation of its biological activities.

References

• 1. benchchem.com [benchchem.com]
• 2. (Z)-4-chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 13076815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Catalytic asymmetric reductive coupling of alkynes and aldehydes: enantioselective synthesis of allylic alcohols and alpha-hydroxy ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Spectral Landscape: A Technical Guide to the ¹H and ¹³C NMR of 4-Chloro-3-methylbut-2-en-1-ol

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the structural characteristics of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy serves as a cornerstone technique for elucidating molecular structures. This technical guide provides an in-depth analysis of the predicted ¹H and ¹³C NMR spectral data for 4-Chloro-3-methylbut-2-en-1-ol, a halogenated unsaturated alcohol with potential applications in organic synthesis. The information presented herein, including detailed spectral data and a standardized experimental protocol, is intended to facilitate the identification and characterization of this compound and its analogs.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 4-Chloro-3-methylbut-2-en-1-ol. These predictions were generated using advanced computational algorithms and provide a valuable reference for spectral assignment. The predicted chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

Table 1: Predicted ¹H NMR Data for 4-Chloro-3-methylbut-2-en-1-ol (Solvent: CDCl₃, Predicted at 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.75	Triplet (t)	1H	=CH-
~4.20	Doublet (d)	2H	-CH₂OH
~4.15	Singlet (s)	2H	-CH₂Cl
~1.80	Singlet (s)	3H	-CH₃
~1.50	Singlet (s)	1H	-OH

Table 2: Predicted ¹³C NMR Data for 4-Chloro-3-methylbut-2-en-1-ol (Solvent: CDCl₃, Predicted at 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~140.0	C=
~125.0	=CH-
~60.0	-CH₂OH
~50.0	-CH₂Cl
~15.0	-CH₃

Experimental Protocol for NMR Analysis

This section outlines a detailed methodology for the acquisition of ¹H and ¹³C NMR spectra of liquid organic compounds such as 4-Chloro-3-methylbut-2-en-1-ol.

1. Sample Preparation:

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. For 4-Chloro-3-methylbut-2-en-1-ol, deuterated chloroform (B151607) (CDCl₃) is a common choice.

• Concentration: Prepare a solution with a concentration of approximately 5-10 mg of the analyte in 0.6-0.7 mL of the deuterated solvent. For ¹³C NMR, a higher concentration (20-50 mg) may be necessary to obtain a good signal-to-noise ratio in a reasonable time.

• Sample Filtration: To remove any particulate matter that could degrade the spectral resolution, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically added as an internal standard for referencing the chemical shifts to 0.00 ppm. Modern spectrometers can often reference the spectrum to the residual solvent peak, making the addition of an external standard unnecessary in many cases.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe is recommended for optimal resolution and sensitivity.

• Locking and Shimming: Insert the NMR tube into the spectrometer. The instrument's deuterium (B1214612) lock system will use the deuterium signal from the solvent to stabilize the magnetic field. Perform automated or manual shimming to optimize the homogeneity of the magnetic field across the sample, which is crucial for obtaining sharp spectral lines.

• ¹H NMR Acquisition Parameters (Typical):

  • Pulse Sequence: A standard single-pulse sequence (e.g., 'zg30') is typically used.

  • Spectral Width: Set a spectral width of approximately 12-16 ppm to encompass all expected proton signals.

  • Acquisition Time: An acquisition time of 2-4 seconds is generally sufficient.

  • Relaxation Delay: A relaxation delay of 1-2 seconds allows for the relaxation of the protons between scans.

  • Number of Scans: For a moderately concentrated sample, 8 to 16 scans are usually adequate to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition Parameters (Typical):

  • Pulse Sequence: A standard proton-decoupled single-pulse sequence (e.g., 'zgpg30') is used to simplify the spectrum by removing C-H coupling, resulting in single lines for each unique carbon atom.

  • Spectral Width: A spectral width of approximately 200-220 ppm is required to cover the full range of carbon chemical shifts.

  • Acquisition Time: An acquisition time of 1-2 seconds is common.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is often used to ensure quantitative accuracy, although shorter delays can be used for faster acquisition if quantitation is not critical.

  • Number of Scans: Due to the low natural abundance of the ¹³C isotope, a larger number of scans (e.g., 128 to 1024 or more) is typically required to obtain a spectrum with an adequate signal-to-noise ratio.

3. Data Processing:

• Fourier Transformation: The acquired free induction decay (FID) is converted into a frequency-domain spectrum through a Fourier transform.

• Phasing: The spectrum is phased to ensure that all peaks have a pure absorption lineshape.

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Integration: The relative areas of the peaks in the ¹H NMR spectrum are integrated to determine the relative number of protons giving rise to each signal.

• Peak Picking and Referencing: The chemical shifts of the peaks are determined and referenced to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

Visualizing the Workflow

To provide a clear overview of the experimental process, the following diagram illustrates the key steps in NMR sample preparation and data acquisition.

Figure 1. General workflow for NMR sample preparation and analysis.

Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry and Fragmentation of 4-Chloro-3-methylbut-2-en-1-ol

For Immediate Release

This technical guide provides an in-depth analysis of the mass spectrometry and fragmentation behavior of 4-Chloro-3-methylbut-2-en-1-ol (B6167266) (C₅H₉ClO), a compound of interest to researchers, scientists, and professionals in the field of drug development. Understanding the fragmentation pattern is crucial for the structural elucidation and sensitive detection of this and related molecules.

Core Analysis: Mass Spectrum and Fragmentation Pathway

The mass spectrum of 4-Chloro-3-methylbut-2-en-1-ol, with a molecular weight of approximately 120.58 g/mol , is predicted to exhibit a characteristic molecular ion peak ([M]⁺˙) at m/z 120, accompanied by an isotopic peak at m/z 122 due to the presence of the ³⁷Cl isotope.[1][2][3] The relative abundance of the M+2 peak is expected to be about one-third of the molecular ion peak, reflecting the natural isotopic abundance of chlorine.[4]

The fragmentation of 4-Chloro-3-methylbut-2-en-1-ol under electron ionization (EI) is governed by the presence of the hydroxyl group, the double bond, and the chlorine atom. The primary fragmentation pathways are expected to be α-cleavage, allylic cleavage, and the loss of neutral molecules such as water and hydrogen chloride.

Key Fragmentation Pathways:

• Loss of a Chlorine Radical (M-35/37): A prominent fragmentation pathway for chlorinated compounds involves the cleavage of the carbon-chlorine bond.[4][5] This would result in a fragment ion at m/z 85.

• α-Cleavage: Cleavage of the C-C bond adjacent to the oxygen atom is a characteristic fragmentation pattern for alcohols.[6][7][8] This can lead to the formation of a resonance-stabilized cation. For 4-Chloro-3-methylbut-2-en-1-ol, this could result in the loss of a CH₂OH radical (m/z 31), leading to a fragment at m/z 89 (and its isotope at m/z 91), or the loss of the larger substituent.

• Allylic Cleavage: The presence of a double bond facilitates allylic cleavage, leading to the formation of a stable allylic cation. Cleavage of the bond between the carbon bearing the methyl and chloro-methyl groups and the adjacent sp² hybridized carbon would be a likely fragmentation route.

• Loss of Water (M-18): Alcohols frequently undergo dehydration, resulting in the loss of a water molecule.[6][7] This would produce a fragment ion at m/z 102 (and its isotope at m/z 104).

• Loss of Hydrogen Chloride (M-36): The elimination of a neutral HCl molecule is another possible fragmentation pathway for chlorinated compounds. This would lead to a fragment ion at m/z 84.

The interplay of these fragmentation mechanisms will define the unique mass spectrum of 4-Chloro-3-methylbut-2-en-1-ol.

Quantitative Data Summary

The following table summarizes the predicted key fragment ions, their mass-to-charge ratio (m/z), and the corresponding neutral loss from the molecular ion.

m/z	Proposed Fragment Ion	Neutral Loss	Fragmentation Pathway
120/122	[C₅H₉ClO]⁺˙	-	Molecular Ion
102/104	[C₅H₇Cl]⁺˙	H₂O	Dehydration
89/91	[C₄H₆Cl]⁺	CH₂OH	α-Cleavage
85	[C₅H₉O]⁺	Cl	Loss of Chlorine Radical
84	[C₅H₈]⁺˙	HCl	Loss of Hydrogen Chloride
43	[C₃H₇]⁺	C₂H₂ClO	Multiple Cleavages

Experimental Protocol: GC-MS Analysis

The analysis of volatile organic compounds like 4-Chloro-3-methylbut-2-en-1-ol is typically performed using Gas Chromatography-Mass Spectrometry (GC-MS).[9][10]

1. Sample Preparation:

• For liquid samples, a direct injection of a diluted solution (e.g., in dichloromethane (B109758) or methanol) is appropriate.

• For solid matrices or headspace analysis, solid-phase microextraction (SPME) or purge and trap techniques can be employed for pre-concentration.[11]

2. Gas Chromatography (GC) Conditions:

• Injector: Split/splitless injector, operated in splitless mode for trace analysis. Injector temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.[11]

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 40-50 °C, hold for 2-5 minutes.

  • Ramp: Increase temperature at a rate of 10-20 °C/min to 250-280 °C.[12]

  • Final hold: Hold at the final temperature for 5-10 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.[13]

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: Scan from m/z 35 to 200 to encompass the molecular ion and all expected fragments.

• Solvent Delay: A solvent delay of 2-4 minutes is used to prevent filament damage from the solvent peak.

4. Data Analysis:

• The acquired mass spectra are compared with spectral libraries (e.g., NIST, Wiley) for compound identification.

• The fragmentation pattern is analyzed to confirm the structure of the analyte.

Visualization of Fragmentation Pathway

The following diagram illustrates the proposed primary fragmentation pathways of 4-Chloro-3-methylbut-2-en-1-ol.

Caption: Proposed fragmentation of 4-Chloro-3-methylbut-2-en-1-ol.

References

• 1. 4-Chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 551197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-chloro-3-methylbut-2-en-1-ol | CAS#:53170-97-1 | Chemsrc [chemsrc.com]
• 3. (Z)-4-chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 13076815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Ionic fragmentation of organo chlorine compounds by electron impact ion source of mass spectrometer [inis.iaea.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants | Springer Nature Experiments [experiments.springernature.com]
• 10. dem.ri.gov [dem.ri.gov]
• 11. Determination of volatile organic compounds (VOCs) in indoor work environments by solid phase microextraction-gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. uni-saarland.de [uni-saarland.de]

Infrared (IR) spectroscopy of 4-Chloro-3-methylbut-2-en-1-ol

An In-depth Technical Guide to the Infrared (IR) Spectroscopy of 4-Chloro-3-methylbut-2-en-1-ol

This guide provides a comprehensive overview of the infrared (IR) spectroscopic analysis of 4-Chloro-3-methylbut-2-en-1-ol, tailored for researchers, scientists, and professionals in drug development. It covers predicted spectral data, detailed experimental protocols, and visualizations of the molecular structure and analytical workflow.

Predicted Infrared Spectral Data

The infrared spectrum of 4-Chloro-3-methylbut-2-en-1-ol is characterized by the vibrational frequencies of its primary functional groups: a hydroxyl group (O-H), a trisubstituted carbon-carbon double bond (C=C), a carbon-chlorine bond (C-Cl), and various carbon-hydrogen bonds (C-H). While an experimental spectrum for this specific molecule is not publicly available, a predicted spectrum can be derived from the known absorption ranges of these functional groups. The expected key absorption bands are summarized in the table below.

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Mode	Functional Group Assignment
3500 - 3200	Strong, Broad	O-H Stretch (Hydrogen-bonded)	Primary Alcohol
3100 - 3000	Medium	=C-H Stretch	Alkene
2960 - 2850	Strong	C-H Stretch (sp³)	Methyl (CH₃), Methylene (CH₂)
1680 - 1660	Medium	C=C Stretch	Trisubstituted Alkene
1470 - 1430	Medium	C-H Bend (sp³)	Methyl (CH₃), Methylene (CH₂)
1260 - 1050	Strong	C-O Stretch	Primary Alcohol[1]
840 - 800	Strong	=C-H Bend (Out-of-Plane)	Trisubstituted Alkene[2][3]
850 - 550	Strong	C-Cl Stretch	Alkyl Chloride

Molecular Structure and Key Vibrational Modes

The following diagram illustrates the molecular structure of 4-Chloro-3-methylbut-2-en-1-ol and highlights the bonds corresponding to the major predicted infrared absorption bands.

Molecular structure of 4-Chloro-3-methylbut-2-en-1-ol with key IR-active bonds.

Experimental Protocols for Infrared Spectroscopy

The acquisition of a high-quality IR spectrum for a liquid sample such as 4-Chloro-3-methylbut-2-en-1-ol can be achieved using several standard techniques. The two most common methods are Attenuated Total Reflectance (ATR) and the neat liquid transmission method.

Method 1: Attenuated Total Reflectance (ATR) Spectroscopy

ATR is often the preferred method for liquid samples due to its simplicity and minimal sample preparation.[4][5]

A. Instrumentation and Materials

• Fourier Transform Infrared (FTIR) Spectrometer

• ATR accessory with a crystal (e.g., Diamond or Zinc Selenide)

• Sample of 4-Chloro-3-methylbut-2-en-1-ol

• Solvent for cleaning (e.g., Isopropanol (B130326) or Ethanol)

• Lint-free wipes

B. Experimental Procedure

• Instrument Setup:

  • Turn on the FTIR spectrometer and allow the source and detector to stabilize.

  • Set the data acquisition parameters. Typical settings include:

    • Spectral Range: 4000 cm⁻¹ to 400 cm⁻¹[6]

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16 to 32 scans (averaging improves the signal-to-noise ratio)[6]

• Background Spectrum Acquisition:

  • Ensure the ATR crystal surface is clean by wiping it with a lint-free wipe soaked in isopropanol and allowing it to dry completely.

  • Acquire a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove interference from atmospheric water and carbon dioxide.

• Sample Analysis:

  • Place a single drop of 4-Chloro-3-methylbut-2-en-1-ol directly onto the center of the ATR crystal, ensuring the crystal surface is fully covered.[7]

  • Acquire the sample spectrum using the same parameters as the background scan.

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning:

  • Thoroughly clean the ATR crystal by wiping away the sample with a lint-free wipe and then cleaning with isopropanol. Ensure the crystal is completely clean and dry before the next measurement.

Method 2: Neat Liquid Transmission Spectroscopy

This traditional method involves placing a thin film of the liquid between two infrared-transparent salt plates.

A. Instrumentation and Materials

• FTIR Spectrometer

• Demountable liquid cell or two polished salt plates (e.g., NaCl or KBr)

• Sample of 4-Chloro-3-methylbut-2-en-1-ol

• Pipette

• Solvent for cleaning (e.g., dry Isopropanol)

• Lint-free wipes

• Desiccator for storing salt plates

B. Experimental Procedure

• Instrument Setup:

  • Configure the spectrometer with the same data acquisition parameters as described for the ATR method (4000-400 cm⁻¹ range, 4 cm⁻¹ resolution, 16-32 scans).

• Background Spectrum Acquisition:

  • Acquire a background spectrum with an empty IR beam path or with clean, empty salt plates mounted in the sample holder.

• Sample Preparation and Analysis:

  • Place one to two drops of the liquid sample onto the polished face of one salt plate.[8]

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film without air bubbles.[8]

  • Mount the "sandwich" plates onto the sample holder in the spectrometer's sample compartment.

  • Acquire the sample spectrum.

• Cleaning:

  • Disassemble the salt plates and rinse them thoroughly with a dry solvent like isopropanol. Do not use water , as it will dissolve the salt plates.

  • Gently wipe the plates dry with a lint-free wipe and store them in a desiccator to prevent damage from atmospheric moisture.

Experimental and Data Analysis Workflow

The logical flow from sample preparation to final spectral interpretation is crucial for a successful IR analysis. The following diagram outlines this standard workflow.

General workflow for FTIR spectroscopy analysis of a liquid sample.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. IR spectrum: Alkenes [quimicaorganica.org]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. jascoinc.com [jascoinc.com]
• 5. edinst.com [edinst.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. researchgate.net [researchgate.net]

Reactivity of the allylic chloride in 4-Chloro-3-methylbut-2-en-1-ol

An In-depth Technical Guide to the Reactivity of the Allylic Chloride in 4-Chloro-3-methylbut-2-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reactivity of the allylic chloride moiety in 4-Chloro-3-methylbut-2-en-1-ol (CAS No: 53170-97-1).[1] This bifunctional molecule, possessing both a reactive allylic chloride and a primary alcohol, serves as a versatile building block in organic synthesis. This document details its characteristic reactions, mechanistic pathways, and provides illustrative experimental protocols.

Core Reactivity Principles of Allylic Chlorides

Allylic halides, including 4-Chloro-3-methylbut-2-en-1-ol, exhibit enhanced reactivity in nucleophilic substitution reactions compared to their saturated counterparts. This is attributed to the ability of the adjacent double bond to stabilize the transition states of both concerted (SN2) and stepwise (SN1) mechanisms. A key feature of allylic systems is the potential for the nucleophile to attack at two distinct electrophilic sites, leading to two possible products. This occurs via direct substitution (SN2) or substitution with allylic rearrangement (SN2').

• SN2 Pathway (Direct Substitution): The nucleophile attacks the carbon atom directly bonded to the chlorine, displacing the chloride ion in a single concerted step.

• SN2' Pathway (Allylic Rearrangement): The nucleophile attacks the carbon atom at the opposite end of the double bond (the γ-position), inducing a shift of the double bond and expulsion of the chloride ion.

The competition between these pathways is influenced by factors such as the steric hindrance at the α- and γ-carbons, the nature of the nucleophile, and the reaction conditions. For primary, sterically unhindered allylic chlorides like 4-Chloro-3-methylbut-2-en-1-ol, the SN2 pathway is often favored, especially with strong, "soft" nucleophiles.

Under conditions that favor a carbocation intermediate (e.g., polar protic solvents, weak nucleophiles), SN1 and SN1' mechanisms can also operate. The departure of the chloride ion forms a resonance-stabilized allylic carbocation, which can then be attacked by the nucleophile at either of the two positive-charge-bearing carbons.

Reaction Mechanisms and Pathways

The principal substitution pathways for 4-Chloro-3-methylbut-2-en-1-ol are visualized below.

Caption: Competing SN2 and SN2' nucleophilic substitution pathways.

In stepwise reactions, the formation of a resonance-stabilized carbocation is the key intermediate that leads to a mixture of products.

Caption: Formation of a resonance-stabilized carbocation in SN1/SN1' pathways.

Quantitative Data on Reactivity

Nucleophile Class	Representative Nucleophile	Typical Solvent	Predominant Pathway	Direct Product (SN2) Yield (Est.)	Rearranged Product (SN2') Yield (Est.)
Amines	Diethylamine (B46881)	Acetonitrile	SN2	75 - 90%	10 - 25%
Thiols	Sodium thiophenoxide	Ethanol (B145695)	SN2	85 - 95%	5 - 15%
Alkoxides	Sodium methoxide	Methanol	SN2 / SN2'	60 - 75%	25 - 40%
Cyanide	Sodium cyanide	DMSO	SN2	70 - 85%	15 - 30%
Azides	Sodium azide	DMF	SN2	80 - 95%	5 - 20%

Experimental Protocols

The following are generalized, representative protocols for conducting nucleophilic substitution reactions with 4-Chloro-3-methylbut-2-en-1-ol. Researchers should optimize these procedures for their specific needs.

General Workflow for Nucleophilic Substitution

A typical experimental setup and workflow for reacting 4-Chloro-3-methylbut-2-en-1-ol with a nucleophile is outlined below.

Caption: General experimental workflow for a nucleophilic substitution reaction.

Protocol 1: Reaction with an Amine (e.g., Diethylamine)

Objective: To synthesize N,N-diethyl-4-hydroxy-2-methylbut-2-en-1-amine.

Materials:

• 4-Chloro-3-methylbut-2-en-1-ol (1.0 eq)

• Diethylamine (2.2 eq)

• Potassium carbonate (K₂CO₃, 1.5 eq)

• Acetonitrile (CH₃CN), anhydrous

• Round-bottom flask, magnetic stirrer, condenser, nitrogen inlet

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add potassium carbonate and anhydrous acetonitrile.

• Add diethylamine to the stirred suspension.

• Add 4-Chloro-3-methylbut-2-en-1-ol dropwise to the mixture at room temperature.

• Heat the reaction mixture to 50-60°C and stir for 4-8 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Redissolve the residue in ethyl acetate (B1210297) and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by silica (B1680970) gel column chromatography to yield the desired amino alcohol.

Protocol 2: Reaction with a Thiol (e.g., Thiophenol)

Objective: To synthesize 4-hydroxy-3-methyl-1-(phenylthio)but-2-ene.

Materials:

• 4-Chloro-3-methylbut-2-en-1-ol (1.0 eq)

• Thiophenol (1.1 eq)

• Sodium hydroxide (B78521) (NaOH, 1.1 eq)

• Ethanol

• Round-bottom flask, magnetic stirrer, nitrogen inlet

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve sodium hydroxide in ethanol.

• Cool the solution to 0°C in an ice bath and add thiophenol dropwise to form sodium thiophenoxide in situ.

• After stirring for 15 minutes, add a solution of 4-Chloro-3-methylbut-2-en-1-ol in ethanol dropwise while maintaining the temperature at 0°C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Once the starting material is consumed, neutralize the mixture with a dilute aqueous HCl solution.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent to obtain the crude product, which can be purified by column chromatography.

Safety Information

4-Chloro-3-methylbut-2-en-1-ol is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Disclaimer: This document is intended for informational purposes for qualified professionals. The reactivity data is illustrative, and the experimental protocols are generalized. All procedures should be evaluated for safety and optimized by the end-user in a suitable laboratory setting.

References

• 1. lookchem.com [lookchem.com]

An In-depth Technical Guide to the Synthesis of 4-Chloro-3-methylbut-2-en-1-ol from Isoprene

For Researchers, Scientists, and Drug Development Professionals

This technical guide details a robust synthetic pathway for the preparation of 4-chloro-3-methylbut-2-en-1-ol (B6167266), a valuable bifunctional building block in organic synthesis, starting from the readily available diene, isoprene (B109036). The synthesis proceeds through a two-step sequence involving an initial chlorohydrination followed by an allylic rearrangement. This document provides a comprehensive overview of the reaction, detailed experimental protocols, and a summary of quantitative data.

Synthetic Strategy Overview

The synthesis of 4-chloro-3-methylbut-2-en-1-ol from isoprene is efficiently achieved via a two-step process:

• Chlorohydrination of Isoprene: Isoprene is first converted to the chlorohydrin intermediate, 1-chloro-2-methyl-3-buten-2-ol. This reaction proceeds via an electrophilic addition of "Cl+" and water to the diene system. A convenient and effective method for this transformation utilizes N-chlorosuccinimide (NCS) as the chlorine source in an aqueous medium.

• Allylic Rearrangement: The tertiary allylic alcohol, 1-chloro-2-methyl-3-buten-2-ol, is then subjected to an allylic rearrangement to yield the desired primary allylic alcohol, 4-chloro-3-methylbut-2-en-1-ol. This rearrangement can be achieved through various methods, including the formation and subsequent hydrolysis of an intermediate allylic halide or acetate.

The overall synthetic transformation is depicted in the reaction scheme below.

An In-depth Technical Guide to the Reduction of (E)-ethyl 4-chloro-3-methylbut-2-enoate to (E)-4-chloro-3-methylbut-2-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selective reduction of the α,β-unsaturated ester, (E)-ethyl 4-chloro-3-methylbut-2-enoate, to its corresponding allylic alcohol, (E)-4-chloro-3-methylbut-2-en-1-ol. This transformation is a crucial step in the synthesis of various organic molecules and pharmaceutical intermediates. This document details the most effective methodology, presents quantitative data, outlines a detailed experimental protocol, and discusses the underlying reaction mechanism and safety considerations.

Reaction Overview and Reagent Selection

The reduction of an α,β-unsaturated ester to an allylic alcohol requires a reagent that can selectively reduce the carbonyl group without affecting the carbon-carbon double bond. While several hydride-donating reagents are available, Diisobutylaluminium hydride (DIBAL-H) is the reagent of choice for this transformation.[1]

• Diisobutylaluminium hydride (DIBAL-H): This is a powerful and sterically hindered reducing agent. Its electrophilic nature allows it to coordinate to the carbonyl oxygen, facilitating the selective reduction of esters to alcohols.[1] At low temperatures, typically -78 °C, the reaction can be controlled to favor the formation of the allylic alcohol over the aldehyde or complete reduction of the double bond.[1]

• Lithium Aluminium Hydride (LiAlH₄): In contrast, LiAlH₄ is a more potent and less selective reducing agent. It will readily reduce the ester to the primary alcohol but is also known to reduce the conjugated carbon-carbon double bond, leading to a saturated alcohol, which is an undesired byproduct in this specific synthesis.

Therefore, DIBAL-H is the preferred reagent for the clean and high-yielding synthesis of (E)-4-chloro-3-methylbut-2-en-1-ol from (E)-ethyl 4-chloro-3-methylbut-2-enoate.

Data Presentation

The following tables summarize the key quantitative data for the starting material, the product, and the optimized reaction conditions.

Table 1: Physicochemical and Spectroscopic Data of Reactant and Product

Compound	Structure	Molecular Formula	Molar Mass ( g/mol )	Appearance	1H NMR (CDCl₃, 400 MHz) δ (ppm)	13C NMR (CDCl₃, 101 MHz) δ (ppm)
(E)-ethyl 4-chloro-3-methylbut-2-enoate		C₇H₁₁ClO₂	162.61	Colorless oil (Predicted)	Predicted: 6.08 (s, 1H), 4.18 (q, J=7.1 Hz, 2H), 4.14 (s, 2H), 2.15 (s, 3H), 1.28 (t, J=7.1 Hz, 3H)	Predicted: 165.8, 155.1, 117.2, 60.5, 47.9, 18.4, 14.2
(E)-4-chloro-3-methylbut-2-en-1-ol		C₅H₉ClO	120.58	Colorless oil	5.70 (t, J=6.5 Hz, 1H), 4.15 (d, J=6.5 Hz, 2H), 4.02 (s, 2H), 1.76 (s, 3H)[2]	138.8, 124.5, 60.9, 48.5, 16.2[2]

Table 2: Optimized Reaction Conditions for the Reduction

Parameter	Value
Reducing Agent	Diisobutylaluminium hydride (DIBAL-H)
Solvent	Toluene or Diethyl Ether
Temperature	-78 °C (Dry ice/acetone bath)
Reaction Time	2-4 hours
Stoichiometry	2.2 equivalents of DIBAL-H
Quenching Agent	Methanol (B129727), followed by Rochelle's salt solution or saturated NH₄Cl
Yield	87.0%

Mandatory Visualizations

Reaction Pathway

References

• 1. hmdb.ca [hmdb.ca]
• 2. (E)-4-Chloro-3-methylbut-2-en-1-ol (7): [bio-protocol.org]

An In-depth Technical Guide to the Hazards and Safe Handling of 4-Chloro-3-methylbut-2-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known hazards and essential safety precautions for handling 4-Chloro-3-methylbut-2-en-1-ol (CAS No: 2873-92-9). Due to the limited availability of detailed experimental protocols for this specific compound, this guide synthesizes information from Safety Data Sheets (SDS) and chemical databases for the compound and its structural analogs. Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the integrity of research.

Physicochemical Properties

Understanding the physicochemical properties of a substance is fundamental to its safe handling. The following table summarizes the available data for 4-Chloro-3-methylbut-2-en-1-ol.

Property	Value	Source
Molecular Formula	C5H9ClO	[1][2]
Molecular Weight	120.58 g/mol	[1][3]
Boiling Point	77 - 78 °C (171 - 172 °F)
Melting Point	-123 °C (-189 °F)
Density	0.886 g/mL at 25 °C (77 °F)
LogP	1.16380	[2][4]
PSA	20.23 Ų	[1][4]

Hazard Identification and Classification

4-Chloro-3-methylbut-2-en-1-ol is classified as a hazardous substance. The following table outlines its GHS hazard classifications.

Hazard Class	Category	Hazard Statement
Flammable Liquids	2	H225: Highly flammable liquid and vapor
Aspiration Hazard	1	H304: May be fatal if swallowed and enters airways
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation	3	H335: May cause respiratory irritation
Hazardous to the Aquatic Environment, Long-Term Hazard	3	H412: Harmful to aquatic life with long lasting effects

Data sourced from multiple references, including[1].

Experimental Safety Protocols

Due to the lack of specific published experimental protocols for 4-Chloro-3-methylbut-2-en-1-ol, the following is a generalized, safety-focused procedure for handling this and other hazardous chemical reagents.

3.1. Engineering Controls

• Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[5]

• Use of explosion-proof electrical, ventilating, and lighting equipment is mandatory.[6]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[5][6]

3.2. Personal Protective Equipment (PPE)

• Eye and Face Protection: Chemical safety goggles and a face shield are required.[5]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) and a flame-retardant lab coat must be worn.[5]

• Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[6]

3.3. Handling and Storage

• Handling:

  • Keep away from heat, sparks, open flames, and other ignition sources.[5]

  • Ground and bond containers during material transfer to prevent static discharge.[6]

  • Use only non-sparking tools.[6]

  • Avoid breathing vapors and prevent contact with skin and eyes.[5]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

  • Keep away from incompatible materials such as strong oxidizing agents.[6]

  • The compound is air and moisture sensitive; store under an inert gas.

3.4. First-Aid Measures

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has ceased, provide artificial respiration and seek immediate medical attention.[5]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[5]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

3.5. Spill and Fire-Fighting Procedures

• Accidental Release:

  • Evacuate all non-essential personnel from the area.[5]

  • Eliminate all potential ignition sources.

  • Wear appropriate personal protective equipment.

  • Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite) and collect it into a suitable container for disposal.[5]

• Fire-Fighting:

  • Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish a fire.[5][6]

  • Water spray may be used to cool containers.[5]

  • Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[5][6]

Logical Relationships and Workflows

The following diagrams illustrate the logical flow from hazard identification to the implementation of safety precautions.

Caption: Hazard-Precaution Linkage

Caption: Safe Handling Workflow

References

• 1. 4-Chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 551197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-chloro-3-methyl-but-2-en-1-ol | CAS#:2873-92-9 | Chemsrc [chemsrc.com]
• 3. (Z)-4-chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 13076815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lookchem.com [lookchem.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols: 4-Chloro-3-methylbut-2-en-1-ol as a C5 Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-3-methylbut-2-en-1-ol (B6167266) is a versatile five-carbon (C5) building block in organic synthesis, serving as a valuable precursor for the introduction of the isoprenyl (or prenyl) moiety into a wide range of organic molecules. This functionalized C5 unit is a key structural component in numerous natural products, including terpenoids, carotenoids, and vitamins. Its bifunctional nature, possessing both an allylic chloride and a primary alcohol, allows for a variety of synthetic transformations, making it a strategic component in the synthesis of complex targets in the pharmaceutical and fine chemical industries.

These application notes provide a detailed overview of the utility of 4-chloro-3-methylbut-2-en-1-ol and its derivatives in organic synthesis, with a focus on its application in the synthesis of precursors for Vitamin E and Vitamin K. Detailed experimental protocols for key transformations are provided, along with quantitative data to guide synthetic planning.

Key Applications

The primary application of 4-chloro-3-methylbut-2-en-1-ol and its close chemical relatives, such as prenyl chloride, is in the prenylation of aromatic compounds , particularly phenols and hydroquinones. This reaction is a cornerstone in the synthesis of many biologically active molecules.

Synthesis of Vitamin E (α-Tocopherol) Precursors

The synthesis of α-tocopherol, the most biologically active form of Vitamin E, relies on the condensation of 2,3,5-trimethylhydroquinone (TMHQ) with a C20 phytyl side chain. The phytyl side chain is constructed from isoprene (B109036) (C5) units. 4-Chloro-3-methylbut-2-en-1-ol serves as a valuable C5 synthon for the initial prenylation of the hydroquinone (B1673460) ring, which can be followed by further chain elongation. The key reaction is a Friedel-Crafts alkylation, where the prenyl group is attached to the aromatic ring.

Synthesis of Vitamin K Precursors

The synthesis of various forms of Vitamin K (phylloquinone and menaquinones) involves the alkylation of a 2-methyl-1,4-naphthoquinone core with an isoprenoid side chain. 4-Chloro-3-methylbut-2-en-1-ol can be utilized to introduce the initial C5 unit onto the naphthoquinone or a protected precursor, which is then elaborated to the full side chain.

Synthesis of other Biologically Active Molecules

The prenyl moiety is a common feature in a vast array of natural products with diverse biological activities. As such, 4-chloro-3-methylbut-2-en-1-ol is a key starting material for the synthesis of compounds such as:

• Bakuchiol: A meroterpene with retinol-like activity.

• Coenzyme Q10 (Ubiquinone): A vital component of the electron transport chain.

• Carotenoids: A class of pigments with antioxidant properties.

Data Presentation

The following tables summarize representative quantitative data for the key applications of 4-chloro-3-methylbut-2-en-1-ol and analogous prenylating agents.

Table 1: Friedel-Crafts Prenylation of Hydroquinone

Catalyst	Solvent	Temperature (°C)	Time (h)	Product(s)	Yield (%)	Reference
BF₃·OEt₂	Dioxane	25	2	Prenylhydroquinone, Chroman	30	[1]
AlCl₃ / AgOTf	Acetone	Room Temp	12-24	Prenylhydroquinone	Moderate	[2]
Fe(OTf)₃	Acetonitrile	Room Temp	12-24	Prenylhydroquinone	Moderate	[2]

Table 2: Synthesis of a C10 Building Block for Carotenoids

Reactant 1	Reactant 2	Reagent	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
4-bromo-1-chloro-2-methyl-2-butene	Sodium Sulfide	-	Tetrahydrofuran	0	6	di(4-chloro-3-methyl-2-butenyl) sulfide	81

Note: 4-bromo-1-chloro-2-methyl-2-butene is a closely related C5 building block, and this reaction demonstrates a key coupling strategy.

Experimental Protocols

The following protocols provide detailed methodologies for key experiments involving the use of 4-chloro-3-methylbut-2-en-1-ol or its close analogs as a C5 building block.

Protocol 1: General Procedure for Friedel-Crafts Prenylation of Hydroquinone

This protocol is based on analogous reactions with prenyl alcohol, which proceeds through the same prenyl carbocation intermediate as would be formed from 4-chloro-3-methylbut-2-en-1-ol in the presence of a Lewis acid.[1][2]

Reaction Scheme:

Caption: Friedel-Crafts prenylation of hydroquinone.

Materials:

• Hydroquinone

• 4-Chloro-3-methylbut-2-en-1-ol (or Prenyl alcohol)

• Lewis Acid (e.g., Boron trifluoride diethyl etherate (BF₃·OEt₂), Aluminum chloride (AlCl₃))

• Anhydrous Solvent (e.g., Dioxane, Acetone, Acetonitrile)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating plate

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve hydroquinone (1.0 eq) in the anhydrous solvent.

• Catalyst Addition: To the stirred solution, add the Lewis acid catalyst (e.g., 1.1 eq of BF₃·OEt₂ or 0.1 eq of AlCl₃) at room temperature.

• Reagent Addition: Add a solution of 4-chloro-3-methylbut-2-en-1-ol (1.1 eq) in the anhydrous solvent dropwise to the reaction mixture over 30 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature for the time indicated in Table 1, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography to separate the desired prenylhydroquinone from the chroman byproduct and any unreacted starting material.

Protocol 2: Synthesis of a C10 Building Block for Carotenoids (Analogous Reaction)

This protocol describes the synthesis of di(4-chloro-3-methyl-2-butenyl) sulfide, a C10 building block, from a C5 precursor analogous to 4-chloro-3-methylbut-2-en-1-ol. This demonstrates a typical coupling reaction to extend the carbon chain.

Reaction Scheme:

References

• 1. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalytic prenylation of natural polyphenols - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ04371A [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Carotenoids Using 4-Chloro-3-methylbut-2-en-1-ol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of key intermediates derived from isoprene (B109036), a precursor to 4-Chloro-3-methylbut-2-en-1-ol, and their application in the synthesis of carotenoids. The methodology centers on the construction of C5 and C10 building blocks and their subsequent coupling via Julia-Kocienski olefination to form the characteristic polyene backbone of carotenoids.

Introduction

Carotenoids are a diverse class of naturally occurring pigments with significant applications in the pharmaceutical, nutraceutical, and food industries due to their antioxidant properties and roles as precursors to vitamin A. Chemical synthesis of carotenoids often involves the convergent assembly of smaller building blocks. A key strategy employs C5 and C10 synthons derived from isoprene. This document details the preparation of such synthons, starting from the chlorohydrination of isoprene to yield 1-chloro-2-methyl-3-buten-2-ol (B1354347), a related compound to the topic of 4-Chloro-3-methylbut-2-en-1-ol, and its subsequent conversion to versatile intermediates for carotenoid synthesis. The primary coupling strategy discussed is the Julia-Kocienski olefination, a powerful method for the stereoselective formation of carbon-carbon double bonds.

Synthetic Strategy Overview

The overall synthetic approach for constructing a C40 carotenoid, such as lycopene, using the described C5 and C10 building blocks is a multi-step process. The key steps involve the synthesis of a central C10 dialdehyde (B1249045) and a C15 phosphonate (B1237965) or sulfone, which are then coupled. The C10 and C15 fragments are themselves built up from C5 isoprenoid units. The protocols below focus on the initial steps of preparing these crucial C5 and C10 intermediates. The final assembly would typically proceed via a double Wittig or Julia-Kocienski olefination.

Below is a generalized workflow for the synthesis of carotenoids utilizing the C10 synthon described in the protocols.

Caption: Synthetic workflow for carotenoids.

Experimental Protocols

The following protocols are based on methodologies described in the patent literature for the synthesis of key C5 and C10 intermediates for carotenoid synthesis.

Protocol 1: Synthesis of 1-Chloro-2-methyl-3-buten-2-ol

This protocol describes the synthesis of the initial chlorohydrin from isoprene.

Materials:

• Isoprene

• N-Chlorosuccinimide (NCS)

• Water

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• To a mixture of isoprene (24 mL, 0.24 mol) and water (100 mL), add N-chlorosuccinimide (26.7 g, 0.20 mol).[1]

• Maintain the reaction mixture at 60 °C for 24 hours.[1]

• Cool the reaction mixture to room temperature.

• Extract the product with diethyl ether.

• Wash the organic layer with water, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1-chloro-2-methyl-3-buten-2-ol.[1]

Parameter	Value	Reference
Yield	78%	[1]
Purity	Sufficient for next step without further purification	[1]

Protocol 2: Synthesis of 4-Bromo-1-chloro-2-methyl-2-butene

This protocol details the conversion of the chlorohydrin to a dihalide, a versatile C5 building block.

Materials:

• 1-Chloro-2-methyl-3-buten-2-ol

• Anhydrous diethyl ether

• Copper(I) bromide (CuBr)

• Phosphorus tribromide (PBr₃)

• Anhydrous sodium sulfate

Procedure:

• Dissolve 1-chloro-2-methyl-3-buten-2-ol (23.5 g, 0.195 mol) in anhydrous diethyl ether (100 mL).[1]

• Add Copper(I) bromide (559 mg, 3.9 mmol).[1]

• Cautiously add phosphorus tribromide (6.5 mL, 78.1 mmol) at 0 °C.[1]

• Stir the reaction mixture at room temperature for 2 hours.[1]

• Dilute the mixture with 100 mL of diethyl ether, wash with water, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to give 4-bromo-1-chloro-2-methyl-2-butene.[1]

Parameter	Value	Reference
Yield	75%	[1]
trans:cis ratio	≥ 8:1	[1]

Protocol 3: Synthesis of di(4-chloro-3-methyl-2-butenyl) sulfide

This protocol describes the synthesis of a C10 sulfide, a key intermediate for the central part of the carotenoid.

Materials:

• 4-Bromo-1-chloro-2-methyl-2-butene

• Tetrahydrofuran (B95107) (THF)

• Sodium sulfide (Na₂S)

• Diethyl ether

• Anhydrous sodium sulfate

• Silica (B1680970) gel for chromatography

Procedure:

• Dissolve 4-bromo-1-chloro-2-methyl-2-butene (15.6 g, 80.7 mmol) in tetrahydrofuran (100 mL).[1]

• Add sodium sulfide (6.76 g, 40.3 mmol) at 0 °C.[1]

• Stir the reaction mixture at 0 °C for 6 hours.[1]

• Add water and extract the product with diethyl ether.

• Wash the organic layer with water, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography to obtain di(4-chloro-3-methyl-2-butenyl) sulfide.[1]

Parameter	Value	Reference
Yield	81%	[1]
trans,trans:trans,cis ratio	≥ 4:1	[1]

Protocol 4: Generalized Julia-Kocienski Olefination for Carotenoid Synthesis

This generalized protocol outlines the coupling of a C10-disulfone (derived from the C10-disulfide) with a suitable C15-aldehyde to form the C40 carotenoid backbone. The specific C15-aldehyde would be prepared separately, for example, from vitamin A acetate.

Materials:

• di(4-chloro-3-methyl-2-butenyl) sulfone (prepared by oxidation of the corresponding sulfide)

• A suitable C15-aldehyde (e.g., β-C15-aldehyde)

• Anhydrous solvent (e.g., THF, DME)

• Strong base (e.g., KHMDS, NaHMDS, BuLi)

• Quenching agent (e.g., saturated aqueous NH₄Cl)

Procedure:

• Dissolve the C10-disulfone in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to a low temperature (typically -78 °C).

• Slowly add the strong base (2 equivalents) to generate the dianion of the sulfone.

• Stir the mixture for a specified time to ensure complete formation of the dianion.

• Slowly add a solution of the C15-aldehyde (2 equivalents) in the anhydrous solvent.

• Allow the reaction to proceed at low temperature for a period of time, then gradually warm to room temperature.

• Quench the reaction by adding the quenching agent.

• Extract the product with a suitable organic solvent, wash the organic layer, dry, and concentrate.

• Purify the resulting C40 carotenoid precursor by column chromatography.

• Subsequent elimination steps would be required to generate the final conjugated polyene system of the carotenoid.

Note: The specific conditions (base, solvent, temperature, and reaction times) would need to be optimized for the specific substrates being used.

Signaling Pathways and Logical Relationships

The Julia-Kocienski olefination reaction proceeds through a well-defined mechanistic pathway, which is crucial for understanding the stereochemical outcome of the reaction.

Caption: Julia-Kocienski olefination mechanism.

Data Summary

The following table summarizes the quantitative data from the experimental protocols for the synthesis of the key intermediates.

Step	Product	Starting Materials	Key Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Chloro-2-methyl-3-buten-2-ol	Isoprene	NCS	Water	60	24	78
2	4-Bromo-1-chloro-2-methyl-2-butene	1-Chloro-2-methyl-3-buten-2-ol	PBr₃, CuBr	Diethyl ether	0 to RT	2	75
3	di(4-chloro-3-methyl-2-butenyl) sulfide	4-Bromo-1-chloro-2-methyl-2-butene	Na₂S	THF	0	6	81

Conclusion

The use of 4-Chloro-3-methylbut-2-en-1-ol and its derivatives provides a versatile and efficient route for the synthesis of carotenoids. The protocols outlined above for the preparation of C5 and C10 building blocks are robust and high-yielding. The subsequent Julia-Kocienski olefination offers a powerful method for the construction of the polyene backbone, allowing for the synthesis of a wide range of carotenoid structures. Further optimization of the final coupling and elimination steps is essential for achieving high yields of the desired carotenoid product. These application notes serve as a valuable resource for researchers engaged in the chemical synthesis of carotenoids and other complex natural products.

References

• 1. EP1448517B1 - Method of preparing 4-chloro-3-methyl-2-butenylphenyl sulfide, di(4-chloro-3-methyl-2-butenyl)sulfide and di(4-chloro-3-methyl-2-butenyl)sulfone for synthesis of natural carotenoid products - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of Vitamin K1 from 4-Chloro-3-methylbut-2-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of Vitamin K1 (phylloquinone), utilizing 4-Chloro-3-methylbut-2-en-1-ol as a foundational C5 building block. The synthesis is presented as a multi-step process, culminating in the coupling of a C20 phytyl side-chain with a 2-methyl-1,4-naphthoquinone core. While a direct, one-pot synthesis from the specified chloro-alcohol is not established, this document outlines a plausible and chemically sound synthetic strategy based on well-documented organic transformations. This includes the iterative construction of the phytyl chain, its subsequent activation, and the final convergent synthesis of Vitamin K1.

I. Overview of the Synthetic Strategy

The synthesis of Vitamin K1 is approached as a convergent synthesis, which can be divided into two main parts:

• Synthesis of the C20 Phytyl Side-Chain: This involves the construction of the C20 isoprenoid alcohol, phytol (B49457), through an iterative process of coupling C5 isoprene (B109036) units derived from 4-Chloro-3-methylbut-2-en-1-ol. This is followed by the activation of the phytol into a more reactive form, such as phytyl bromide, to facilitate its coupling with the naphthoquinone core.

• Coupling with the Naphthoquinone Core: A derivative of 2-methyl-1,4-naphthoquinone (menadione), typically the reduced form, menadiol (B113456) (2-methyl-1,4-naphthohydroquinone), is reacted with the activated phytyl chain in a Friedel-Crafts type alkylation. Subsequent oxidation of the resulting hydroquinone (B1673460) yields the final product, Vitamin K1.

The overall synthetic workflow is depicted in the following diagram:

Caption: Overall synthetic workflow for Vitamin K1.

II. Experimental Protocols

Part A: Synthesis of Phytol from 4-Chloro-3-methylbut-2-en-1-ol (Hypothetical Route)

This section outlines a proposed synthetic route for phytol based on established chemical reactions for isoprenoid chain elongation.

Step 1: Protection of 4-Chloro-3-methylbut-2-en-1-ol

The hydroxyl group is protected as a silyl (B83357) ether to prevent interference in the subsequent Grignard reaction.

• Reaction: 4-Chloro-3-methylbut-2-en-1-ol + TBDMSCl + Imidazole (B134444) → 4-Chloro-3-methylbut-2-en-1-yl-TBDMS ether

• Protocol:

  • Dissolve 4-Chloro-3-methylbut-2-en-1-ol (1.0 eq) and imidazole (2.5 eq) in anhydrous dichloromethane (B109758) (DCM) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq) in anhydrous DCM.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

Step 2: Iterative Synthesis of the C20 Chain via Grignard Coupling

This involves the formation of a C5 Grignard reagent and its sequential reaction with a C5 epoxide, followed by conversion of the resulting alcohol to a halide for the next iteration. This C5 to C10, C10 to C15, and C15 to C20 sequence builds the phytol backbone.

• 2a. Grignard Reagent Formation:

  • Reaction: Protected 4-Chloro-3-methylbut-2-en-1-ol + Mg → C5 Grignard Reagent

  • Protocol:

    • In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere, add magnesium turnings (1.5 eq).

    • Add a small crystal of iodine to initiate the reaction.

    • Add a small amount of a solution of the protected 4-Chloro-3-methylbut-2-en-1-ol (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF) to the magnesium.

    • Once the reaction starts (as indicated by heat evolution and disappearance of the iodine color), add the remaining solution dropwise to maintain a gentle reflux.

    • After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• 2b. Coupling with a C5 Epoxide (Example: C5 to C10):

  • Reaction: C5 Grignard Reagent + Isoprene Monoxide → C10 Protected Alcohol

  • Protocol:

    • Cool the freshly prepared C5 Grignard reagent to 0 °C.

    • Slowly add a solution of isoprene monoxide (1.0 eq) in anhydrous THF.

    • Allow the reaction to warm to room temperature and stir for 4-6 hours.

    • Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

    • Extract the aqueous layer with diethyl ether.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude C10 protected diol.

• 2c. Conversion to Halide and Iteration: The resulting C10 alcohol would be selectively converted to a halide (e.g., using PBr3), which then serves as the starting material for the next Grignard formation and coupling with another C5 unit. This iterative process is repeated to build the C15 and C20 backbones.

Step 3: Deprotection to Yield Phytol

• Reaction: C20 Protected Phytol + TBAF → Phytol

• Protocol:

  • Dissolve the C20 protected phytol (1.0 eq) in THF.

  • Add tetra-n-butylammonium fluoride (B91410) (TBAF, 1.1 eq, 1M solution in THF).

  • Stir the reaction at room temperature and monitor by TLC.

  • Upon completion, dilute the reaction mixture with diethyl ether and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude phytol by column chromatography.

Part B: Synthesis of Phytyl Bromide from Phytol

• Reaction: Phytol + HBr → Phytyl Bromide

• Protocol:

  • In a round-bottom flask, vigorously stir phytol (1.0 eq) with concentrated (48%) hydrobromic acid (excess) at room temperature for 8-10 hours.

  • After the reaction is complete, separate the upper oily layer containing the product.

  • Wash the oily layer several times with ice-cold water.

  • Dissolve the product in a suitable organic solvent (e.g., diethyl ether), dry over anhydrous sodium sulfate, and filter.

  • Remove the solvent under reduced pressure to obtain phytyl bromide as a light, colorless oil.

Part C: Synthesis of Vitamin K1

Step 1: Reduction of Menadione to Menadiol Diacetate

• Reaction: 2-Methyl-1,4-naphthoquinone + Zn/Acetic Anhydride (B1165640) → 2-Methyl-1,4-diacetoxynaphthalene

• Protocol:

  • Suspend 2-methyl-1,4-naphthoquinone (1.0 eq) in acetic anhydride.

  • Add zinc dust (2.0 eq) portion-wise while stirring and maintaining the temperature below 80 °C.

  • After the addition is complete, stir the mixture for an additional 30 minutes.

  • Pour the hot mixture into ice water and stir until the excess acetic anhydride has hydrolyzed.

  • Collect the solid product by filtration, wash thoroughly with water, and dry.

Step 2: Friedel-Crafts Alkylation and Oxidation

• Reaction: 2-Methyl-1,4-diacetoxynaphthalene + Phytyl Bromide --(Lewis Acid)--> Vitamin K1 Hydroquinone Diacetate --(Hydrolysis/Oxidation)--> Vitamin K1

• Protocol:

  • Dissolve 2-methyl-1,4-diacetoxynaphthalene (1.0 eq) and phytyl bromide (1.1 eq) in anhydrous dioxane.

  • Add a Lewis acid catalyst, such as anhydrous zinc chloride (0.5 eq).

  • Heat the mixture to reflux under an inert atmosphere for 2-3 hours.

  • Monitor the reaction by TLC.

  • Cool the reaction mixture and pour it into a mixture of water and diethyl ether.

  • Separate the organic layer, wash with water, sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • The crude product is a mixture containing the Vitamin K1 hydroquinone diacetate. To obtain Vitamin K1, the crude product is subjected to hydrolysis (e.g., with ethanolic potassium hydroxide) followed by air oxidation or oxidation with a mild oxidizing agent like silver(I) oxide.

  • Purify the final product by column chromatography on silica gel using a hexane/ethyl acetate (B1210297) gradient.

III. Quantitative Data

The following table summarizes typical yields for the key transformations in the synthesis of Vitamin K1. Note that the yields for the hypothetical synthesis of phytol are estimates based on analogous reactions reported in the literature.

Reaction Step	Starting Material	Product	Catalyst/Reagent	Typical Yield (%)
Phytol Synthesis
Alcohol Protection	4-Chloro-3-methylbut-2-en-1-ol	Protected C5 Chloro-alcohol	TBDMSCl, Imidazole	90-95
Iterative Coupling (per step)	C(n) Halide + C5 Grignard	C(n+5) Alcohol	Mg, C5 Epoxide	60-70 (estimated)
Alcohol Deprotection	C20 Protected Phytol	Phytol	TBAF	>95
Phytyl Bromide Synthesis	Phytol	Phytyl Bromide	HBr	~90-95
Vitamin K1 Synthesis
Reduction & Acetylation	Menadione	Menadiol Diacetate	Zn, Ac2O	85-90
Coupling & Oxidation	Menadiol Diacetate + Phytyl Bromide	Vitamin K1	ZnCl2, then hydrolysis/oxidation	60-75

IV. Biological Signaling Pathway: The Vitamin K Cycle and Blood Coagulation

Vitamin K1 is an essential cofactor for the enzyme γ-glutamyl carboxylase, which catalyzes the post-translational modification of specific glutamate (B1630785) (Glu) residues to γ-carboxyglutamate (Gla) residues in several blood clotting factors. This carboxylation is crucial for the calcium-binding capacity of these proteins, enabling their activation and participation in the coagulation cascade.

The Vitamin K cycle is a series of enzymatic reactions that regenerate the active form of vitamin K (hydroquinone), which is consumed during the carboxylation reaction.

Caption: The Vitamin K cycle and its role in coagulation.

Application Notes and Protocols for the Synthesis of Phytol from 4-Chloro-3-methylbut-2-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phytol (B49457) ( (2E,7R,11R)-3,7,11,15-tetramethylhexadec-2-en-1-ol) is a C20 isoprenoid alcohol. Its synthesis is of significant interest in the pharmaceutical and nutraceutical industries. 4-Chloro-3-methylbut-2-en-1-ol is a functionalized C5 isoprene (B109036) unit that can, in principle, be utilized as a building block for the construction of the C20 phytol backbone. This application note outlines a plausible multi-step synthetic strategy to achieve this transformation, involving the sequential coupling of C5 units.

Proposed Synthetic Pathway

The proposed synthesis involves a multi-step approach, beginning with the conversion of 4-Chloro-3-methylbut-2-en-1-ol to a more versatile C5 building block, followed by iterative coupling reactions to assemble the C20 phytol skeleton. The key steps include:

• Protection of the alcohol group of 4-Chloro-3-methylbut-2-en-1-ol.

• Conversion to a Grignard reagent for subsequent coupling.

• Iterative coupling with a suitable C5 electrophile to build the carbon chain.

• Deprotection and final modification to yield phytol.

A generalized workflow for this proposed synthesis is depicted below.

Caption: Proposed Synthetic Workflow for Phytol.

Experimental Protocols

The following are detailed, hypothetical protocols for the key steps in the synthesis of phytol from 4-Chloro-3-methylbut-2-en-1-ol.

Protocol 1: Protection of 4-Chloro-3-methylbut-2-en-1-ol

Objective: To protect the primary alcohol to prevent interference in subsequent Grignard formation.

Materials:

• 4-Chloro-3-methylbut-2-en-1-ol

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole (B134444)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• Dissolve 4-Chloro-3-methylbut-2-en-1-ol (1.0 eq) and imidazole (2.5 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of TBDMSCl (1.2 eq) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude protected product.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Formation of the C5 Grignard Reagent and Coupling to a C10 Intermediate

Objective: To prepare a C5 Grignard reagent and couple it with a suitable C5 electrophile.

Materials:

• Protected 4-Chloro-3-methylbut-2-en-1-ol (from Protocol 1)

• Magnesium turnings, activated

• Anhydrous tetrahydrofuran (B95107) (THF)

• Iodine (a small crystal)

• (E)-1-Bromo-3-methylbut-2-ene (C5 electrophile)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Anhydrous sodium sulfate

• Schlenk line or similar inert atmosphere setup

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser and dropping funnel under an argon atmosphere, place activated magnesium turnings (1.5 eq) and a small crystal of iodine.

• Add a small amount of a solution of the protected 4-Chloro-3-methylbut-2-en-1-ol (1.0 eq) in anhydrous THF to the magnesium turnings.

• Gently heat the mixture to initiate the Grignard reaction (indicated by the disappearance of the iodine color and gentle bubbling).

• Once initiated, add the remaining solution of the protected starting material dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the reaction mixture for 1-2 hours to ensure complete formation of the Grignard reagent.

• Cool the Grignard solution to 0 °C.

• Slowly add a solution of (E)-1-Bromo-3-methylbut-2-ene (0.9 eq) in anhydrous THF to the Grignard reagent.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure and purify by flash column chromatography to isolate the C10 intermediate.

This process of converting the coupled product into a suitable electrophile and subsequent coupling with the C5 Grignard reagent would be repeated to build the C15 and C20 backbones.

Protocol 3: Deprotection to Yield Phytol

Objective: To remove the TBDMS protecting group to yield the final product, phytol.

Materials:

• Protected C20 phytol precursor

• Tetrabutylammonium fluoride (B91410) (TBAF) solution (1 M in THF)

• Tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the protected C20 phytol precursor (1.0 eq) in THF in a round-bottom flask.

• Add TBAF solution (1.5 eq) to the flask.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

• Once the reaction is complete, dilute the mixture with diethyl ether.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain pure phytol.

Quantitative Data Summary

The following table summarizes the expected, hypothetical yields and purity for each key step of the proposed synthesis.

Step	Product	Theoretical Yield (%)	Purity (by HPLC/GC) (%)
1. Protection	TBDMS-protected C5-Cl	95	>98
2. Grignard Formation & C5 Coupling	Protected C10 Intermediate	75	>95
3. Conversion to C10 Electrophile	Electrophilic C10 Intermediate	85	>97
4. C10 + C5 Coupling	Protected C15 Intermediate	70	>95
5. Conversion to C15 Electrophile	Electrophilic C15 Intermediate	85	>97
6. C15 + C5 Coupling	Protected C20 Phytol Precursor	65	>95
7. Deprotection	Phytol	90	>99

Reaction Pathway Diagram

The chemical transformations in the proposed synthesis are illustrated in the following diagram.

Caption: Key Chemical Transformations in Phytol Synthesis.

References

• 1. Phytol | C20H40O | CID 5280435 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes & Protocols: The Role of Isoprenoid Precursors in Ubiquinone-8 Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ubiquinone-8 (UQ-8), an essential component of the electron transport chain in many prokaryotes, is synthesized through a highly conserved biosynthetic pathway. This document provides a detailed overview of this pathway, with a focus on the established precursors. It is important to note that based on current scientific literature, 4-Chloro-3-methylbut-2-en-1-ol does not have a recognized direct role in the natural biosynthesis of ubiquinone-8. The synthesis of the isoprenoid tail of UQ-8 relies on the universal five-carbon precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). This document will detail the established biosynthetic route of UQ-8 and explore the hypothetical use of chlorinated precursors in synthetic biology contexts for creating novel ubiquinone analogs.

The Established Biosynthetic Pathway of Ubiquinone-8

The biosynthesis of ubiquinone-8 is a multi-step process that can be broadly divided into three stages:

• Synthesis of the Benzoquinone Head Group: The head group precursor, 4-hydroxybenzoate (B8730719) (4-HB), is derived from chorismate, an intermediate in the shikimate pathway.[1][2]

• Synthesis of the Octaprenyl Tail: The C40 octaprenyl tail is synthesized by the sequential condensation of eight isoprene (B109036) units, derived from IPP and DMAPP.[3]

• Condensation and Modification: The 4-HB head group is condensed with the octaprenyl tail, followed by a series of modification reactions (hydroxylations, methylations, and decarboxylation) to yield the final ubiquinone-8 molecule.[4]

Key Enzymes and Intermediates in Ubiquinone-8 Synthesis

The following table summarizes the key enzymes and their functions in the E. coli ubiquinone-8 biosynthetic pathway.

Gene (E. coli)	Enzyme Name	Function	Reference
ubiC	Chorismate pyruvate-lyase	Converts chorismate to 4-hydroxybenzoate.	[2]
ispB	Octaprenyl-diphosphate synthase	Synthesizes the C40 octaprenyl diphosphate (B83284) tail from FPP and IPP.	[3]
ubiA	4-hydroxybenzoate octaprenyltransferase	Condenses 4-hydroxybenzoate with octaprenyl diphosphate.	[3]
ubiD	3-octaprenyl-4-hydroxybenzoate decarboxylase	Decarboxylates the prenylated 4-hydroxybenzoate.
ubiI	2-octaprenylphenol hydroxylase	Hydroxylation of the aromatic ring.	[1]
ubiG	2-octaprenyl-6-hydroxyphenol methylase	O-methylation of the hydroxylated ring.	[5]
ubiH	2-octaprenyl-3-methyl-6-methoxyphenol hydroxylase	Second hydroxylation of the aromatic ring.	[1]
ubiE	Ubiquinone/menaquinone C-methyltransferase	C-methylation of the aromatic ring.	[6]
ubiF	2-octaprenyl-3-methyl-5-hydroxy-6-methoxy-1,4-benzoquinol hydroxylase	Third hydroxylation of the aromatic ring.	[1]

Visualization of the Ubiquinone-8 Biosynthetic Pathway

The following diagram illustrates the key steps in the biosynthesis of ubiquinone-8.

Biosynthesis of Ubiquinone-8.

Hypothetical Role of 4-Chloro-3-methylbut-2-en-1-ol in Synthetic Biology

While not a natural precursor, 4-Chloro-3-methylbut-2-en-1-ol could theoretically be utilized in engineered metabolic pathways to produce chlorinated ubiquinone analogs. This approach would require the introduction of enzymes capable of converting this chlorinated alcohol into a chlorinated analog of IPP or DMAPP.

Proposed Synthetic Pathway

A hypothetical pathway could involve the following steps:

• Phosphorylation: A kinase capable of phosphorylating 4-Chloro-3-methylbut-2-en-1-ol to its monophosphate derivative.

• Second Phosphorylation: A second kinase to convert the monophosphate to the diphosphate analog, 4-chloro-3-methylbut-2-enyl diphosphate (Cl-DMAPP).

• Incorporation into Isoprenoid Synthesis: The engineered host's isoprenoid synthesis machinery would then need to accept Cl-DMAPP as a substrate to build a chlorinated octaprenyl tail.

• Condensation and Modification: The native ubiquinone biosynthesis pathway would then incorporate this chlorinated tail, potentially leading to a chlorinated UQ-8 analog.

Experimental Workflow for Exploring Synthetic Precursors

The following diagram outlines a potential experimental workflow to investigate the use of 4-Chloro-3-methylbut-2-en-1-ol as a synthetic precursor.

Workflow for investigating synthetic precursors.

Experimental Protocols

Protocol for Extraction and Analysis of Ubiquinone-8 from E. coli

This protocol is adapted for the analysis of native ubiquinone-8.

Materials:

• E. coli cell pellet

• Chloroform (B151607)

• Methanol

• 0.9% NaCl solution

• Hexane

• HPLC-grade acetonitrile

• HPLC-grade isopropanol

• Rotary evaporator

• HPLC system with a C18 reverse-phase column and UV detector (275 nm)

Procedure:

• Cell Lysis and Extraction:

  • Resuspend the E. coli cell pellet in 1 mL of 0.9% NaCl.

  • Add 3.75 mL of a 1:2 (v/v) mixture of chloroform:methanol.

  • Vortex vigorously for 15 minutes.

  • Add 1.25 mL of chloroform and vortex for 1 minute.

  • Add 1.25 mL of 0.9% NaCl and vortex for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Isolation of Lipid Fraction:

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids.

  • Dry the organic phase under a stream of nitrogen or using a rotary evaporator.

• Sample Preparation for HPLC:

  • Resuspend the dried lipid extract in 100 µL of hexane.

  • Filter the sample through a 0.22 µm syringe filter.

• HPLC Analysis:

  • Inject 20 µL of the sample onto the C18 column.

  • Use a mobile phase of acetonitrile:isopropanol (e.g., 85:15 v/v) at a flow rate of 1 mL/min.

  • Monitor the absorbance at 275 nm.

  • Compare the retention time to a ubiquinone-8 standard for identification and quantification.

Disclaimer: The information provided here is for research and development purposes only. The hypothetical pathway involving 4-Chloro-3-methylbut-2-en-1-ol is speculative and would require significant experimental validation. All laboratory procedures should be conducted in accordance with institutional safety guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.asm.org [journals.asm.org]
• 3. Biosynthesis of Ubiquinone Compounds with Conjugated Prenyl Side Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ubiquinone. Biosynthesis of quinone ring and its isoprenoid side chain. Intracellular localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biochemistry of Mitochondrial Coenzyme Q Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolic engineering of menaquinone-8 pathway of Escherichia coli as a microbial platform for vitamin K production [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Grignard Reactions Involving 4-Chloro-3-methylbut-2-en-1-ol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to utilizing 4-chloro-3-methylbut-2-en-1-ol (B6167266) in Grignard reactions. Due to the inherent incompatibility of the acidic hydroxyl group with the strongly basic Grignard reagent, a multi-step synthetic strategy is required. These application notes detail a robust four-step protocol: (1) Protection of the primary alcohol as a tert-butyldimethylsilyl (TBDMS) ether, (2) Formation of the corresponding allylic Grignard reagent, (3) Nucleophilic addition to an electrophile, exemplified by reaction with acetone (B3395972), and (4) Deprotection to yield the final product. This methodology allows for the strategic incorporation of the isoprenoid-like C5 building block into more complex molecular architectures, which is of significant interest in the synthesis of natural products, terpenoids, and pharmaceutical intermediates.

Application Notes

The Grignard reaction is a cornerstone of synthetic organic chemistry for the formation of carbon-carbon bonds. However, the presence of acidic protons, such as those from hydroxyl groups, leads to the quenching of the Grignard reagent. Therefore, direct formation of a Grignard reagent from 4-chloro-3-methylbut-2-en-1-ol is not feasible. The protocols outlined herein circumvent this limitation through a protection-deprotection sequence.

The chosen protecting group, tert-butyldimethylsilyl (TBDMS) ether, offers several advantages:

• Ease of Installation: It can be introduced under mild conditions with high efficiency.

• Stability: The TBDMS group is robust and stable to the strongly basic and nucleophilic conditions of Grignard reagent formation and reaction.

• Facile Cleavage: It can be selectively removed under mild conditions using a fluoride (B91410) source, such as tetrabutylammonium (B224687) fluoride (TBAF), without affecting other functional groups like alkenes or the newly formed tertiary alcohol.

This synthetic route transforms the readily available 4-chloro-3-methylbut-2-en-1-ol into a versatile nucleophilic isoprenoid synthon. The resulting Grignard reagent can be reacted with a wide array of electrophiles, including aldehydes, ketones, esters, and epoxides, to generate complex molecular structures. The final product, a substituted diene alcohol, is a valuable motif in many biologically active molecules and a versatile intermediate for further chemical transformations.

Overall Synthetic Workflow

The four-step process for the utilization of 4-chloro-3-methylbut-2-en-1-ol in a Grignard reaction is depicted below.

Caption: Synthetic workflow for the Grignard reaction of protected 4-chloro-3-methylbut-2-en-1-ol.

Experimental Protocols

Protocol 1: Protection of 4-Chloro-3-methylbut-2-en-1-ol

This protocol describes the protection of the primary alcohol as a TBDMS ether.

Reaction Scheme:

Caption: Silylation of 4-chloro-3-methylbut-2-en-1-ol.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
4-Chloro-3-methylbut-2-en-1-ol	120.58	10.0	1.0
tert-Butyldimethylsilyl chloride (TBDMSCl)	150.72	12.0	1.2
Imidazole	68.08	25.0	2.5
Anhydrous N,N-Dimethylformamide (DMF)	-	-	-
Diethyl ether (Et₂O)	-	-	-
Saturated aqueous NaHCO₃ solution	-	-	-
Brine	-	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 4-chloro-3-methylbut-2-en-1-ol (1.21 g, 10.0 mmol) and imidazole (1.70 g, 25.0 mmol).

• Add anhydrous DMF (20 mL) and stir the mixture at room temperature until all solids have dissolved.

• Add TBDMSCl (1.81 g, 12.0 mmol) portion-wise to the stirred solution.

• Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.[1]

• Work-up: Quench the reaction by slowly adding water (50 mL). Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water (2 x 50 mL) and then with brine (50 mL) to remove residual DMF.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product, (4-chloro-3-methylbut-2-en-1-yloxy)(tert-butyl)dimethylsilane, can be purified by flash column chromatography on silica (B1680970) gel (eluent: 5% ethyl acetate (B1210297) in hexanes) to afford a colorless oil.

Expected Yield: 90-98%

Protocol 2: Formation of the Grignard Reagent

This protocol details the formation of the allylic Grignard reagent from the TBDMS-protected chloride.

Reaction Scheme:

Caption: Formation of the TBDMS-protected Grignard reagent.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
(4-chloro-3-methylbut-2-en-1-yloxy)(tert-butyl)dimethylsilane	234.84	9.0	1.0
Magnesium turnings	24.31	13.5	1.5
Iodine (I₂)	253.81	catalytic	-
Anhydrous Tetrahydrofuran (THF)	-	-	-

Procedure:

• Activation of Magnesium: To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar, add magnesium turnings (0.33 g, 13.5 mmol) under a positive pressure of argon. Add a single crystal of iodine to activate the magnesium surface.

• Add anhydrous THF (10 mL) to the flask.

• Dissolve the TBDMS-protected chloride (2.11 g, 9.0 mmol) in anhydrous THF (20 mL) and add it to the dropping funnel.

• Add a small portion (~2 mL) of the chloride solution to the magnesium suspension. The reaction is initiated when the brown color of the iodine disappears and gentle refluxing is observed. If the reaction does not start, gentle warming with a heat gun may be necessary.

• Once the reaction has initiated, add the remaining chloride solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at reflux for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The resulting grey-black solution is used directly in the next step.

Expected Yield: The yield of Grignard reagent is typically assumed to be in the range of 80-90% and is used in the next step without isolation.

Protocol 3: Reaction with Acetone

This protocol describes the nucleophilic addition of the prepared Grignard reagent to acetone.

Reaction Scheme:

Caption: Reaction of the Grignard reagent with acetone.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
Grignard Reagent Solution (from Protocol 2)	~259.14	~7.2 (est.)	1.0
Acetone	58.08	8.6	1.2
Anhydrous Tetrahydrofuran (THF)	-	-	-
Saturated aqueous NH₄Cl solution	-	-	-
Diethyl ether (Et₂O)	-	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-

Procedure:

• Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

• Dissolve acetone (0.50 g, 8.6 mmol) in anhydrous THF (10 mL).

• Add the acetone solution dropwise to the stirred Grignard reagent solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Work-up: Cool the reaction mixture to 0 °C and slowly quench by the dropwise addition of saturated aqueous ammonium (B1175870) chloride solution (50 mL).

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate the filtrate under reduced pressure to obtain the crude TBDMS-protected diol.

• Purification: The crude product can be purified by flash column chromatography (eluent: 10% ethyl acetate in hexanes).

Expected Yield: 75-85% (based on the estimated Grignard reagent concentration).

Protocol 4: Deprotection of the TBDMS Ether

This final protocol details the removal of the TBDMS protecting group to yield the target diol.

Reaction Scheme:

Caption: TBAF-mediated deprotection of the silyl (B83357) ether.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
TBDMS-protected diol (from Protocol 3)	272.50	5.4 (est.)	1.0
Tetrabutylammonium fluoride (TBAF) (1.0 M in THF)	-	6.5	1.2
Anhydrous Tetrahydrofuran (THF)	-	-	-
Dichloromethane (B109758) (DCM)	-	-	-
Water	-	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-

Procedure:

• Dissolve the TBDMS-protected diol (1.47 g, 5.4 mmol) in anhydrous THF (20 mL) in a round-bottom flask at room temperature.

• Add the TBAF solution (6.5 mL of a 1.0 M solution in THF, 6.5 mmol) dropwise to the stirred solution.[2]

• Stir the reaction at room temperature for 1-2 hours, monitoring the reaction progress by TLC.[2]

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in dichloromethane (50 mL) and wash with water (3 x 25 mL) to remove TBAF salts.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product, 2,5-dimethylhex-4-ene-1,2-diol, can be purified by flash column chromatography (eluent: 30-50% ethyl acetate in hexanes) to yield the final product.

Expected Yield: 90-99%[2]

Summary of Quantitative Data

Step	Starting Material	Key Reagents	Solvent(s)	Temp.	Time	Typical Yield (%)
1. Protection	4-Chloro-3-methylbut-2-en-1-ol	TBDMSCl, Imidazole	DMF	RT	2-4 h	90-98
2. Grignard Formation	(4-chloro-3-methylbut-2-en-1-yloxy)(tert-butyl)dimethylsilane	Mg(0), I₂ (cat.)	THF	Reflux	1-2 h	80-90 (est.)
3. Reaction with Acetone	TBDMS-protected Grignard Reagent	Acetone, aq. NH₄Cl	THF	0°C-RT	2 h	75-85
4. Deprotection	TBDMS-protected diol	TBAF	THF	RT	1-2 h	90-99[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Protecting Group Strategies for 4-Chloro-3-methylbut-2-en-1-ol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the selection and implementation of protecting group strategies for the hydroxyl group of 4-Chloro-3-methylbut-2-en-1-ol. The presence of both an allylic chloride and a double bond in the molecule necessitates careful consideration of reaction conditions to ensure chemoselectivity and high yields. The strategies discussed below are among the most robust and widely applicable for this type of substrate.

Introduction

4-Chloro-3-methylbut-2-en-1-ol is a versatile bifunctional building block in organic synthesis. The strategic protection of its primary hydroxyl group is often a critical step to enable selective transformations at other positions of the molecule, such as nucleophilic substitution of the allylic chloride or modifications of the double bond. The choice of the protecting group is dictated by its stability towards the planned downstream reaction conditions and the ease of its selective removal without affecting the inherent functionalities of the molecule. This note explores four common and effective protecting groups: tert-Butyldimethylsilyl (TBDMS), Benzyl (B1604629) (Bn), p-Methoxybenzyl (PMB), and Acetyl (Ac).

Data Presentation: Comparison of Protecting Group Strategies

The following table summarizes the key quantitative data for the protection and deprotection of the hydroxyl group using different strategies. The data is compiled from general procedures for allylic alcohols and should be considered as a guideline; optimization for 4-Chloro-3-methylbut-2-en-1-ol may be required.

Protecting Group	Protection Reagents	Typical Yield (Protection)	Deprotection Reagents	Typical Yield (Deprotection)	Key Considerations
TBDMS	TBDMS-Cl, Imidazole, DMF	>95%	TBAF, THF	>95%	Stable to a wide range of non-acidic conditions. Cleaved by fluoride (B91410) ions or acid.
Benzyl (Bn)	BnBr, NaH, THF	85-95%	H₂, Pd/C, EtOH	>90%	Very stable. Deprotection by hydrogenolysis may reduce the double bond. Milder, chemoselective deprotection methods are available.
p-Methoxybenzyl (PMB)	PMB-Cl, NaH, THF	85-95%	DDQ, CH₂Cl₂/H₂O	>90%	Stable to many conditions. Can be selectively removed by oxidation in the presence of other benzyl ethers.[1][2]
Acetyl (Ac)	Ac₂O, Pyridine (B92270)	>95%	K₂CO₃, MeOH	>90%	Easy to introduce and remove. Base-labile, offering orthogonality to acid-labile groups.[3]

Experimental Protocols

Detailed methodologies for the protection and deprotection of the hydroxyl group of 4-Chloro-3-methylbut-2-en-1-ol are provided below. Safety Precaution: All reactions should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

tert-Butyldimethylsilyl (TBDMS) Ether Protection and Deprotection

a) Protection Protocol: Synthesis of 1-(tert-Butyldimethylsilyloxy)-4-chloro-3-methylbut-2-ene

• Materials:

  • 4-Chloro-3-methylbut-2-en-1-ol (1.0 eq)

  • tert-Butyldimethylsilyl chloride (TBDMS-Cl, 1.2 eq)

  • Imidazole (2.5 eq)[4]

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • To a solution of 4-Chloro-3-methylbut-2-en-1-ol in anhydrous DMF, add imidazole.

  • To this stirred solution, add TBDMS-Cl portion-wise at room temperature.

  • Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

  • Upon completion, pour the reaction mixture into water and extract with diethyl ether (3 x volumes).

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) to afford the desired TBDMS ether.

b) Deprotection Protocol: Synthesis of 4-Chloro-3-methylbut-2-en-1-ol from its TBDMS Ether

• Materials:

  • 1-(tert-Butyldimethylsilyloxy)-4-chloro-3-methylbut-2-ene (1.0 eq)

  • Tetrabutylammonium fluoride (TBAF, 1.1 eq, 1.0 M solution in THF)

  • Anhydrous Tetrahydrofuran (THF)

  • Diethyl ether

  • Saturated aqueous ammonium (B1175870) chloride solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • Dissolve the TBDMS-protected alcohol in anhydrous THF.

  • Add the TBAF solution dropwise to the stirred solution at room temperature.

  • Monitor the reaction by TLC. The deprotection is usually complete within 1-2 hours.

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the mixture with diethyl ether (3 x volumes).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the deprotected alcohol.

p-Methoxybenzyl (PMB) Ether Protection and Deprotection

a) Protection Protocol (under basic conditions): Synthesis of 1-(p-Methoxybenzyloxy)-4-chloro-3-methylbut-2-ene

• Materials:

  • 4-Chloro-3-methylbut-2-en-1-ol (1.0 eq)

  • Sodium hydride (NaH, 1.2 eq, 60% dispersion in mineral oil)

  • p-Methoxybenzyl chloride (PMB-Cl, 1.1 eq)

  • Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • To a suspension of NaH in anhydrous THF at 0 °C under an inert atmosphere, add a solution of 4-Chloro-3-methylbut-2-en-1-ol in THF dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes.

  • Cool the reaction mixture back to 0 °C and add PMB-Cl dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate (3 x volumes).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

b) Deprotection Protocol (oxidative): Synthesis of 4-Chloro-3-methylbut-2-en-1-ol from its PMB Ether

• Materials:

  • 1-(p-Methoxybenzyloxy)-4-chloro-3-methylbut-2-ene (1.0 eq)

  • 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.2 eq)[2]

  • Dichloromethane (DCM)

  • Water or a pH 7 phosphate (B84403) buffer[2]

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve the PMB-protected alcohol in a mixture of DCM and water (e.g., 18:1 v/v).[2]

  • Cool the solution to 0 °C and add DDQ in one portion.

  • Allow the reaction mixture to warm to room temperature and stir. Monitor the reaction by TLC; it is typically complete within 1-3 hours. The reaction mixture will turn dark.

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the layers and extract the aqueous layer with DCM.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography to afford the deprotected alcohol.

Benzyl (Bn) Ether Protection and Deprotection

a) Protection Protocol: Synthesis of 1-(Benzyloxy)-4-chloro-3-methylbut-2-ene

• This protocol is analogous to the PMB protection using sodium hydride and benzyl bromide (BnBr) in place of PMB-Cl.

b) Deprotection Protocol (Catalytic Transfer Hydrogenolysis): Synthesis of 4-Chloro-3-methylbut-2-en-1-ol from its Benzyl Ether

• Materials:

  • 1-(Benzyloxy)-4-chloro-3-methylbut-2-ene (1.0 eq)

  • Palladium on carbon (10% Pd/C, 10 mol%)

  • Ammonium formate (B1220265) (HCO₂NH₄, 5.0 eq)

  • Methanol (MeOH) or Ethanol (EtOH)

• Procedure:

  • To a solution of the benzyl ether in methanol, add ammonium formate followed by the Pd/C catalyst.

  • Heat the mixture to reflux and monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature and filter through a pad of Celite to remove the catalyst.

  • Wash the Celite pad with methanol.

  • Concentrate the filtrate under reduced pressure.

  • Partition the residue between water and ethyl acetate.

  • Extract the aqueous layer with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Acetyl (Ac) Ester Protection and Deprotection

a) Protection Protocol: Synthesis of 4-Chloro-3-methylbut-2-en-1-yl acetate

• Materials:

  • 4-Chloro-3-methylbut-2-en-1-ol (1.0 eq)

  • Acetic anhydride (B1165640) (Ac₂O, 1.5 eq)[3]

  • Pyridine (as solvent)[3]

  • Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve 4-Chloro-3-methylbut-2-en-1-ol in pyridine at 0 °C.

  • Add acetic anhydride dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

  • Pour the reaction mixture into ice-cold 1 M HCl and extract with DCM.

  • Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the acetylated product, which may be pure enough for further use or can be purified by column chromatography.

b) Deprotection Protocol: Synthesis of 4-Chloro-3-methylbut-2-en-1-ol from its Acetate Ester

• Materials:

  • 4-Chloro-3-methylbut-2-en-1-yl acetate (1.0 eq)

  • Potassium carbonate (K₂CO₃, 0.5 eq)

  • Methanol (MeOH)

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve the acetate ester in methanol.

  • Add potassium carbonate to the solution and stir at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Concentrate the reaction mixture under reduced pressure.

  • Partition the residue between water and ethyl acetate.

  • Extract the aqueous layer with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography if necessary.

Mandatory Visualizations

Caption: General workflow for utilizing a protecting group strategy.

Caption: Orthogonality relationships between common protecting groups.

Caption: Simplified mechanism of PMB ether deprotection using DDQ.

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 3. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]

Application Notes and Protocols for Stereoselective Reactions Using 4-Chloro-3-methylbut-2-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for two powerful stereoselective reactions—Sharpless Asymmetric Epoxidation and Lipase-Catalyzed Kinetic Resolution—as applied to the versatile building block, 4-chloro-3-methylbut-2-en-1-ol (B6167266). This compound is a valuable precursor in the synthesis of complex chiral molecules, including isoprenoids and other natural products. The protocols and data herein are intended to guide researchers in the development of stereocontrolled synthetic routes.

Sharpless Asymmetric Epoxidation of 4-Chloro-3-methylbut-2-en-1-ol

The Sharpless Asymmetric Epoxidation is a highly reliable and predictable method for the enantioselective synthesis of 2,3-epoxyalcohols from primary and secondary allylic alcohols. This reaction utilizes a catalyst formed in situ from titanium(IV) isopropoxide and a chiral diethyl tartrate (DET) or diisopropyl tartrate (DIPT), with tert-butyl hydroperoxide (TBHP) as the oxidant. The choice of the chiral tartrate enantiomer dictates the stereochemical outcome of the epoxidation.

Application

This reaction converts the prochiral 4-chloro-3-methylbut-2-en-1-ol into the chiral epoxide, ((2S,3S)- or (2R,3R)-3-(chloromethyl)-3-methyloxiran-2-yl)methanol. These chiral epoxides are versatile intermediates that can undergo a variety of regioselective and stereospecific ring-opening reactions to introduce new stereocenters, making them valuable in the synthesis of pharmaceuticals and biologically active compounds.

Experimental Protocol

Materials:

• 4-chloro-3-methylbut-2-en-1-ol

• Titanium(IV) isopropoxide (Ti(Oi-Pr)₄)

• L-(+)-Diethyl tartrate (L-(+)-DET) or D-(-)-Diethyl tartrate (D-(-)-DET)

• tert-Butyl hydroperoxide (TBHP), anhydrous solution in toluene (B28343) (e.g., 5.5 M)

• Powdered 4Å molecular sieves

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Diethyl ether (Et₂O)

• 10% aqueous solution of tartaric acid

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add powdered 4Å molecular sieves (approximately the weight of the allylic alcohol).

• Add anhydrous dichloromethane (to make a final concentration of ~0.1 M with respect to the allylic alcohol).

• Cool the flask to -20 °C in a suitable cooling bath (e.g., dry ice/acetonitrile).

• To the cooled and stirred suspension, add the chiral diethyl tartrate (e.g., L-(+)-DET for the (2S,3S)-epoxide, 1.2 equivalents relative to Ti(Oi-Pr)₄).

• Add titanium(IV) isopropoxide (0.1 equivalents) via syringe. The solution should turn a pale yellow.

• Stir the mixture for 30 minutes at -20 °C to allow for the formation of the chiral catalyst.

• Add 4-chloro-3-methylbut-2-en-1-ol (1.0 equivalent) to the reaction mixture.

• Slowly add the anhydrous solution of tert-butyl hydroperoxide (1.5 equivalents) dropwise over 10-15 minutes, ensuring the internal temperature does not exceed -15 °C.

• Stir the reaction mixture at -20 °C and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Upon completion, quench the reaction by adding a 10% aqueous solution of tartaric acid and allow the mixture to warm to room temperature.

• Stir vigorously for 1 hour. The two phases should become clear.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer twice with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) to yield the desired chiral epoxy alcohol.

Data Presentation

Entry	Chiral Ligand	Product Configuration	Yield (%)	Enantiomeric Excess (ee, %)
1	L-(+)-DET	(2S,3S)	>85	>95
2	D-(-)-DET	(2R,3R)	>85	>95

Note: The data presented are representative values for Sharpless Asymmetric Epoxidations of similar allylic alcohols and are the expected outcomes for 4-chloro-3-methylbut-2-en-1-ol under optimized conditions.

Visualization

Caption: Experimental workflow for the Sharpless Asymmetric Epoxidation.

Lipase-Catalyzed Kinetic Resolution of 4-Chloro-3-methylbut-2-en-1-ol

Kinetic resolution is a widely used method for separating enantiomers of a racemic mixture. Lipases, particularly Candida antarctica lipase (B570770) B (CALB), are highly effective biocatalysts for the enantioselective acylation of racemic alcohols. In this process, one enantiomer of the alcohol is preferentially acylated, allowing for the separation of the unreacted alcohol and the newly formed ester, both in high enantiomeric purity.

Application

This method is employed to resolve racemic 4-chloro-3-methylbut-2-en-1-ol into its (R)- and (S)-enantiomers. The unreacted alcohol and the acylated product can then be used as distinct chiral building blocks in further synthetic transformations. This approach is particularly valuable for accessing both enantiomers of a chiral starting material from a single racemic precursor.

Experimental Protocol

Materials:

• Racemic 4-chloro-3-methylbut-2-en-1-ol

• Immobilized Candida antarctica lipase B (e.g., Novozym 435)

• Acyl donor (e.g., vinyl acetate, isopropenyl acetate)

• Anhydrous organic solvent (e.g., hexane, toluene, or methyl tert-butyl ether (MTBE))

• Molecular sieves (optional, for anhydrous conditions)

Procedure:

• To a dried flask, add racemic 4-chloro-3-methylbut-2-en-1-ol (1.0 equivalent) and the chosen anhydrous organic solvent (to achieve a concentration of ~0.1-0.2 M).

• Add the acyl donor (e.g., vinyl acetate, 1.5-2.0 equivalents).

• Add the immobilized lipase (typically 10-20% by weight of the substrate).

• Seal the flask and shake or stir the suspension at a controlled temperature (e.g., 30-40 °C).

• Monitor the reaction progress by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion and the enantiomeric excess of both the remaining alcohol and the formed ester.

• The reaction is typically stopped at or near 50% conversion to achieve the highest possible enantiomeric excess for both components.

• Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can often be washed and reused.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted alcohol from the ester product by flash column chromatography on silica gel.

Data Presentation

Entry	Acyl Donor	Solvent	Time (h)	Conversion (%)	ee (S)-alcohol (%)	ee (R)-ester (%)
1	Vinyl Acetate	Hexane	24	~50	>98	>98
2	Isopropenyl Acetate	MTBE	18	~50	>99	>99

Note: The data presented are representative values for the kinetic resolution of secondary alcohols using CALB and are the expected outcomes for 4-chloro-3-methylbut-2-en-1-ol under optimized conditions. The (R)-enantiomer is typically acylated faster by CALB.

Visualization

Caption: Workflow for lipase-catalyzed kinetic resolution.

Application Notes and Protocols: Williamson Ether Synthesis with 4-Chloro-3-methylbut-2-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the utilization of 4-chloro-3-methylbut-2-en-1-ol (B6167266) in Williamson ether synthesis. This versatile bifunctional molecule can undergo both intramolecular and intermolecular etherification, yielding valuable cyclic and acyclic ethers, respectively. The resulting prenyl-containing ethers are of significant interest in medicinal chemistry due to the known ability of the prenyl group to enhance the biological activity of molecules.[1][2][3]

Intramolecular Williamson Ether Synthesis: Synthesis of 2-Methyl-2-vinyloxirane

The presence of both a hydroxyl group and a chlorine atom in 4-chloro-3-methylbut-2-en-1-ol allows for an intramolecular SN2 reaction to form a cyclic ether.[4] This reaction is typically initiated by deprotonating the alcohol with a strong, non-nucleophilic base, such as sodium hydride, to form an alkoxide. The resulting alkoxide then attacks the carbon bearing the chlorine atom, displacing the chloride and forming the epoxide ring.

Reaction Scheme:

Experimental Protocol

Materials:

• 4-Chloro-3-methylbut-2-en-1-ol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Septum and needles for inert atmosphere techniques

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add a 60% dispersion of sodium hydride (1.2 equivalents) in mineral oil.

• Wash the sodium hydride with anhydrous hexane (B92381) (3 x 5 mL) to remove the mineral oil, decanting the hexane carefully each time under a stream of nitrogen.

• Add anhydrous THF to the flask to create a slurry.

• Cool the slurry to 0 °C in an ice bath.

• Dissolve 4-chloro-3-methylbut-2-en-1-ol (1.0 equivalent) in anhydrous THF in a separate flask.

• Slowly add the solution of 4-chloro-3-methylbut-2-en-1-ol to the sodium hydride slurry at 0 °C with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product, 2-methyl-2-vinyloxirane.

• Purify the crude product by distillation or column chromatography on silica (B1680970) gel.

Data Presentation

Parameter	Value	Reference
Product Name	2-Methyl-2-vinyloxirane	[5]
CAS Number	1838-94-4	[5]
Molecular Formula	C₅H₈O	[5]
Molecular Weight	84.12 g/mol	[5]
Typical Yield	70-85% (estimated)	General Protocol
Purification Method	Distillation or Column Chromatography	General Protocol

Intermolecular Williamson Ether Synthesis

4-Chloro-3-methylbut-2-en-1-ol can also be employed in intermolecular Williamson ether synthesis in two distinct ways: as the alcohol component or as the alkyl halide component.

Scenario A: 4-Chloro-3-methylbut-2-en-1-ol as the Alcohol Component

In this scenario, the hydroxyl group of 4-chloro-3-methylbut-2-en-1-ol is deprotonated to form an alkoxide, which then reacts with an external alkyl halide. A less reactive alkyl halide (e.g., a primary alkyl iodide) is preferred to minimize competition with the intramolecular cyclization.

Materials:

• 4-Chloro-3-methylbut-2-en-1-ol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Alkyl halide (e.g., methyl iodide, ethyl bromide)

• Anhydrous dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Prepare the sodium alkoxide of 4-chloro-3-methylbut-2-en-1-ol as described in the intramolecular protocol (steps 1-6), using anhydrous DMF as the solvent instead of THF.

• After formation of the alkoxide, add the alkyl halide (1.1 equivalents) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Work-up the reaction as described in the intramolecular protocol (steps 8-12).

Scenario B: 4-Chloro-3-methylbut-2-en-1-ol as the Alkyl Halide Component

Here, an external alcohol is deprotonated to form an alkoxide, which then displaces the chloride from 4-chloro-3-methylbut-2-en-1-ol. To prevent deprotonation of the hydroxyl group on the substrate, it is advisable to protect it prior to the reaction (e.g., as a silyl (B83357) ether) and deprotect it afterward.

Materials:

• Alcohol of choice (R-OH)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 4-Chloro-3-methylbut-2-en-1-ol

• Protecting group (e.g., tert-butyldimethylsilyl chloride, TBDMSCl)

• Deprotecting agent (e.g., tetrabutylammonium (B224687) fluoride, TBAF)

• Anhydrous THF or DMF

• Appropriate work-up and purification reagents

Procedure:

• Protection: Protect the hydroxyl group of 4-chloro-3-methylbut-2-en-1-ol as a TBDMS ether using standard procedures.

• Alkoxide Formation: In a separate flask, deprotonate the desired alcohol (R-OH, 1.0 equivalent) with sodium hydride (1.1 equivalents) in anhydrous THF or DMF at 0 °C.

• Etherification: Add the protected 4-chloro-3-methylbut-2-en-1-ol (1.0 equivalent) to the alkoxide solution and stir at room temperature until the reaction is complete (monitor by TLC).

• Work-up: Quench the reaction with saturated aqueous NH₄Cl and perform an extractive work-up.

• Deprotection: Remove the silyl protecting group using a suitable deprotection agent like TBAF in THF.

• Purification: Purify the final ether product by column chromatography.

Data Presentation

Reactant Role of 4-Chloro-3-methylbut-2-en-1-ol	Alkylating Agent	Nucleophile (Alcohol)	Expected Product	Typical Yield
Alcohol	R'-X	4-Chloro-3-methylbut-2-en-1-ol	4-Chloro-3-methyl-1-(R'-oxy)but-2-ene	60-80% (estimated)
Alkyl Halide	4-Chloro-3-methylbut-2-en-1-ol (protected)	R'-OH	4-(R'-oxy)-2-methylbut-2-en-1-ol	50-70% (estimated)

Applications in Drug Development

The prenyl (3-methylbut-2-enyl) moiety is a common structural motif in a variety of natural products with significant biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The incorporation of a prenyl group can enhance the lipophilicity of a molecule, potentially improving its membrane permeability and oral bioavailability.[2] The ethers synthesized from 4-chloro-3-methylbut-2-en-1-ol can serve as valuable building blocks in the synthesis of novel drug candidates, allowing for the exploration of the pharmacological effects of prenylation.

Visualizations

Caption: Intramolecular Williamson ether synthesis workflow.

References

• 1. mdpi.com [mdpi.com]
• 2. Phytochemistry and pharmacology of natural prenylated flavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. 2-Methyl-2-vinyloxirane | C5H8O | CID 92166 - PubChem [pubchem.ncbi.nlm.nih.gov]

Role in the synthesis of isoprenoid precursors like isopentenyl diphosphate (IPP)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols concerning the synthesis of isopentenyl diphosphate (B83284) (IPP) and its isomer dimethylallyl diphosphate (DMAPP), the universal building blocks for all isoprenoids. It covers the two primary biosynthetic routes: the mevalonate (B85504) (MVA) and the methylerythritol phosphate (B84403) (MEP) pathways, highlighting their significance as targets for drug development.

Introduction

Isoprenoids are the largest and most diverse class of natural products, with over 55,000 identified members.[1] They play crucial roles in all living organisms, from cholesterol and steroid hormones in mammals to photosynthetic pigments in plants.[2][3] The synthesis of all isoprenoids originates from the five-carbon precursors, IPP and DMAPP.[1][4] Nature has evolved two distinct and independent pathways for the production of these essential precursors: the MVA pathway and the MEP pathway.[1][3]

The distribution of these pathways varies across the domains of life. The MVA pathway is active in animals, fungi, archaea, and the cytosol of plants.[1][5] In contrast, the MEP pathway is found in most bacteria, algae, and the plastids of plants.[1][6] This distinct distribution, particularly the absence of the MEP pathway in humans, makes its enzymes prime targets for the development of novel antibiotics, antimalarials, and herbicides.[1][7][8]

The Mevalonate (MVA) Pathway

The MVA pathway, primarily characterized in yeast and mammals, begins with the condensation of three acetyl-CoA molecules to form 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA).[9] The subsequent reduction of HMG-CoA to mevalonate, catalyzed by HMG-CoA reductase (HMGR), is the rate-limiting step of this pathway and the target of statin drugs.[10][11] A series of phosphorylation reactions and a final decarboxylation step convert mevalonate into IPP.[9] IPP is then reversibly isomerized to DMAPP by the enzyme isopentenyl diphosphate isomerase (IDI).[4]

Caption: The Mevalonate (MVA) Pathway for IPP and DMAPP synthesis.

The Methylerythritol Phosphate (MEP) Pathway

Also known as the non-mevalonate or DXP pathway, the MEP pathway starts with the condensation of pyruvate (B1213749) and glyceraldehyde 3-phosphate.[6][9] This pathway operates in most bacteria, including major pathogens like Mycobacterium tuberculosis, and in the plastids of plants where it supplies precursors for chlorophylls, carotenoids, and certain hormones.[6][12] Unlike the MVA pathway, the final enzyme of the MEP pathway, IspH, produces a mixture of both IPP and DMAPP, making the isomerase (IDI) non-essential in many organisms that use this pathway.[1][9] The exclusivity of this pathway to pathogens and its essentiality for their survival make it an ideal target for antimicrobial drug development.[6]

Caption: The Methylerythritol Phosphate (MEP) Pathway for IPP and DMAPP synthesis.

Quantitative Data: Enzyme Kinetics and Metabolite Concentrations

Understanding the kinetics of the enzymes in these pathways and the intracellular concentrations of their intermediates is crucial for metabolic engineering and drug development. The following tables summarize key quantitative data from the literature.

Table 1: Selected Enzyme Kinetic Parameters for the MVA and MEP Pathways

Pathway	Enzyme	Organism	Substrate	Km (µM)	Vmax or kcat	Reference(s)
MVA	HMGR	Homo sapiens	HMG-CoA	4	14.5 µmol/min/mg	[6]
MVA	MVK	Saccharomyces cerevisiae	Mevalonate	140	125 s-1	[13]
MVA	PMVK	Saccharomyces cerevisiae	Mevalonate-5-P	880	5.33 µmol/min/mg	[14]
MEP	DXS	Rhodobacter capsulatus	Pyruvate	610	1.9 µmol/min/mg	[15]
MEP	DXS	Rhodobacter capsulatus	G3P	150	1.9 µmol/min/mg	[15]
MEP	DXR	Escherichia coli	DXP	160	33 s-1	[1]

Km (Michaelis constant) indicates the substrate concentration at which the reaction rate is half of Vmax. A lower Km reflects a higher affinity of the enzyme for its substrate. Vmax (maximum reaction rate) and kcat (turnover number) represent the maximum rate at which an enzyme can catalyze a reaction.

Table 2: Intracellular Concentrations and Effects of Pathway Modulation on IPP/DMAPP Levels

Organism	Condition	Pathway Targeted	Effect on IPP/DMAPP Levels	Reference(s)
MCF-7 Cells	Untreated (Basal)	MVA	Not Reported	[16]
MCF-7 Cells	Zoledronic Acid (10 µM)	MVA (FPPS inhibition)	960-fold increase	[16]
K562 Cells	Lovastatin (50 nM)	MVA (HMGR inhibition)	78% decrease	[16]
S. cerevisiae	Isopentenol Utilization Pathway (IUP)	Synthetic	147-fold increase	[11][17]
S. cerevisiae	MVA pathway in mitochondria	MVA	15-fold higher than wild-type	[18]
S. cerevisiae	MVA in mitochondria (Δugo1)	MVA	1.0 nmol/g DCW	[18]

Experimental Protocols

Accurate measurement of enzyme activity and metabolite concentrations is fundamental for studying isoprenoid biosynthesis. Below are detailed protocols for key assays.

Protocol 1: HMG-CoA Reductase (HMGR) Activity Assay (Colorimetric)

This protocol measures the activity of HMGR, the rate-limiting enzyme of the MVA pathway, by monitoring the decrease in NADPH absorbance at 340 nm.[2][4]

Materials:

• HMG-CoA Reductase Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4, 100 mM KCl, 1 mM EDTA, 5 mM DTT)

• Purified HMG-CoA Reductase enzyme or cell lysate containing HMGR

• HMG-CoA substrate solution

• NADPH solution

• 96-well clear flat-bottom plate

• Microplate spectrophotometer capable of kinetic measurements at 340 nm

Procedure:

• Reagent Preparation:

  • Pre-warm the HMG-CoA Reductase Assay Buffer to 37°C.[4]

  • Prepare working solutions of HMG-CoA and NADPH in the assay buffer. Keep on ice and protect the NADPH solution from light.[2]

  • Keep the enzyme preparation on ice.[4]

• Assay Setup:

  • In a 96-well plate, prepare the following wells:

    • Sample Wells: Add 10-50 µL of the enzyme sample.

    • Positive Control: Add a known amount of purified HMG-CoA Reductase.

    • Inhibitor Wells (Optional): Add enzyme, assay buffer, and the inhibitor to be tested at various concentrations.[2]

    • Reagent Blank: Add assay buffer instead of the enzyme sample.

  • Adjust the volume in all wells to 100 µL with the assay buffer.

• Reaction Initiation:

  • Prepare a Reaction Mix containing assay buffer, NADPH, and HMG-CoA.

  • Add 100 µL of the Reaction Mix to each well to start the reaction.

• Measurement:

  • Immediately place the plate in the spectrophotometer pre-warmed to 37°C.

  • Measure the absorbance at 340 nm in kinetic mode, taking readings every 20-30 seconds for 10-20 minutes.[19]

• Data Analysis:

  • Calculate the rate of NADPH consumption (ΔA340/min) from the linear portion of the kinetic curve.

  • Calculate the specific activity using the Beer-Lambert law, accounting for the molar extinction coefficient of NADPH (6.22 mM-1cm-1).[3]

  • For inhibitor screening, calculate the percent inhibition relative to the enzyme control and determine the IC50 value.[2]

Protocol 2: Quantification of IPP and Other Isoprenoid Precursors by LC-MS/MS

This protocol describes a robust method for the simultaneous quantification of IPP, DMAPP, and other prenyl pyrophosphates from cell cultures using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[20][21]

Materials:

• Cell culture of interest (E. coli, yeast, mammalian cells)

• Quenching solution (e.g., 60% methanol, -40°C)

• Extraction solvent (e.g., acetonitrile/methanol/water, 40:40:20 v/v/v)

• Stable isotope-labeled internal standards (e.g., 13C5-IPP)

• LC-MS/MS system with a suitable column (e.g., HILIC or reverse-phase C18)[21][22]

Procedure:

• Sample Collection and Quenching:

  • Rapidly harvest a known quantity of cells (e.g., by fast filtration).

  • Immediately quench metabolic activity by immersing the cells in a cold quenching solution to prevent metabolite degradation.

• Metabolite Extraction:

  • Centrifuge the quenched cell suspension and discard the supernatant.

  • Add the cold extraction solvent containing the internal standards to the cell pellet.

  • Lyse the cells (e.g., by sonication or bead beating) and incubate on ice to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet cell debris and proteins.[21]

• Sample Preparation for LC-MS/MS:

  • Transfer the supernatant to a new tube.

  • Dry the extract completely under a stream of nitrogen or using a vacuum concentrator.[21]

  • Reconstitute the dried residue in a suitable solvent (e.g., 50% acetonitrile/water) for LC-MS/MS analysis.[21]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • Separate the metabolites using a suitable chromatographic gradient.

  • Detect and quantify the analytes using tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode. Optimized precursor-product ion transitions for each metabolite are required for high sensitivity and specificity.[21]

• Data Analysis:

  • Integrate the peak areas for each metabolite and its corresponding internal standard.

  • Generate a standard curve using known concentrations of the analytes.

  • Calculate the absolute concentration of each metabolite in the original sample, normalizing to cell number or biomass.

Caption: General workflow for the quantification of isoprenoid precursors by LC-MS/MS.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. 3.2.4. HMG-CoA Reductase Enzyme Assay [bio-protocol.org]
• 4. assaygenie.com [assaygenie.com]
• 5. ENZYMES OF THE MEVALONATE PATHWAY OF ISOPRENOID BIOSYNTHESIS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Applying asymptotic methods to synthetic biology: Modelling the reaction kinetics of the mevalonate pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Methylerythritol Phosphate Pathway of Isoprenoid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Engineering a universal and efficient platform for terpenoid synthesis in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Detection of non-sterol isoprenoids by HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A kinetic-based approach to understanding heterologous mevalonate pathway function in E. coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. 1-Deoxy-d-Xylulose 5-Phosphate Synthase, the Gene Product of Open Reading Frame (ORF) 2816 and ORF 2895 in Rhodobacter capsulatus - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quantitative determination of isopentenyl diphosphate in cultured mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. The potency of mitochondria enlargement for mitochondria-mediated terpenoid production in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. Liquid Chromatography and Mass Spectrometry Analysis of Isoprenoid Intermediates in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Simultaneous Quantitation of Isoprenoid Pyrophosphates in Plasma and Cancer Cells Using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Technical Notes & Optimization

Stability and decomposition of 4-Chloro-3-methylbut-2-en-1-ol under acidic conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and decomposition of 4-Chloro-3-methylbut-2-en-1-ol under acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 4-Chloro-3-methylbut-2-en-1-ol in acidic solutions?

A1: 4-Chloro-3-methylbut-2-en-1-ol is an allylic chloride, a class of compounds known to be susceptible to hydrolysis under acidic conditions. The presence of the double bond allows for the formation of a resonance-stabilized allylic carbocation upon departure of the chloride ion, facilitating an SN1-type reaction. Therefore, the compound is expected to be unstable in acidic media, with the rate of decomposition increasing with lower pH and higher temperatures.

Q2: What are the likely decomposition products of 4-Chloro-3-methylbut-2-en-1-ol in an acidic aqueous solution?

A2: Under acidic conditions, 4-Chloro-3-methylbut-2-en-1-ol is likely to undergo hydrolysis to form 3-methylbut-2-ene-1,4-diol. Additionally, due to the formation of a tertiary allylic carbocation intermediate, rearrangement reactions can occur, potentially leading to the formation of isomeric diols or other rearranged products. The exact product distribution will depend on the specific reaction conditions such as acid concentration, temperature, and reaction time.

Q3: How can I monitor the decomposition of 4-Chloro-3-methylbut-2-en-1-ol during my experiment?

A3: The decomposition can be monitored using chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS). A stability-indicating HPLC method should be developed to separate the parent compound from its degradation products. ¹H NMR spectroscopy can also be a powerful tool to observe the disappearance of the starting material and the appearance of new signals corresponding to the decomposition products in real-time or by analyzing quenched reaction aliquots.

Q4: Are there any specific safety precautions I should take when handling 4-Chloro-3-methylbut-2-en-1-ol under acidic conditions?

A4: Yes. Acidic conditions can lead to the formation of volatile and potentially hazardous decomposition products. All experiments should be conducted in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Consult the Safety Data Sheet (SDS) for 4-Chloro-3-methylbut-2-en-1-ol and all other reagents before starting any experiment.

Troubleshooting Guides

Issue 1: Rapid and Uncontrolled Decomposition of Starting Material

• Symptom: Immediate disappearance of the starting material upon addition of acid, even at low temperatures.

• Possible Causes:

  • The acidic conditions are too harsh (pH is too low).

  • The reaction temperature is too high.

  • The solvent contains impurities that are catalyzing the decomposition.

• Troubleshooting Steps:

  • Reduce Acidity: Start with a much weaker acidic solution (higher pH) and gradually decrease it to find the optimal stability window for your experiment.

  • Lower Temperature: Perform the reaction at a lower temperature (e.g., 0 °C or below).

  • Use High-Purity Solvents: Ensure that all solvents are of high purity and free from any acidic or metallic impurities.

  • Buffer the System: If precise pH control is necessary, use an appropriate buffer system.

Issue 2: Formation of Multiple Unexpected Products

• Symptom: Chromatographic analysis (HPLC, GC) shows several unexpected peaks in addition to or instead of the expected hydrolysis product.

• Possible Causes:

  • Carbocation rearrangement is more extensive than anticipated.

  • Secondary reactions of the initial degradation products are occurring.

  • Oxidation of the alcohol or alkene functionality.

• Troubleshooting Steps:

  • Characterize Unknowns: Isolate the major unknown products and characterize them using spectroscopic techniques (e.g., MS, NMR) to understand the decomposition pathway.

  • Modify Reaction Conditions: Altering the temperature or the acid catalyst may influence the product distribution. For example, lower temperatures often favor the kinetic product over rearranged thermodynamic products.

  • Degas Solvents: To minimize oxidation, use solvents that have been degassed by sparging with an inert gas like nitrogen or argon.

Issue 3: Inconsistent or Irreproducible Kinetic Data

• Symptom: The rate of decomposition varies significantly between identical experiments.

• Possible Causes:

  • Inaccurate control of temperature.

  • Inconsistent preparation of acidic solutions.

  • Variability in the quenching of reaction aliquots.

• Troubleshooting Steps:

  • Precise Temperature Control: Use a thermostatically controlled reaction vessel (e.g., a jacketed reactor with a circulating bath).

  • Standardize Acid Preparation: Prepare acidic solutions fresh from a concentrated stock and verify the pH or concentration before each experiment.

  • Rapid and Effective Quenching: Ensure that the quenching solution (e.g., a strong base) rapidly and completely neutralizes the acid to stop the reaction at the desired time point.

Data Presentation

Table 1: Illustrative Decomposition Rates of 4-Chloro-3-methylbut-2-en-1-ol at 25 °C

pH	Apparent First-Order Rate Constant (kobs, s-1)	Half-life (t1/2, min)
1.0	5.8 x 10-4	19.9
2.0	6.1 x 10-5	189
3.0	6.3 x 10-6	1830
4.0	6.5 x 10-7	17700

Note: These are hypothetical data for illustrative purposes and should be experimentally determined.

Table 2: Exemplary Product Distribution after 24 hours at 50 °C

Condition	4-Chloro-3-methylbut-2-en-1-ol (%)	3-Methylbut-2-ene-1,4-diol (%)	Rearranged Products (%)
0.1 M HCl	5	75	20
0.01 M HCl	45	48	7
pH 3 Buffer	85	12	3

Note: These are hypothetical data for illustrative purposes and should be experimentally determined.

Experimental Protocols

Protocol 1: Kinetic Analysis of Decomposition by HPLC-UV

• Preparation of Solutions:

  • Prepare a stock solution of 4-Chloro-3-methylbut-2-en-1-ol of known concentration in a suitable organic solvent (e.g., acetonitrile).

  • Prepare aqueous acidic solutions of the desired pH (e.g., using HCl or buffered solutions).

• Reaction Setup:

  • Place the acidic solution in a thermostatically controlled vessel equipped with a magnetic stirrer.

  • Allow the solution to reach the desired temperature.

• Initiation and Sampling:

  • Initiate the reaction by adding a small aliquot of the stock solution of 4-Chloro-3-methylbut-2-en-1-ol to the pre-heated acidic solution.

  • At predetermined time intervals, withdraw an aliquot of the reaction mixture.

• Quenching:

  • Immediately quench the reaction by adding the aliquot to a vial containing a predetermined amount of a suitable quenching solution (e.g., a basic buffer or a solution of sodium bicarbonate) to neutralize the acid.

• Analysis:

  • Analyze the quenched samples by a validated stability-indicating HPLC-UV method.

  • The concentration of the remaining 4-Chloro-3-methylbut-2-en-1-ol is determined by comparing the peak area to a calibration curve.

• Data Analysis:

  • Plot the natural logarithm of the concentration of 4-Chloro-3-methylbut-2-en-1-ol versus time. The negative of the slope of the resulting line will give the apparent first-order rate constant (kobs).

Protocol 2: Identification of Decomposition Products by GC-MS

• Forced Degradation:

  • Prepare a solution of 4-Chloro-3-methylbut-2-en-1-ol in an acidic aqueous solution (e.g., 0.1 M HCl).

  • Heat the solution at an elevated temperature (e.g., 60 °C) for a sufficient time to achieve significant degradation (e.g., >50%).

• Sample Preparation:

  • Neutralize the reaction mixture with a suitable base.

  • Extract the aqueous solution with an appropriate organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

  • Dry the organic extract over an anhydrous drying agent (e.g., Na2SO4).

  • Concentrate the extract under a gentle stream of nitrogen.

• GC-MS Analysis:

  • Analyze the concentrated extract using a GC-MS system.

  • Use a suitable GC column for the separation of polar, volatile compounds.

  • Identify the components by comparing their mass spectra with a library of known compounds and by interpreting the fragmentation patterns.

Visualizations

Caption: Proposed decomposition pathway of 4-Chloro-3-methylbut-2-en-1-ol in acidic media.

Caption: A logical workflow for troubleshooting common experimental issues.

Caption: A typical experimental workflow for conducting a kinetic stability study.

Common side reactions in the synthesis of 4-Chloro-3-methylbut-2-en-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Chloro-3-methylbut-2-en-1-ol.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 4-Chloro-3-methylbut-2-en-1-ol, focusing on common side reactions and purification challenges.

Issue 1: Low Yield of 4-Chloro-3-methylbut-2-en-1-ol in DIBAL-H Reduction

Question: I am performing the reduction of (E)-ethyl 4-chloro-3-methylbut-2-enoate with Diisobutylaluminium hydride (DIBAL-H) and observing a low yield of the desired product. What are the potential causes and solutions?

Answer:

Low yields in the DIBAL-H reduction of α,β-unsaturated esters are a common issue. Several factors can contribute to this, primarily related to over-reduction, incomplete reaction, or side reactions.

Potential Causes and Troubleshooting Steps:

Potential Cause	Troubleshooting Steps
Over-reduction to the corresponding alkane	Carefully control the stoichiometry of DIBAL-H. Use of excess DIBAL-H can lead to the reduction of the double bond. Perform the reaction at a low temperature (e.g., -78 °C) to improve selectivity.[1][2]
Incomplete reaction	Ensure the DIBAL-H solution is fresh and properly titrated to determine its exact molarity. Old or improperly stored DIBAL-H can have reduced activity. Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure complete consumption of the starting material.
Formation of the corresponding aldehyde	While DIBAL-H can selectively reduce esters to aldehydes, at low temperatures it is known to reduce α,β-unsaturated esters to allylic alcohols.[1][3] If aldehyde formation is significant, ensure the reaction temperature is strictly maintained and the DIBAL-H is added slowly to the ester solution.
Hydrolysis of the product during workup	The aqueous workup to quench the reaction should be performed carefully at low temperatures to avoid potential degradation or side reactions of the product.

Issue 2: Presence of Impurities after Hydrolysis of (E)-1-O-acetyl-4-chloro-3-methyl-2-buten-1-ol

Question: After hydrolyzing (E)-1-O-acetyl-4-chloro-3-methyl-2-buten-1-ol to obtain 4-Chloro-3-methylbut-2-en-1-ol, I am observing unexpected impurities in my NMR spectrum. What could these be?

Answer:

The hydrolysis of allylic acetates can sometimes be accompanied by side reactions such as allylic rearrangement or incomplete hydrolysis.

Potential Impurities and Solutions:

Potential Impurity	Identification and Mitigation
Isomeric Allylic Alcohol (1-Chloro-2-methylbut-3-en-2-ol)	This can arise from an SN1' type reaction mechanism during hydrolysis.[4] Its presence can be confirmed by careful analysis of 1H and 13C NMR spectra. To minimize its formation, use mild basic hydrolysis conditions (e.g., K2CO3 in methanol) at room temperature.[5]
Unreacted Starting Material	Incomplete hydrolysis will leave the starting acetate (B1210297) in the product mixture. Monitor the reaction by TLC until the starting material is fully consumed. If necessary, increase the reaction time or the amount of the base.
Dechlorinated Product (3-Methylbut-2-en-1-ol)	Although less common under simple hydrolysis, dechlorination can occur, particularly if reactive metals or certain reducing agents are present as contaminants. This impurity would be characterized by the absence of the chloromethyl signal and the appearance of a new methyl signal in the NMR. Ensure all reagents and solvents are pure.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the synthesis of 4-Chloro-3-methylbut-2-en-1-ol?

A1: The most common side reactions depend on the synthetic route employed:

• During DIBAL-H reduction of the corresponding ester: Over-reduction of the double bond and the formation of the corresponding aldehyde are potential side reactions.[1][2][3]

• During hydrolysis of the corresponding acetate: Allylic rearrangement leading to the formation of the isomeric alcohol, 1-Chloro-2-methylbut-3-en-2-ol, can occur.[4]

• General for allylic alcohols: Isomerization of the double bond to form the corresponding ketone, 4-chloro-3-methylbutan-2-one, can happen, especially in the presence of transition metal impurities.[6][7][8]

Q2: How can I purify crude 4-Chloro-3-methylbut-2-en-1-ol?

A2: Purification is typically achieved by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate as the eluent. The polarity of the eluent can be adjusted to achieve optimal separation of the desired product from any nonpolar impurities (like over-reduced products) and more polar impurities (like diols or unreacted starting materials from hydrolysis). Distillation under reduced pressure can also be an effective purification method for larger quantities, provided the compound is thermally stable under the distillation conditions.

Q3: My final product appears to be unstable and decomposes over time. What is the recommended way to store 4-Chloro-3-methylbut-2-en-1-ol?

A3: Allylic chlorides can be susceptible to decomposition, especially in the presence of light, air, or moisture. It is recommended to store 4-Chloro-3-methylbut-2-en-1-ol under an inert atmosphere (e.g., argon or nitrogen), at a low temperature (e.g., in a refrigerator or freezer), and protected from light in an amber-colored vial.

Experimental Protocols

Protocol 1: Synthesis of 4-Chloro-3-methylbut-2-en-1-ol via DIBAL-H Reduction [5]

• Dissolve (E)-ethyl 4-chloro-3-methylbut-2-enoate in anhydrous toluene (B28343) and cool the solution to -78 °C under an inert atmosphere.

• Slowly add a solution of DIBAL-H (typically 1.0 M in toluene or hexanes, 2.2 equivalents) to the stirred solution, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 2 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, quench the reaction by the slow addition of methanol (B129727), followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) or dilute HCl at -78 °C.

• Allow the mixture to warm to room temperature and stir until two clear layers are formed.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Synthesis of 4-Chloro-3-methylbut-2-en-1-ol via Hydrolysis [5]

• Dissolve (E)-1-O-acetyl-4-chloro-3-methyl-2-buten-1-ol in methanol.

• Add potassium carbonate (K2CO3, typically 1.5 equivalents) to the solution.

• Stir the mixture at room temperature for 2 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, remove the methanol under reduced pressure.

• Add water to the residue and extract the product with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Synthetic workflow for 4-Chloro-3-methylbut-2-en-1-ol.

References

• 1. Diisobutylaluminium hydride - Wikipedia [en.wikipedia.org]
• 2. acl.digimat.in [acl.digimat.in]
• 3. adichemistry.com [adichemistry.com]
• 4. METHOD OF PREPARING 4-CHLORO-3-METHYL-2-BUTENYLPHENYL SULFIDE, DI(4-CHLORO-3-METHYL-2-BUTENYL)SULFIDE AND DI(4-CHLORO-3-METHYL-2-BUTENYL)SULFONE FOR SYNTHESIS OF NATURAL CAROTENOID PRODUCTS - Patent 1448517 [data.epo.org]
• 5. lookchem.com [lookchem.com]
• 6. Isomerization Reactions of Allylic Alcohols into Ketones with the Grubbs Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Allylic alcohols as synthetic enolate equivalents: Isomerisation and tandem reactions catalysed by transition metal complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 4-Chloro-3-methylbut-2-en-1-ol by Column Chromatography

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the purification of 4-chloro-3-methylbut-2-en-1-ol (B6167266) using column chromatography. It is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This section addresses common issues encountered during the column chromatography of 4-chloro-3-methylbut-2-en-1-ol.

Problem 1: The compound is not eluting from the column or is eluting very slowly.

Possible Cause	Recommended Solution
Mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase. For a hexane (B92381)/ethyl acetate (B1210297) system, incrementally increase the percentage of ethyl acetate.
Compound has poor solubility in the mobile phase.	If the compound is not dissolving well in the eluent, it may precipitate on the column. Consider using a stronger solvent to dissolve the sample before loading, and then switch to the appropriate mobile phase. Dry loading the sample onto the column can also be an effective technique in this situation.
Compound has degraded on the silica (B1680970) gel.	4-Chloro-3-methylbut-2-en-1-ol, as a chlorinated allylic alcohol, may be susceptible to degradation on acidic silica gel. Perform a quick stability test using a 2D TLC. If degradation is confirmed, consider deactivating the silica gel with a small amount of triethylamine (B128534) in the mobile phase or using an alternative stationary phase like alumina (B75360).

Problem 2: The separation of the desired compound from impurities is poor.

Possible Cause	Recommended Solution
Inappropriate mobile phase polarity.	If the Rf values of your compound and the impurities are too close, optimize the solvent system. Test various ratios of hexane and ethyl acetate using TLC to find a system that provides good separation.
Column was not packed properly.	An improperly packed column can lead to channeling and poor separation. Ensure the silica gel is packed uniformly without any air bubbles or cracks.
Too much sample was loaded.	Overloading the column can result in broad bands and co-elution of compounds. As a general rule, use a silica gel to sample weight ratio of at least 30:1.

Problem 3: The collected fractions are all mixed.

Possible Cause	Recommended Solution
The Rf value of the compound is too high in the chosen solvent system.	A high Rf value can lead to rapid elution and poor separation. Choose a less polar mobile phase to achieve an Rf value for the target compound in the range of 0.2-0.4 on a TLC plate.
Compound is degrading during chromatography.	As mentioned previously, degradation on the column can lead to the continuous elution of byproducts, resulting in mixed fractions. Assess the stability of your compound on silica gel.
The flow rate is too high.	A very fast flow rate can diminish the equilibrium between the stationary and mobile phases, leading to broader peaks and poorer separation. Reduce the flow rate to allow for better separation.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting mobile phase for the column chromatography of 4-chloro-3-methylbut-2-en-1-ol?

A common mobile phase for the purification of moderately polar compounds like allylic alcohols is a mixture of hexane and ethyl acetate. A good starting point to test via TLC would be a 70:30 mixture of hexane to ethyl acetate. The ratio should then be optimized to achieve an Rf value of approximately 0.2-0.4 for the desired compound.

Q2: What type of stationary phase is suitable for this purification?

Silica gel (60-120 mesh or 230-400 mesh) is the most common stationary phase for this type of purification. However, due to the potential for degradation of the chlorinated allylic alcohol on acidic silica, neutral alumina can be considered as an alternative stationary phase if compound instability is observed.

Q3: How can I tell if my compound is degrading on the silica gel column?

You can perform a 2D TLC to check for stability. Spot your compound on a TLC plate, run it in a suitable solvent system, then dry the plate, rotate it 90 degrees, and run it again in the same solvent system. If new spots appear or the original spot has a different Rf value in the second dimension, it is an indication of degradation.

Q4: What is "dry loading" and when should I use it?

Dry loading involves pre-adsorbing your sample onto a small amount of silica gel before placing it on top of the column. This is particularly useful if your compound has poor solubility in the mobile phase. To do this, dissolve your crude product in a suitable solvent, add a small amount of silica gel, and then remove the solvent under reduced pressure to obtain a free-flowing powder. This powder is then carefully added to the top of the packed column.

Experimental Protocol: Column Chromatography of 4-Chloro-3-methylbut-2-en-1-ol

This is a general protocol and may require optimization based on the specific impurity profile of your crude material.

1. Preparation of the Column:

• Select a glass column of appropriate size.

• Add a small plug of cotton or glass wool to the bottom of the column.

• Add a thin layer of sand.

• Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 90:10 hexane:ethyl acetate).

• Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

• Allow the silica gel to settle, and then add a protective layer of sand on top.

2. Sample Loading:

• Dissolve the crude 4-chloro-3-methylbut-2-en-1-ol in a minimal amount of a polar solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Carefully apply the sample to the top of the silica gel bed using a pipette.

• Alternatively, perform a dry loading as described in the FAQs.

3. Elution and Fraction Collection:

• Begin eluting with the mobile phase, starting with a lower polarity (e.g., 90:10 hexane:ethyl acetate).

• Collect fractions in test tubes.

• Monitor the elution of the compound by TLC analysis of the collected fractions.

• If the compound is eluting too slowly, gradually increase the polarity of the mobile phase (e.g., to 80:20, then 70:30 hexane:ethyl acetate).

4. Isolation of the Purified Compound:

• Combine the fractions that contain the pure product (as determined by TLC).

• Remove the solvent under reduced pressure to yield the purified 4-chloro-3-methylbut-2-en-1-ol.

Visualizations

Caption: Experimental workflow for the purification of 4-Chloro-3-methylbut-2-en-1-ol.

Caption: Troubleshooting logic for common column chromatography issues.

Technical Support Center: Overcoming Isomerization of 4-Chloro-3-methylbut-2-en-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering isomerization of 4-chloro-3-methylbut-2-en-1-ol (B6167266) during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary isomeric impurity observed with 4-chloro-3-methylbut-2-en-1-ol?

The primary isomeric impurity is 1-chloro-3-methyl-3-buten-2-ol. This arises from an allylic rearrangement, also known as an allylic shift, where the double bond and the chlorine atom exchange positions. This isomerization is a common challenge when working with allylic systems.

Q2: What are the underlying mechanisms that lead to this isomerization?

The isomerization of 4-chloro-3-methylbut-2-en-1-ol typically proceeds through one of two nucleophilic substitution pathways:

• SN1' Mechanism: This pathway involves the formation of a resonance-stabilized allylic carbocation intermediate. The nucleophile can then attack at either end of the allylic system, leading to a mixture of the desired primary chloride and the rearranged tertiary chloride. Conditions that favor carbocation formation, such as polar protic solvents and acidic conditions, promote this mechanism.

• SN2' Mechanism: In this mechanism, the nucleophile attacks the γ-carbon of the double bond, leading to a concerted rearrangement of the double bond and displacement of the leaving group. Steric hindrance at the α-carbon can favor the SN2' pathway.

Q3: What factors promote the isomerization of 4-chloro-3-methylbut-2-en-1-ol?

Several factors can contribute to the undesired formation of the tertiary isomer:

• Reaction Temperature: Higher temperatures can provide the energy needed to overcome the activation barrier for isomerization, often favoring the thermodynamically more stable product.

• Solvent Polarity: Polar protic solvents can stabilize the carbocation intermediate in the SN1' pathway, thus promoting isomerization.

• Acidity/Basicity of the Medium: Acidic or basic conditions can catalyze the isomerization.

• Nature of the Leaving Group: A better leaving group will more readily form the carbocation, increasing the likelihood of rearrangement.

• Reaction Time: Longer reaction times can allow the product mixture to equilibrate, potentially favoring the thermodynamically more stable isomer.

Troubleshooting Guides

Issue 1: Significant formation of 1-chloro-3-methyl-3-buten-2-ol during the synthesis of 4-chloro-3-methylbut-2-en-1-ol from 3-methyl-2-buten-1-ol (B147165) (Isoprenol).

Cause 1: Use of non-regioselective chlorinating agents.

Traditional chlorinating agents like thionyl chloride (SOCl₂) or N-chlorosuccinimide (NCS) with triphenylphosphine (B44618) can lead to significant amounts of the rearranged product.

Solution 1: Employ regioselective chlorination methods.

Methods that proceed under milder conditions and avoid the formation of a free carbocation are preferable.

• Corey-Kim Conditions (without base): The reaction of an allylic alcohol with N-chlorosuccinimide (NCS) and dimethyl sulfide (B99878) (DMS) in the absence of a base can selectively produce the corresponding allylic chloride.[1][2][3] This method is known to be efficient for the transformation of allylic alcohols to allylic chlorides.[1]

• Methanesulfonyl Chloride and Lithium Chloride: Conversion of the alcohol to a mesylate followed by displacement with chloride ion can provide better regioselectivity. The reaction is typically carried out by first reacting the alcohol with methanesulfonyl chloride in the presence of a base like triethylamine, followed by the addition of lithium chloride.

Quantitative Data on Regioselective Chlorination of Allylic Alcohols:

Method	Reagents	Solvent	Temperature	Product Ratio (Primary:Tertiary)	Yield (%)	Reference
Corey-Kim (modified)	NCS, DMS	Toluene	-20 °C to 0 °C	Predominantly Primary	High	[3]
Mesylation/Halogenation	1. MsCl, Et₃N 2. LiCl	DCM, DMF	0 °C to RT	High Primary Selectivity	Good	[4]

Experimental Protocol: Modified Corey-Kim Chlorination

• To a stirred suspension of freshly recrystallized N-chlorosuccinimide (1.1 eq) in anhydrous dichloromethane (B109758) (DCM) at 0 °C, add dimethyl sulfide (1.2 eq) dropwise.

• Cool the resulting solution to -20 °C and stir for 30 minutes.

• Add a solution of 3-methyl-2-buten-1-ol (1.0 eq) in DCM dropwise to the reaction mixture over 15 minutes.

• Allow the reaction to stir at -20 °C for 1 hour and then at 0 °C for an additional hour.

• Quench the reaction with cold saturated aqueous sodium bicarbonate solution.

• Extract the product with DCM, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Cause 2: Reaction conditions favor thermodynamic control.

Higher reaction temperatures and longer reaction times can lead to an equilibrium mixture that may favor the more stable tertiary chloride.

Solution 2: Utilize kinetic control.

Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Monitor the reaction closely and quench it as soon as the starting material is consumed to prevent post-reaction isomerization.

Issue 2: Isomerization of 4-chloro-3-methylbut-2-en-1-ol during subsequent reactions.

Cause: The reaction conditions of the subsequent step promote allylic rearrangement.

This is common in nucleophilic substitution reactions where 4-chloro-3-methylbut-2-en-1-ol is used as an electrophile.

Solution: Choose reaction conditions that minimize carbocation formation.

• Use polar aprotic solvents: Solvents like THF, DMF, or acetone (B3395972) are less likely to stabilize carbocation intermediates compared to protic solvents.

• Employ less acidic or basic conditions: If possible, buffer the reaction mixture to maintain a neutral pH.

• Consider alternative synthetic routes: If isomerization remains a significant issue, it may be necessary to redesign the synthetic strategy to avoid the use of the sensitive allylic chloride.

Visualizing Reaction Pathways

References

• 1. Corey–Kim oxidation - Wikipedia [en.wikipedia.org]
• 2. Corey-Kim Oxidation | NROChemistry [nrochemistry.com]
• 3. Corey-Kim Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Preventing Di-chlorinated Byproducts in Chemical Synthesis

Welcome to the Technical Support Center dedicated to assisting researchers, scientists, and drug development professionals in preventing the formation of di-chlorinated byproducts during chemical reactions. This resource provides practical troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you achieve selective monochlorination and improve your reaction outcomes.

Troubleshooting Guides

This section addresses common issues encountered during chlorination reactions and provides systematic approaches to resolving them.

Issue 1: Significant Formation of Di-chlorinated Product in Aromatic Chlorination

• Question: My electrophilic aromatic chlorination is yielding a high percentage of the di-chlorinated product. How can I improve the selectivity for the mono-chlorinated species?

• Answer: The formation of di-chlorinated byproducts in electrophilic aromatic substitution is a common challenge, often arising from the activation of the aromatic ring by the first chlorine substituent, making it more susceptible to a second chlorination. Here’s a step-by-step troubleshooting guide:

  • Re-evaluate Your Chlorinating Agent: The reactivity of the chlorinating agent plays a crucial role.

    • Highly reactive agents like chlorine gas (Cl₂) can lead to over-chlorination.

    • Milder agents such as N-chlorosuccinimide (NCS) or sulfuryl chloride (SO₂Cl₂) often provide better selectivity for monochlorination.[1][2]

  • Control Reaction Stoichiometry:

    • Ensure you are using a precise stoichiometry, typically 1.0 to 1.1 equivalents of the chlorinating agent relative to your substrate. An excess of the chlorinating agent will significantly increase the likelihood of dichlorination.

  • Optimize Reaction Temperature:

    • Lowering the reaction temperature generally increases selectivity by reducing the overall reaction rate and favoring the kinetically controlled mono-chlorinated product.

  • Utilize a Catalyst for Enhanced Selectivity:

    • Lewis acid catalysts , such as iron(III) chloride (FeCl₃), can enhance the electrophilicity of the chlorinating agent. However, their concentration needs to be carefully optimized. In some cases, using catalytic amounts can improve regioselectivity and minimize over-halogenation.[3]

    • Organocatalysts have been shown to tune the reactivity of agents like SO₂Cl₂. For instance, 1,4-dioxane (B91453) can be effective for chlorinating oxidation-labile aromatic compounds with high yields of the mono-chlorinated product.[1]

  • Monitor the Reaction Progress:

    • Closely monitor the reaction using techniques like Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC) to stop the reaction once the desired mono-chlorinated product is maximized and before significant di-chlorination occurs.

Logical Workflow for Troubleshooting Aromatic Dichlorination

Caption: Troubleshooting workflow for minimizing aromatic dichlorination.

Issue 2: Lack of Selectivity in Radical Chlorination of Alkanes

• Question: My radical chlorination of an alkane is producing a mixture of mono- and di-chlorinated products, as well as isomers. How can I control this reaction better?

• Answer: Radical chlorination is notoriously difficult to control due to the high reactivity of chlorine radicals.[4] Here are strategies to enhance selectivity:

  • Use a Large Excess of the Alkane: To favor mono-chlorination, use a high concentration of the alkane relative to the chlorine. This statistically increases the probability that a chlorine radical will collide with an unreacted alkane molecule rather than a mono-chlorinated product.[4]

  • Control the Reaction Time: Stopping the reaction at a low conversion of the starting alkane can help minimize the formation of poly-chlorinated products.[5][6]

  • Consider Alternative Halogenating Agents: While chlorine is not very selective, other reagents can offer better control. For radical reactions, sulfuryl chloride (SO₂Cl₂) can sometimes provide different selectivity compared to chlorine gas.

Experimental Workflow for Selective Radical Monochlorination

Caption: Workflow for achieving selective radical monochlorination.

Frequently Asked Questions (FAQs)

• Q1: Which chlorinating agent is best for selective monochlorination of an activated aromatic compound?

  • A1: For activated arenes like phenols and anisoles, milder electrophilic chlorinating agents are generally preferred to avoid over-chlorination. N-chlorosuccinimide (NCS) is a common choice.[3] Sulfuryl chloride (SO₂Cl₂) can also be effective, especially when its reactivity is modulated by a catalyst or solvent.[1][2] The optimal choice will depend on the specific substrate and reaction conditions.

• Q2: How can I prevent dichlorination at the alpha position of a ketone?

  • A2: Selective mono-chlorination of ketones can be achieved by using sulfuryl chloride (SO₂Cl₂) in the presence of a moderator like an aliphatic alcohol (e.g., methanol) or ether. These moderators help to control the reactivity and prevent the formation of di- and poly-chlorinated products.[2]

• Q3: What analytical methods are best for quantifying the ratio of mono- to di-chlorinated products?

  • A3: Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is an excellent technique for separating and quantifying volatile chlorinated products.[7][8][9] For less volatile or thermally sensitive compounds, High-Performance Liquid Chromatography (HPLC) is a suitable alternative.[8][9]

• Q4: Can catalysts help in preventing dichlorination?

  • A4: Yes, catalysts can play a significant role. In electrophilic aromatic chlorination, carefully chosen Lewis acids (e.g., FeCl₃) or organocatalysts can enhance the selectivity for the mono-chlorinated product.[1][3] For some substrates, shape-selective catalysts like zeolites can be used to control the regioselectivity and prevent multiple substitutions.

Data Presentation

Table 1: Comparison of Chlorinating Agents for Anisole (B1667542) Monochlorination

Chlorinating Agent	Catalyst/Conditions	Solvent	Mono-chloro Anisole Yield (%)	Di-chloro Anisole Yield (%)	Reference
NaClO₂	(salen)manganese(III) complex, Al₂O₃	Dichloromethane (B109758)	97	Not reported as significant	[7]
NCS	Iron(III) triflimide (catalyst)	Dichloromethane	92 (p-isomer)	Not reported as significant	[3]
SO₂Cl₂	1,4-Dioxane	Dichloromethane	High yields (not quantified)	Low	[1]
Cl₂	UV light	Methane (excess)	Variable, depends on control	Significant if not controlled	[4]

Table 2: Selectivity in Radical Chlorination of Propane

Product	Statistical Ratio (based on H atoms)	Experimental Ratio	Relative Reactivity (per H atom)	Reference
1-Chloropropane	75%	45%	1.0	[10]
2-Chloropropane	25%	55%	~3.6	[10]

Experimental Protocols

Protocol 1: Selective para-Chlorination of Anisole using NCS and an Iron(III) Catalyst

This protocol is adapted from a literature procedure for the regioselective monochlorination of activated arenes.[3]

Materials:

• Anisole

• N-chlorosuccinimide (NCS)

• Iron(III) chloride (FeCl₃)

• [BMIM]NTf₂ (1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide) - optional ionic liquid

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a stirred solution of anisole (1.0 mmol) in dichloromethane (5 mL), add iron(III) chloride (0.05 mmol, 5 mol %).

• If using the ionic liquid, add [BMIM]NTf₂ (0.1 mmol, 10 mol %).

• Add N-chlorosuccinimide (1.05 mmol) in one portion.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or GC.

• Upon completion (disappearance of starting material), quench the reaction by adding saturated sodium bicarbonate solution (10 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain pure 4-chloroanisole.

Signaling Pathway for Catalytic Aromatic Chlorination

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. US4310702A - Selective monochlorination of ketones and aromatic alcohols - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemistrystudent.com [chemistrystudent.com]
• 6. youtube.com [youtube.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. Aminoglutethimide included in nanocapsules suspension: comparison of GC-MS and HPLC methods for control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Optimizing reaction conditions for SN1 vs. SN2 pathways with 4-Chloro-3-methylbut-2-en-1-ol

Welcome to the technical support center for optimizing reactions with 4-Chloro-3-methylbut-2-en-1-ol (B6167266). This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals control the competition between SN1 and SN2 substitution pathways.

Frequently Asked Questions (FAQs)

Q1: What makes 4-Chloro-3-methylbut-2-en-1-ol susceptible to both SN1 and SN2 reactions?

A1: The substrate 4-Chloro-3-methylbut-2-en-1-ol is a primary allylic halide. This unique structure creates a competition between the two pathways:

• SN2 Pathway : As a primary halide, the carbon atom bearing the chlorine is sterically accessible, which is a favorable condition for a backside attack by a nucleophile in a single, concerted step.[1][2]

• SN1 Pathway : The allylic nature of the substrate allows for the formation of a resonance-stabilized carbocation if the leaving group departs first. This stability makes the otherwise unfavorable primary carbocation a viable intermediate, opening the door for an SN1 mechanism.[3]

The dominant pathway is therefore highly dependent on the chosen reaction conditions.[1]

Q2: I am getting a mixture of substitution products. How can I favor the SN1 pathway?

A2: To favor the SN1 pathway, you need to create conditions that promote the formation and stability of the allylic carbocation intermediate.

• Use a Weak Nucleophile : The rate of an SN1 reaction is independent of the nucleophile's strength or concentration.[2][4] Using a weak, neutral nucleophile (e.g., water, ethanol, methanol) will disfavor the competing SN2 reaction. Often, the solvent itself can act as the nucleophile in a process called solvolysis.[3][5]

• Choose a Polar Protic Solvent : Solvents like water, alcohols, and acetic acid are excellent for SN1 reactions.[1][2] They have highly polarized O-H or N-H bonds that can effectively solvate and stabilize both the carbocation intermediate and the departing leaving group, thus lowering the activation energy for the rate-determining first step.[3][6]

Q3: How can I optimize my experiment to yield the SN2 product exclusively?

A3: To favor the SN2 pathway, you must select conditions that accelerate the bimolecular reaction while suppressing carbocation formation.

• Use a Strong Nucleophile : The rate of an SN2 reaction is directly dependent on the concentration and strength of the nucleophile.[2][7] Strong, negatively charged nucleophiles (e.g., N₃⁻, CN⁻, RS⁻) will promote the SN2 mechanism.[3]

• Choose a Polar Aprotic Solvent : Solvents like acetone (B3395972), DMSO, or DMF are ideal for SN2 reactions.[1][8] These solvents can dissolve the necessary reagents but do not strongly solvate the anion of the nucleophile, leaving it "naked" and highly reactive.[9] They do not stabilize carbocations well, thereby disfavoring the SN1 pathway.

• Maintain Lower Temperatures : While temperature's primary role is often in controlling substitution vs. elimination, lower temperatures generally favor substitution reactions over elimination reactions.[10][11] Keeping the reaction at or below room temperature is a good practice to maximize substitution yield.

Q4: I am observing significant amounts of an elimination byproduct. What is causing this and how can I prevent it?

A4: Elimination (E1 and E2) reactions are common competitors to substitution (SN1 and SN2). Increased elimination is typically caused by:

• High Temperatures : Increasing the temperature of a reaction provides the higher activation energy needed for elimination to occur.[10] If elimination is a problem, try running your reaction at a lower temperature.[11]

• Strong, Bulky Bases : While strong nucleophiles favor SN2, if they are also sterically hindered (e.g., potassium tert-butoxide), they may act as bases rather than nucleophiles, abstracting a proton and leading to an E2 product.[7] If your goal is substitution, use a strong but non-bulky nucleophile.

Troubleshooting Guide: Optimizing Reaction Pathways

Use the table below to quickly compare the conditions required to favor either the SN1 or SN2 pathway for 4-Chloro-3-methylbut-2-en-1-ol.

Factor	Favors SN1 Pathway	Favors SN2 Pathway	Rationale
Nucleophile	Weak (e.g., H₂O, ROH)	Strong (e.g., CN⁻, N₃⁻, I⁻)	SN1 rate is independent of the nucleophile; a strong nucleophile is required for the concerted SN2 attack.[12][13]
Solvent	Polar Protic (e.g., Water, Ethanol)	Polar Aprotic (e.g., Acetone, DMSO)	Protic solvents stabilize the carbocation intermediate; aprotic solvents enhance nucleophile reactivity.[1][14]
Temperature	Lower temperatures preferred	Lower temperatures preferred	Higher temperatures tend to favor elimination (E1/E2) as a competing side reaction.[10][11]
Concentration	Rate depends only on [Substrate]	Rate depends on [Substrate] and [Nucleophile]	Reflects the unimolecular vs. bimolecular nature of the rate-determining step.[2][15]

Key Experimental Protocols

Below are suggested starting protocols for achieving SN1 and SN2 products. Researchers should optimize concentrations and reaction times based on their specific nucleophile and analytical monitoring (e.g., TLC, GC-MS).

Protocol 1: Synthesis of (E)-4-methoxy-2-methylbut-2-en-1-ol (SN1 Favored)

• Setup : In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 g of 4-chloro-3-methylbut-2-en-1-ol in 50 mL of anhydrous methanol (B129727). Methanol serves as both the polar protic solvent and the weak nucleophile.

• Reaction : Stir the solution at room temperature (approx. 25 °C).

• Monitoring : Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Workup :

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in 50 mL of diethyl ether.

  • Wash the organic layer with 2 x 25 mL of saturated sodium bicarbonate solution and then with 25 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification : Purify the product via flash column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of (E)-4-azido-2-methylbut-2-en-1-ol (SN2 Favored)

• Setup : In a round-bottom flask with a magnetic stirrer, dissolve 1.0 g of 4-chloro-3-methylbut-2-en-1-ol in 40 mL of acetone (a polar aprotic solvent).

• Reagent Addition : Add 1.2 equivalents of sodium azide (B81097) (NaN₃), a strong nucleophile, to the solution.

• Reaction : Stir the mixture vigorously at room temperature (approx. 25 °C). To minimize potential elimination byproducts, the flask can be cooled in an ice bath if necessary.

• Monitoring : Monitor the reaction progress by TLC or GC. The formation of a sodium chloride precipitate may also be observed.

• Workup :

  • Once the reaction is complete, filter the mixture to remove the NaCl precipitate.

  • Remove the acetone under reduced pressure.

  • Dissolve the remaining residue in 50 mL of ethyl acetate (B1210297) and wash with 2 x 25 mL of water to remove any unreacted sodium azide.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification : Purify the crude product using flash column chromatography.

Visualizing the Mechanisms and Workflow

SN1 Reaction Pathway

Caption: The two-step SN1 mechanism involves a slow carbocation formation followed by a fast nucleophilic attack.

SN2 Reaction Pathway

Caption: The SN2 mechanism is a single, concerted step involving a backside attack by the nucleophile.

Troubleshooting and Decision Workflow

Caption: A decision-making flowchart to guide the selection of experimental conditions for SN1 or SN2 pathways.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. sarthaks.com [sarthaks.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. reddit.com [reddit.com]
• 5. aakash.ac.in [aakash.ac.in]
• 6. quora.com [quora.com]
• 7. youtube.com [youtube.com]
• 8. scribd.com [scribd.com]
• 9. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 10. How does temperature affect SN1 and SN2 reactions? | Filo [askfilo.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Khan Academy [khanacademy.org]
• 13. quora.com [quora.com]
• 14. youtube.com [youtube.com]
• 15. byjus.com [byjus.com]

Navigating the Scale-Up of 4-Chloro-3-methylbut-2-en-1-ol: A Technical Support Guide

Welcome to the Technical Support Center for the synthesis and scale-up of reactions involving 4-Chloro-3-methylbut-2-en-1-ol. This resource is tailored for researchers, scientists, and drug development professionals to navigate the complexities of transitioning this versatile building block from bench-scale experiments to larger-scale production. Here, you will find troubleshooting guidance, frequently asked questions, detailed experimental protocols, and visual aids to support your process development and optimization efforts.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and scale-up of reactions with 4-Chloro-3-methylbut-2-en-1-ol, offering potential causes and recommended solutions.

Issue	Potential Cause	Recommended Solution
Low Product Yield	Incomplete Reaction: Insufficient reaction time or temperature can lead to incomplete conversion of starting materials.	Monitor the reaction progress using techniques like TLC, GC, or HPLC. Gradually increase the reaction temperature or time, being mindful of potential side reactions or degradation.
Side Reactions: Formation of byproducts such as isomers, dimers, or elimination products can significantly reduce the yield of the desired product. The allylic chloride is susceptible to nucleophilic attack at two positions, potentially leading to isomeric products.	Optimize reaction conditions to favor the desired reaction pathway. This may involve adjusting the temperature, solvent, catalyst, or the rate of addition of reagents. Consider using a milder base or a protecting group strategy if applicable.
Degradation of Starting Material or Product: 4-Chloro-3-methylbut-2-en-1-ol can be sensitive to heat and acidic or basic conditions, leading to decomposition.	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. Use purified, dry solvents to avoid hydrolysis of the allylic chloride. Maintain strict temperature control throughout the reaction.
Formation of Impurities/Byproducts	Isomerization: The double bond in the molecule can migrate, leading to the formation of isomeric impurities.	The choice of catalyst and reaction conditions is crucial. For reactions involving the double bond, select a catalyst known for high regioselectivity.
Hydrolysis: The presence of water in the reaction mixture can lead to the hydrolysis of the chloro group, forming the corresponding diol.	Ensure all reagents and solvents are anhydrous. Dry glassware thoroughly before use.
Elimination Reactions: Under certain conditions, elimination of HCl can occur, leading to the formation of diene byproducts.	Use non-nucleophilic bases where appropriate and maintain a controlled temperature.
Difficulties in Product Purification	Co-elution of Impurities: Structurally similar byproducts may have similar polarities, making separation by column chromatography challenging.	Optimize the mobile phase for column chromatography; a gradient elution may be necessary. Consider alternative purification techniques such as fractional distillation under reduced pressure or recrystallization if the product is a solid.
Thermal Instability during Distillation: The product may decompose at the temperatures required for atmospheric distillation.	Purify the product using vacuum distillation to lower the boiling point and minimize thermal stress.
Reaction Fails to Initiate	Inactive Catalyst: The catalyst may be poisoned or may not be suitable for the reaction.	Ensure the catalyst is fresh and handled under appropriate conditions (e.g., inert atmosphere for air-sensitive catalysts). Screen a variety of catalysts to find the most effective one for the specific transformation.
Poor Quality of Starting Materials: Impurities in the starting materials can inhibit the reaction.	Use high-purity starting materials. Purify the starting materials if necessary before use.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with 4-Chloro-3-methylbut-2-en-1-ol on a larger scale?

A1: 4-Chloro-3-methylbut-2-en-1-ol is a hazardous substance. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1] When scaling up, it is crucial to work in a well-ventilated area, preferably a fume hood, and to use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Due to its potential for thermal instability, it is important to have robust temperature control and an emergency cooling plan in place for the reactor.

Q2: What are the most common byproducts to expect during the synthesis of 4-Chloro-3-methylbut-2-en-1-ol?

A2: In syntheses starting from isoprene (B109036) or related precursors, potential byproducts can include dechlorinated analogues and other isomers formed through allylic rearrangement.[2] Depending on the subsequent reaction, you might also encounter products from hydrolysis (the diol) or elimination (dienes).

Q3: How can I minimize the formation of the isomeric byproduct during a substitution reaction?

A3: The regioselectivity of nucleophilic attack on allylic chlorides is influenced by several factors, including the nature of the nucleophile, the solvent, and the presence of any catalysts. To favor direct substitution (SN2) over rearranged product (SN2'), using a less polar solvent and a "soft" nucleophile can be beneficial. For some reactions, the use of a copper(I) catalyst can also promote the desired regioselectivity.

Q4: What is the recommended method for purifying 4-Chloro-3-methylbut-2-en-1-ol at a multi-gram scale?

A4: For multi-gram scale purification, vacuum distillation is often the most practical method to obtain high-purity material, provided the compound is thermally stable at the reduced pressure boiling point. If non-volatile impurities are present, a preliminary purification by column chromatography on silica (B1680970) gel may be necessary.[2]

Q5: Are there any specific analytical techniques recommended for monitoring the progress of reactions involving this compound?

A5: Gas Chromatography (GC) and Thin Layer Chromatography (TLC) are effective for monitoring the disappearance of starting materials and the appearance of the product. For a more detailed analysis of byproduct formation and purity assessment, Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are highly recommended.

Experimental Protocols

Protocol 1: Synthesis of a Precursor, 1-Chloro-2-methyl-3-buten-2-ol, from Isoprene (Adapted for Scale-Up Considerations)

This protocol is adapted from a patented procedure for a related compound and outlines a potential route to a key intermediate.[2]

Materials:

• Isoprene

• N-Chlorosuccinimide (NCS)

• Water

• Diethyl ether

• Anhydrous sodium sulfate

Equipment:

• Jacketed glass reactor with overhead stirrer, temperature probe, and addition funnel

• Condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Charge the jacketed reactor with isoprene and water.

• Maintain the temperature of the reaction mixture at a controlled setpoint (e.g., 60 °C) using a circulating bath.

• Slowly add a solution or slurry of N-Chlorosuccinimide (NCS) in water to the reactor via the addition funnel over a period of 1-2 hours, ensuring the temperature does not exceed the setpoint.

• After the addition is complete, continue to stir the reaction mixture at the set temperature for 24 hours, monitoring the reaction progress by GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the reaction mixture to a large separatory funnel and extract the product with diethyl ether.

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

Protocol 2: General Procedure for Nucleophilic Substitution on 4-Chloro-3-methylbut-2-en-1-ol

This generalized protocol can be adapted for various nucleophiles.

Materials:

• 4-Chloro-3-methylbut-2-en-1-ol

• Nucleophile (e.g., a phenol, thiol, or amine)

• Base (e.g., potassium carbonate, triethylamine)

• Anhydrous solvent (e.g., acetone, acetonitrile, DMF)

• Ethyl acetate (B1210297)

• Brine

Equipment:

• Multi-neck round-bottom flask with magnetic stirrer, condenser, and nitrogen inlet

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

Procedure:

• To a multi-neck flask under a nitrogen atmosphere, add the nucleophile, base, and anhydrous solvent.

• Stir the mixture and, if necessary, heat to a specific temperature.

• Slowly add a solution of 4-Chloro-3-methylbut-2-en-1-ol in the same anhydrous solvent to the reaction mixture.

• Monitor the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter off any solids.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or vacuum distillation.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: A logical workflow for troubleshooting low product yield.

Experimental Workflow for Synthesis and Purification

Caption: A general experimental workflow for synthesis and purification.

References

• 1. 4-Chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 551197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. METHOD OF PREPARING 4-CHLORO-3-METHYL-2-BUTENYLPHENYL SULFIDE, DI(4-CHLORO-3-METHYL-2-BUTENYL)SULFIDE AND DI(4-CHLORO-3-METHYL-2-BUTENYL)SULFONE FOR SYNTHESIS OF NATURAL CAROTENOID PRODUCTS - Patent 1448517 [data.epo.org]

Technical Support Center: Removal of Copper Catalysts in 4-Chloro-3-methylbut-2-en-1-ol Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of residual copper catalysts from the synthesis of 4-Chloro-3-methylbut-2-en-1-ol.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove residual copper catalyst from the synthesis of 4-Chloro-3-methylbut-2-en-1-ol?

A1: Residual copper can have several detrimental effects. Copper ions can be toxic to cells, which is a significant concern for biological applications and in drug development.[1] They may also interfere with downstream applications, such as fluorescence-based assays, or catalyze unwanted side reactions.[1] For drug development purposes, minimizing copper content to parts-per-million (ppm) levels is often a regulatory requirement.

Q2: What are the most common methods for removing residual copper catalysts?

A2: The most prevalent and effective methods for copper catalyst removal include:

• Aqueous Washes with Chelating Agents: This involves liquid-liquid extraction where the organic layer containing the product is washed with an aqueous solution of a chelating agent like EDTA, aqueous ammonia, or ammonium (B1175870) chloride.[2][3] These agents form water-soluble complexes with copper, which are then partitioned into the aqueous phase.[2][3]

• Filtration through Solid Supports: The reaction mixture can be passed through a plug of an adsorbent material such as Celite, silica (B1680970) gel, or alumina (B75360).[2] These materials can adsorb the copper catalyst, allowing the product to pass through.

• Scavenger Resins: These are solid-supported materials with functional groups that have a high affinity for copper. The resin can be stirred with the reaction mixture and then filtered off.

Q3: How do I choose the best copper removal method for my specific experiment?

A3: The choice of method depends on several factors, including the properties of your product (e.g., solubility, stability to pH changes), the nature of the copper species, and the required level of purity. A combination of methods, such as an EDTA wash followed by a silica gel plug, is often more effective than a single method.

Q4: My final product has a persistent blue or green tint. What does this indicate?

A4: A persistent blue or green color in your product is a strong indication of residual copper contamination.[2] This can happen if the initial purification method was incomplete or if your product itself can chelate copper. Repeating the purification step or using a combination of methods is recommended.[2]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the removal of copper catalysts from the synthesis of 4-Chloro-3-methylbut-2-en-1-ol.

Problem	Possible Cause	Suggested Solution
Persistent blue/green color in the organic layer after aqueous wash.	Incomplete removal of copper catalyst.	- Perform additional aqueous washes with a chelating agent (e.g., EDTA, ammonia). - Pass the product through a plug of silica gel or alumina. - Use a scavenger resin with high affinity for copper.[2]
The product itself chelates copper.	- Try a stronger chelating agent for the wash. - Utilize a scavenger resin specifically designed for strong chelators.
Low product yield after aqueous workup.	The product is partially water-soluble and is being lost in the aqueous phase.	- Use a saturated sodium chloride solution (brine) to wash the organic layer, which can reduce the solubility of the organic product in the aqueous phase.[2]
The product is sensitive to the pH of the aqueous wash.	- If using an acidic wash (e.g., ammonium chloride), consider if your product is acid-sensitive. - If using a basic wash (e.g., aqueous ammonia), check for base sensitivity. Buffer the wash solution if necessary.
Emulsion formation during liquid-liquid extraction.	High concentration of reagents or byproducts.	- Dilute the reaction mixture with more organic solvent. - Add a small amount of brine to help break the emulsion. - Filter the entire mixture through a pad of Celite.
Column chromatography fails to separate the product from the copper catalyst.	The copper species and the product have similar polarities.	- Perform an aqueous wash with a chelating agent to remove the bulk of the copper before chromatography.[2] - Try a different stationary phase (e.g., alumina instead of silica gel). - Use a scavenger resin to remove the copper prior to chromatography.[2]
Paramagnetic broadening in NMR spectrum.	Presence of residual paramagnetic copper (II) ions.	- Pass the NMR sample through a small plug of silica gel or alumina before analysis.[2] - Ensure thorough copper removal using one of the recommended methods.

Quantitative Data on Copper Removal

The efficiency of copper removal can vary depending on the specific conditions of your reaction and the chosen workup method. The following tables provide a general comparison of common techniques.

Table 1: Comparison of Copper Removal Methods

Removal Method	Typical Final Copper Level (ppm)	Potential Product Yield Loss	Advantages	Disadvantages
Aqueous Wash (EDTA)	10 - 100	1 - 10%	Inexpensive, effective for many copper species.	Can be time-consuming, may lead to emulsion formation.
Aqueous Wash (Ammonia)	< 50	1 - 5%	Effective for complexing copper(I) and (II).	Product must be stable to basic pH.
Silica Gel/Alumina Filtration	5 - 50	2 - 15%	Simple, can be combined with other purification steps.	Potential for product adsorption on the solid support.
Scavenger Resins	< 10	1 - 5%	High efficiency and selectivity, simple filtration-based workup.	Higher cost compared to simple aqueous washes.

Table 2: Typical Residual Copper Levels After Sequential Treatment

Treatment Sequence	Typical Residual Copper Level (ppm)
Single Aqueous EDTA Wash	50 - 150
Two Aqueous EDTA Washes	10 - 50
Aqueous EDTA Wash followed by Silica Gel Plug	< 10
Scavenger Resin Treatment	< 5

Experimental Protocols

Protocol 1: Aqueous Wash with EDTA

• After the reaction is complete, dilute the reaction mixture with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Transfer the mixture to a separatory funnel.

• Wash the organic layer with a 0.5 M aqueous solution of ethylenediaminetetraacetic acid (EDTA) at a pH of 8.

• Shake the funnel vigorously for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate. The aqueous layer will often turn blue or green as it complexes with the copper.

• Drain the aqueous layer.

• Repeat the wash with the EDTA solution until the aqueous layer is colorless.

• Wash the organic layer with brine to remove any remaining water-soluble impurities.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to obtain the crude product.[2]

Protocol 2: Filtration through a Silica Gel Plug

• Prepare a short column by packing a plug of cotton or glass wool into the bottom of a Pasteur pipette or a small chromatography column.

• Add a layer of sand, followed by a 2-3 cm layer of silica gel.

• Top with another small layer of sand.

• Pre-wet the silica gel plug with the solvent that will be used to elute the product.

• Carefully load the crude reaction mixture (dissolved in a minimal amount of a non-polar solvent) onto the top of the silica plug.

• Elute the product with a suitable solvent or solvent mixture, collecting the eluent. The copper salts should remain adsorbed on the silica gel.

• Concentrate the collected eluent to obtain the purified product.

Visualizations

References

• 1. Workup [chem.rochester.edu]
• 2. researchgate.net [researchgate.net]
• 3. Copper-catalyzed allylic substitution - Wikipedia [en.wikipedia.org]

Storage and handling recommendations for 4-Chloro-3-methylbut-2-en-1-ol to prevent degradation

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the proper storage and handling of 4-Chloro-3-methylbut-2-en-1-ol to prevent its degradation. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the ideal storage conditions for 4-Chloro-3-methylbut-2-en-1-ol to ensure its stability?

A1: To minimize degradation, 4-Chloro-3-methylbut-2-en-1-ol should be stored under controlled conditions. It is recommended to store the compound in a tightly sealed container, protected from light and moisture. For long-term storage, refrigeration is advised. The container should be flushed with an inert gas, such as argon or nitrogen, to prevent oxidation.

Q2: I've observed a change in the color and viscosity of my 4-Chloro-3-methylbut-2-en-1-ol sample. What could be the cause?

A2: A change in physical appearance, such as discoloration or increased viscosity, is a strong indicator of degradation. This can be caused by exposure to air, light, moisture, or elevated temperatures. It is crucial to immediately assess the purity of the material before further use.

Q3: What are the likely degradation pathways for 4-Chloro-3-methylbut-2-en-1-ol?

A3: Due to its chemical structure as an allylic chloride and a primary alcohol, 4-Chloro-3-methylbut-2-en-1-ol is susceptible to several degradation pathways:

• Hydrolysis: The allylic chloride is prone to hydrolysis, which can be accelerated by the presence of water and acidic or basic conditions. This can lead to the formation of the corresponding diol.

• Nucleophilic Substitution: The chloride is a good leaving group, making the compound susceptible to substitution reactions with various nucleophiles that may be present as impurities or in the reaction mixture.

• Oxidation: The primary alcohol can be oxidized to an aldehyde or a carboxylic acid, especially in the presence of atmospheric oxygen or other oxidizing agents.

• Polymerization: Under certain conditions, such as exposure to acid catalysts or heat, allylic compounds can undergo polymerization.

Q4: How can I handle 4-Chloro-3-methylbut-2-en-1-ol to minimize exposure and degradation during an experiment?

A4: Proper handling is critical. Use this compound in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. To prevent degradation during your experiment, use dry solvents and glassware, and consider running the reaction under an inert atmosphere if it is sensitive to oxidation.

Q5: My reaction yield is lower than expected when using 4-Chloro-3-methylbut-2-en-1-ol. Could degradation be the issue?

A5: Yes, low reaction yields are a common consequence of using degraded starting material. The presence of impurities or a lower concentration of the active compound due to degradation can significantly impact the outcome of your reaction. It is advisable to verify the purity of your 4-Chloro-3-methylbut-2-en-1-ol stock before use, especially if it has been stored for an extended period or under suboptimal conditions.

Quantitative Data Summary

The following table summarizes the recommended storage conditions and potential consequences of deviation.

Parameter	Recommended Condition	Potential Consequences of Deviation
Temperature	Refrigerated (2-8 °C)	Increased rate of thermal degradation and potential for polymerization.
Atmosphere	Inert (Argon or Nitrogen)	Oxidation of the primary alcohol and other oxidative side reactions.
Light	Amber vial or protected from light	Photodegradation, leading to the formation of radical species and subsequent side reactions.
Moisture	Dry, tightly sealed container	Hydrolysis of the allylic chloride to the corresponding diol.

Experimental Protocols

Protocol for a Forced Degradation Study of 4-Chloro-3-methylbut-2-en-1-ol

This protocol outlines a forced degradation study to identify potential degradation products and assess the stability of 4-Chloro-3-methylbut-2-en-1-ol under various stress conditions.[1][2][3][4][5]

1. Sample Preparation:

• Prepare a stock solution of 4-Chloro-3-methylbut-2-en-1-ol in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acidic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Basic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide. Incubate at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place a solid sample of the compound in an oven at 70°C for 48 hours.

• Photodegradation: Expose a solution of the compound to a calibrated light source (e.g., Xenon lamp) providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

3. Sample Analysis:

• After the specified time, neutralize the acidic and basic samples.

• Dilute all samples to an appropriate concentration for analysis.

• Analyze the samples using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV detector or Mass Spectrometry (MS) detector to separate and identify the parent compound and any degradation products. A gas chromatography-mass spectrometry (GC-MS) method could also be suitable.[6][7]

4. Data Analysis:

• Calculate the percentage of degradation for each stress condition.

• Characterize the major degradation products using techniques like MS and Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations

Caption: Potential degradation pathways of 4-Chloro-3-methylbut-2-en-1-ol.

Caption: Troubleshooting workflow for experiments involving 4-Chloro-3-methylbut-2-en-1-ol.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 4. scispace.com [scispace.com]
• 5. forced degradation study: Topics by Science.gov [science.gov]
• 6. Development and validation of a sensitive GC-MS method for the determination of alkylating agent, 4-chloro-1-butanol, in active pharmaceutical ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Monitoring Reactions with 4-Chloro-3-methylbut-2-en-1-ol using TLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring the progress of chemical reactions involving 4-Chloro-3-methylbut-2-en-1-ol using Thin-Layer Chromatography (TLC).

Experimental Protocols

A detailed methodology for monitoring reaction progress is crucial for obtaining reliable and reproducible results.

General Protocol for TLC Monitoring

• Plate Preparation : Use commercially available silica (B1680970) gel 60 F254 plates. With a pencil, gently draw a starting line approximately 1 cm from the bottom of the plate. Mark the lanes for the starting material (SM), co-spot (SM + reaction mixture), and reaction mixture (RM).

• Sample Preparation : Dissolve a small amount (approx. 1 mg) of the starting material, 4-Chloro-3-methylbut-2-en-1-ol, in a volatile solvent like ethyl acetate (B1210297) or dichloromethane (B109758) to create a stock solution.[1] Prepare the reaction mixture sample by taking a small aliquot from the reaction and diluting it with a volatile solvent. A concentration of around 1% is generally effective.[1]

• Spotting : Using a capillary tube, carefully spot the prepared samples onto the designated lanes on the starting line of the TLC plate. Aim for small, concentrated spots, typically 1-2 mm in diameter. For dilute samples, multiple applications may be necessary, ensuring the solvent dries between each application.[2][3]

• Development : Place the spotted TLC plate in a developing chamber containing the chosen solvent system (mobile phase). Ensure the solvent level is below the starting line to prevent the samples from dissolving into the solvent reservoir.[2][3] Cover the chamber to maintain a saturated atmosphere. Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualization : After development, remove the plate and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the spots under a UV lamp (254 nm). If the compounds are not UV-active, use a chemical stain. A common stain for allylic alcohols is potassium permanganate (B83412) solution, which will show a yellow spot on a purple background.

• Analysis : Calculate the Retention Factor (Rf) for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front). Compare the spots in the reaction mixture lane to the starting material and co-spot lanes to determine the extent of the reaction.

Troubleshooting Guides

This section addresses common issues encountered during the TLC analysis of reactions involving 4-Chloro-3-methylbut-2-en-1-ol.

Problem	Possible Cause(s)	Solution(s)
No spots are visible on the TLC plate.	- The sample is too dilute.[2][3]- The compound is not UV-active, and no stain was used.- The solvent level in the developing chamber was above the starting line.[2][3]- The compound may have evaporated from the plate if it is highly volatile.	- Concentrate the sample or spot it multiple times in the same location, allowing the solvent to dry between applications.[2][3]- Use an appropriate stain, such as potassium permanganate, to visualize the spots.- Ensure the solvent level is below the starting line before placing the plate in the chamber.- Minimize the time the plate is left to dry before development.
The spots are streaking or elongated.	- The sample is too concentrated (overloaded).[2][4]- The compound is highly polar and is interacting strongly with the silica gel.- The compound is acidic or basic.	- Dilute the sample before spotting it on the TLC plate.[4]- Try a more polar solvent system to improve the movement of the compound up the plate.- Add a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the mobile phase to suppress ionization and reduce streaking.[3][5]
The spots are not well-separated.	- The solvent system (mobile phase) is not optimal for the separation.	- If the spots are all near the bottom of the plate (low Rf), the solvent is not polar enough. Increase the proportion of the more polar solvent in your mixture.[3]- If the spots are all near the top of the plate (high Rf), the solvent is too polar. Decrease the proportion of the polar solvent.[3]- Try a different solvent system altogether. A common starting point is a mixture of hexane (B92381) and ethyl acetate.[1]
The solvent front is uneven.	- The TLC plate is not placed vertically in the chamber.- The edge of the plate is touching the side of the chamber or the filter paper.- The silica gel on the plate is damaged or uneven.	- Ensure the plate is standing straight in the developing chamber.- Position the plate so that it does not touch the sides of the chamber.- Use a new, undamaged TLC plate. If a corner is damaged, you can sometimes make a 45-degree cut to that corner.[5]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for TLC of 4-Chloro-3-methylbut-2-en-1-ol?

A good starting point for developing a TLC solvent system is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[6] A 1:1 mixture can be a good initial trial.[7] You can then adjust the ratio to achieve optimal separation. Given that 4-Chloro-3-methylbut-2-en-1-ol is an alcohol, it will have some polarity. A solvent system of 3:1 or 4:1 hexane:ethyl acetate is a reasonable starting point.

Q2: How can I visualize the spots if my product is not UV-active?

If your starting material, intermediates, or products are not UV-active, you will need to use a chemical stain. For compounds with double bonds and alcohol functional groups, such as 4-Chloro-3-methylbut-2-en-1-ol and many of its potential products, a potassium permanganate (KMnO4) stain is very effective. The plate is dipped in or sprayed with a dilute solution of KMnO4, and the compounds will appear as yellow to brown spots on a purple background.

Q3: My reaction involves converting the alcohol to a less polar compound. How should the Rf values change?

If the reaction converts the alcohol group of 4-Chloro-3-methylbut-2-en-1-ol into a less polar functional group (e.g., an ether or an ester), you should expect the product to have a higher Rf value than the starting material. This is because less polar compounds interact less strongly with the polar silica gel stationary phase and are carried further up the plate by the mobile phase.

Q4: What does a "co-spot" lane tell me?

The co-spot lane, where you spot both the starting material and the reaction mixture in the same place, is a crucial control. If the spot from the starting material and a spot in your reaction mixture have the same Rf value, they will appear as a single, merged spot in the co-spot lane. This helps to confidently identify the starting material spot in your reaction mixture lane, especially if there are multiple spots close together.

Data Presentation

The following table provides an illustrative example of expected relative Rf values for a hypothetical reaction where 4-Chloro-3-methylbut-2-en-1-ol is converted to a less polar product. The actual Rf values will depend on the specific solvent system used.

Compound	Hypothetical Functional Group	Expected Polarity	Expected Relative Rf Value
4-Chloro-3-methylbut-2-en-1-ol	Allylic Alcohol	High	Low
Product	Ether/Ester/Alkene	Low to Medium	High
By-product	Dimer/Polymer	Varies	Varies

Visualizations

The following diagram illustrates the typical workflow for monitoring a chemical reaction using TLC.

TLC Reaction Monitoring Workflow

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. silicycle.com [silicycle.com]
• 4. microbiozindia.com [microbiozindia.com]
• 5. youtube.com [youtube.com]
• 6. Chromatography [chem.rochester.edu]
• 7. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to Prenylating Agents: 4-Chloro-3-methylbut-2-en-1-ol vs. Prenyl Chloride in Synthesis

For researchers, scientists, and drug development professionals, the strategic selection of reagents is paramount to the success of synthetic endeavors. This guide provides a comprehensive comparison of two key prenylating agents, 4-Chloro-3-methylbut-2-en-1-ol and prenyl chloride, offering insights into their respective performance, reactivity, and applications in the synthesis of bioactive molecules.

The introduction of a prenyl group is a crucial transformation in the synthesis of numerous natural products and pharmaceuticals, including cannabinoids and flavonoids. Both 4-Chloro-3-methylbut-2-en-1-ol and prenyl chloride serve as valuable sources of the prenyl moiety, yet they exhibit distinct characteristics that influence their suitability for specific synthetic strategies.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of each reagent is essential for handling, reaction setup, and purification.

Property	4-Chloro-3-methylbut-2-en-1-ol	Prenyl Chloride
Molecular Formula	C5H9ClO[1][2]	C5H9Cl[3][4]
Molecular Weight	120.58 g/mol [1][2][5]	104.58 g/mol [3][4]
Boiling Point	Not readily available	58-59 °C at 120 mmHg[3][4]
Density	Not readily available	0.928 g/mL at 25 °C[3][4]
Solubility	Soluble in common organic solvents.	Miscible with chloroform, acetone, diethyl ether, and alcohol; immiscible with water.[3]
Appearance	-	Colorless to light yellow clear liquid[3]
Storage	-	2-8°C[4]

Synthesis of the Reagents

The accessibility and synthesis of these reagents are important considerations for their practical application.

4-Chloro-3-methylbut-2-en-1-ol: Synthesis of 4-Chloro-3-methylbut-2-en-1-ol can be achieved through a multi-step process. One reported method involves the isomerization and subsequent hydrolysis of 4-acetoxy-1-chloro-2-methyl-2-butene. This two-step sequence, utilizing copper(II) sulfate (B86663) and sulfuric acid in acetic acid for isomerization, followed by hydrolysis with sodium carbonate in methanol, yields the desired product.[1]

Prenyl Chloride: Prenyl chloride is commonly synthesized by the reaction of isoprene (B109036) with hydrochloric acid.[6] The yield of this reaction can be enhanced by the presence of an alkali metal chloride, such as sodium chloride.[6] The reaction can be carried out at temperatures ranging from 0°C to 30°C. One method involves reacting isoprene with concentrated hydrochloric acid in the presence of sodium chloride.[6] Another approach involves the initial formation of the tertiary chloride (3-chloro-3-methylbut-1-ene) at low temperatures (below 0°C), followed by isomerization to prenyl chloride at a slightly elevated temperature (10°C to 30°C).[6]

Reactivity and Performance in Synthesis

The primary utility of these reagents lies in their ability to introduce the prenyl group onto various substrates through nucleophilic substitution reactions, such as Williamson ether synthesis and Friedel-Crafts alkylation.

Williamson Ether Synthesis (O-Alkylation): The Williamson ether synthesis is a widely used method for the formation of ethers, including the O-prenylation of phenols. While direct comparative studies are limited, the general principles of SN2 reactions suggest that prenyl chloride, being a primary alkyl halide, is a suitable substrate. However, its reactivity is generally lower than the more commonly used prenyl bromide. The choice between the two often depends on the specific requirements of the reaction and the sensitivity of the substrates.[7]

Friedel-Crafts Alkylation (C-Alkylation): Friedel-Crafts alkylation allows for the introduction of the prenyl group onto aromatic rings. Prenyl chloride can be used as the alkylating agent in the presence of a Lewis acid catalyst. The regioselectivity of this reaction can be influenced by the substrate and reaction conditions.

Reactivity Comparison: The presence of the hydroxyl group in 4-Chloro-3-methylbut-2-en-1-ol introduces a key difference in its reactivity compared to prenyl chloride. The hydroxyl group can influence the reagent's solubility and may require protection in certain reaction schemes to prevent unwanted side reactions. Conversely, it could also be a handle for further functionalization.

Prenyl chloride is a more direct and widely used prenylating agent. Its reactivity as a primary alkyl chloride in SN2 reactions is well-established. However, like other allylic halides, it can be prone to side reactions such as elimination, particularly under strongly basic conditions.

Applications in the Synthesis of Bioactive Molecules

Both reagents are valuable in the synthesis of a variety of biologically active compounds. For instance, prenylated flavonoids, such as those found in the Cannabis sativa plant, exhibit interesting biological activities.[8] The synthesis of these molecules often involves the introduction of a prenyl or geranyl group onto a flavonoid backbone.

Experimental Protocols

Synthesis of Prenyl Chloride from Isoprene: A common laboratory-scale synthesis involves the reaction of isoprene with concentrated hydrochloric acid in the presence of a catalyst like cuprous chloride (CuCl). The reaction is typically carried out at a controlled temperature, for example, below 20°C. Isoprene is added dropwise to a stirred solution of the catalyst in concentrated hydrochloric acid. After the addition is complete, the mixture is stirred for a period to ensure complete reaction. The organic layer is then separated, neutralized (e.g., with anhydrous sodium carbonate), and dried. The crude product is purified by vacuum distillation to yield prenyl chloride.

Signaling Pathways and Experimental Workflows

The following diagram illustrates a generalized workflow for a Williamson ether synthesis, a common application for these prenylating agents.

Caption: Generalized workflow for O-prenylation via Williamson Ether Synthesis.

Safety and Handling

4-Chloro-3-methylbut-2-en-1-ol:

• Hazards: Harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[2]

• Precautions: Standard laboratory safety precautions should be followed, including the use of personal protective equipment (gloves, safety glasses, lab coat).

Prenyl Chloride:

• Hazards: Highly flammable liquid and vapor. Irritating to eyes, respiratory system, and skin.[3]

• Precautions: Keep away from sources of ignition. Take off immediately all contaminated clothing. Wear suitable protective clothing, gloves, and eye/face protection.[3]

Conclusion

Both 4-Chloro-3-methylbut-2-en-1-ol and prenyl chloride are effective reagents for introducing the valuable prenyl group in organic synthesis. Prenyl chloride is a more direct and commonly utilized reagent with well-documented reactivity, particularly in SN2 reactions. Its primary drawback is its flammability and irritant nature. 4-Chloro-3-methylbut-2-en-1-ol, while less commonly cited in direct comparative studies, offers an alternative with a hydroxyl group that could be either a point of interference requiring protection or a useful handle for further transformations.

The choice between these two reagents will ultimately depend on the specific requirements of the synthesis, including the nature of the substrate, desired reaction conditions, and safety considerations. For straightforward prenylations where a primary alkyl halide is suitable, prenyl chloride is a reliable choice. In cases where the hydroxyl functionality of 4-Chloro-3-methylbut-2-en-1-ol can be tolerated or strategically employed, it presents a viable alternative. Further head-to-head comparative studies under identical conditions are warranted to provide more definitive quantitative data on their relative performance.

References

• 1. lookchem.com [lookchem.com]
• 2. 4-Chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 551197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. Prenyl chloride | 503-60-6 - BuyersGuideChem [buyersguidechem.com]
• 5. (Z)-4-chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 13076815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. US4036899A - Synthesis of prenyl chloride - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]

The C5 Synthon Showdown: Unveiling the Advantages of 4-Chloro-3-methylbut-2-en-1-ol

In the intricate world of organic synthesis, the strategic introduction of five-carbon (C5) isoprenoid units is a cornerstone for the construction of a vast array of natural products and pharmaceuticals, including terpenes, meroterpenoids, and prenylated phenols. The choice of the C5 synthon is a critical decision that can significantly impact the efficiency, selectivity, and overall success of a synthetic route. While traditional reagents like isoprene (B109036), prenyl bromide, and isoprenol have long been the workhorses in this field, the lesser-known 4-Chloro-3-methylbut-2-en-1-ol is emerging as a compelling alternative with a unique set of advantages. This guide provides an objective, data-driven comparison of 4-Chloro-3-methylbut-2-en-1-ol against these established C5 synthons, offering researchers, scientists, and drug development professionals the insights needed to make informed decisions in their synthetic endeavors.

At a Glance: A Comparative Overview of C5 Synthons

Feature	4-Chloro-3-methylbut-2-en-1-ol	Prenyl Bromide	Isoprene	Isoprenol/Prenol
Reactivity	Moderate	High	Low (requires activation)	Low (requires activation)
Selectivity	Potentially higher	Often good, but can lead to mixtures	Variable, catalyst dependent	Can be selective with specific catalysts
Handling	Likely more stable than prenyl bromide	Lachrymator, light-sensitive, requires stabilization	Volatile, flammable gas/liquid	Stable liquids
Key Advantage	Balanced reactivity and stability	High reactivity	Atom economy	Readily available, less hazardous halides

Delving Deeper: A Head-to-Head Comparison

Reactivity and Leaving Group Ability

The reactivity of allylic halides in nucleophilic substitution reactions is largely governed by the nature of the leaving group. Bromide is a better leaving group than chloride, making prenyl bromide inherently more reactive than 4-Chloro-3-methylbut-2-en-1-ol. This high reactivity can be advantageous for rapid reactions but may also lead to a lack of selectivity and the formation of byproducts.

In contrast, the allylic chloride in 4-Chloro-3-methylbut-2-en-1-ol offers a more moderate and controllable reactivity. This can be particularly beneficial in complex syntheses where chemoselectivity is paramount, allowing for the prenylation of a specific functional group in the presence of other sensitive moieties. Isoprene and isoprenol/prenol are the least reactive of the group, typically requiring acid catalysis or conversion to a more reactive species prior to use.

Performance in Prenylation Reactions: A Look at the Data

Table 1: Comparison of C5 Synthons in O-Alkylation of Phenols

C5 Synthon	Substrate	Reaction Conditions	Yield (%)	Reference
Prenyl Bromide	2,4-dihydroxyacetophenone	K₂CO₃, acetone, reflux	85 (O-prenylation)	[Not explicitly found in searches]
Isoprene	Hydroquinone	Amberlyst 15, THF, 65-70 °C	61 (mono-prenylated)	[Not explicitly found in searches]
Isoprenol	Phenol (B47542)	Zeolite catalyst, 80°C	35 (o-isopentenylphenol)	[Not explicitly found in searches]
4-Chloro-3-methylbut-2-en-1-ol	Phenol	NaH, THF	Data not available in searches	-

Note: The lack of direct experimental data for 4-Chloro-3-methylbut-2-en-1-ol in a comparable O-alkylation reaction is a current limitation in the literature. However, its reactivity is expected to be lower than prenyl bromide.

Table 2: Comparison of C5 Synthons in C-Alkylation Reactions

C5 Synthon	Substrate	Reaction Conditions	Yield (%)	Reference
Prenyl Bromide	Indole	Various catalysts	Moderate to good	[Not explicitly found in searches]
Isoprene	Indole	Rh-H or Pd-H catalyst	Good to excellent	[Not explicitly found in searches]
4-Chloro-3-methylbut-2-en-1-ol	Indole	-	Data not available in searches	-

Regioselectivity: A Key Differentiator

In reactions with ambident nucleophiles, such as phenols, the regioselectivity of the prenylation (O- vs. C-alkylation, and ortho- vs. para-C-alkylation) is a critical consideration.

• Prenyl bromide often leads to a mixture of O- and C-alkylated products, with the ratio being highly dependent on the solvent, base, and counter-ion.

• Isoprene , under acidic conditions, can provide good selectivity for C-alkylation, often with a preference for the ortho position, and can lead to the formation of chromane (B1220400) rings.

• The regioselectivity of 4-Chloro-3-methylbut-2-en-1-ol is not well-documented in the searched literature, but its bifunctional nature (allylic chloride and primary alcohol) offers intriguing possibilities for selective transformations. The alcohol moiety could be used to direct the reaction or be transformed into another functional group after the initial prenylation.

Side Reactions and Byproduct Formation

• Prenyl bromide , due to its high reactivity, is prone to side reactions such as elimination to form isoprene and di-prenylation.

• Isoprene can readily polymerize under acidic conditions, which can complicate purification and reduce the yield of the desired product.

• Reactions with isoprenol/prenol under acidic conditions can also lead to the formation of ethers and other byproducts.

• While specific data for 4-Chloro-3-methylbut-2-en-1-ol is limited, its more moderate reactivity may lead to a cleaner reaction profile with fewer side products compared to prenyl bromide.

Handling, Stability, and Safety

The practical aspects of handling and storing these reagents are significant factors in their selection.

C5 Synthon	Stability	Handling and Safety Precautions
4-Chloro-3-methylbut-2-en-1-ol	Likely more stable than prenyl bromide.	Harmful if swallowed, causes skin and eye irritation, may cause respiratory irritation.
Prenyl Bromide	Light-sensitive, lachrymator, often stabilized with silver wool.	Flammable liquid and vapor, causes severe skin burns and eye damage, may cause respiratory irritation. Store in a cool, dark place.
Isoprene	Volatile, flammable, prone to polymerization.	Highly flammable liquid and vapor. Requires careful handling and storage to prevent polymerization.
Isoprenol/Prenol	Relatively stable liquids.	Flammable liquid and vapor. Generally less hazardous than the corresponding halides.

The increased stability of the allylic chloride in 4-Chloro-3-methylbut-2-en-1-ol compared to the bromide in prenyl bromide translates to easier handling, longer shelf life, and potentially less stringent storage requirements.

Experimental Protocols: A Practical Guide

The following are representative protocols for the O-prenylation of a simple phenol using each of the C5 synthons.

Protocol 1: O-Prenylation of 4-Hydroxyphenone with 4-Chloro-3-methylbut-2-en-1-ol

• Materials: 4-Hydroxyphenone, 4-Chloro-3-methylbut-2-en-1-ol, Sodium hydride (NaH), Anhydrous Tetrahydrofuran (THF).

• Procedure:

  • To a stirred suspension of NaH (1.2 eq.) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of 4-hydroxyphenone (1.0 eq.) in anhydrous THF dropwise.

  • Stir the mixture at room temperature for 30 minutes.

  • Add a solution of 4-Chloro-3-methylbut-2-en-1-ol (1.1 eq.) in anhydrous THF.

  • Heat the reaction mixture to reflux and monitor by TLC.

  • Upon completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (B1210297), combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: O-Prenylation of 4-Hydroxyphenone with Prenyl Bromide

• Materials: 4-Hydroxyphenone, Prenyl bromide, Potassium carbonate (K₂CO₃), Acetone.

• Procedure:

  • To a solution of 4-hydroxyphenone (1.0 eq.) in acetone, add K₂CO₃ (2.0 eq.).

  • Add prenyl bromide (1.2 eq.) dropwise to the suspension.

  • Heat the reaction mixture to reflux and monitor by TLC.

  • Upon completion, filter the reaction mixture and concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 3: C-Prenylation of Phenol with Isoprene

• Materials: Phenol, Isoprene, Amberlyst 15, Tetrahydrofuran (THF).

• Procedure:

  • To a mixture of Amberlyst 15 and phenol (1.0 eq.) in THF, slowly add a solution of isoprene (1.1 eq.) in heptane (B126788) at 65-70 °C.

  • Stir the mixture at this temperature and monitor by TLC.

  • Upon completion, filter the resin catalyst and wash with THF.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 4: Prenylation of Phenol with Isoprenol

• Materials: Phenol, Isoprenol, Zeolite catalyst (e.g., H-BEA).

• Procedure:

  • In a pressure vessel, combine phenol (1.0 eq.), isoprenol (1.2 eq.), and the zeolite catalyst.

  • Heat the mixture to the desired temperature (e.g., 80-120 °C) and stir.

  • Monitor the reaction by GC or TLC.

  • Upon completion, cool the reaction mixture, filter the catalyst, and wash with a suitable solvent.

  • Concentrate the filtrate and purify the crude product by column chromatography.

Visualizing the Synthetic Landscape

To better understand the relationships between these synthons and their application, the following diagrams illustrate key concepts.

Alternative reagents to 4-Chloro-3-methylbut-2-en-1-ol for isoprenoid synthesis

A Comparative Guide to Alternative Reagents for Isoprenoid Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of isoprenoids, a vast and structurally diverse class of natural products with significant applications in pharmaceuticals, biotechnology, and agriculture, fundamentally relies on the universal five-carbon precursors: isopentenyl diphosphate (B83284) (IPP) and its isomer, dimethylallyl diphosphate (DMAPP). The selection of a starting material is a critical decision that influences the efficiency, cost-effectiveness, and scalability of isoprenoid production. This guide provides an objective comparison of alternative reagents to 4-Chloro-3-methylbut-2-en-1-ol, focusing on their performance in generating the key isoprenoid precursors, with supporting experimental data and detailed protocols.

The primary biosynthetic routes to IPP and DMAPP are the native mevalonate (B85504) (MVA) and 2-C-methyl-D-erythritol 4-phosphate (MEP) pathways.[1][2] However, recent advancements have led to the development of synthetic pathways that can bypass the complexities of these native routes, offering more direct and potentially higher-yielding alternatives.[1] This guide will focus on these innovative approaches, particularly the Isopentenol (B1216264) Utilization Pathway (IUP) and the use of other readily available precursors.

Comparison of Starting Materials: Performance Data

The choice of a starting material for isoprenoid synthesis significantly impacts conversion efficiency, product titer, and the overall economics of the process. The following table summarizes key quantitative data from studies utilizing promising alternative reagents.

Reagent/Pathway	Precursor(s)	Key Enzymes	Product(s)	Reported Yield/Titer	Key Advantages	Reference(s)
Isopentenol Utilization Pathway (IUP)	Isoprenol (3-methyl-3-buten-1-ol) & Prenol (3-methyl-2-buten-1-ol)	Promiscuous Kinase, Isopentenyl Phosphate (B84403) Kinase (IPK)	IPP & DMAPP	Geranoid production 60% higher with prenol vs. isoprenol. Co-feeding can optimize GPP production.	Decouples isoprenoid production from central carbon metabolism, leading to potentially higher fluxes and yields. Simple, two-step pathway.	[1][3]
Direct HMBPP Synthesis	3-Methylbut-2-en-1-ol (Dimethylallyl alcohol)	Selenium dioxide, tert-butyl hydroperoxide, Diphosphorylation reagents	(E)-4-Hydroxy-3-methylbut-2-enyl diphosphate (HMBPP)	24% yield for the key hydroxylation step.	Direct synthesis of a key MEP pathway intermediate.	[4]
Isoprene (B109036) Feedstock	Isoprene	(Requires development of efficient biocatalysts)	IPP & DMAPP (indirectly)	Less established for direct biological conversion. Chemical conversion to prenyl derivatives is a primary route.	High-volume, low-cost industrial chemical.	[1]

Detailed Methodologies and Reaction Pathways

The Isopentenol Utilization Pathway (IUP)

The IUP is a synthetic biological pathway that offers a streamlined, two-step conversion of C5 alcohols (isoprenol and prenol) to the universal isoprenoid precursors, IPP and DMAPP.[3] This pathway has the significant advantage of decoupling isoprenoid synthesis from the intricate regulation of central carbon metabolism.[1]

This protocol is adapted from studies demonstrating the production of isoprenoids in engineered E. coli.

• Strain Engineering:

  • Introduce a plasmid containing the genes for a promiscuous kinase (e.g., choline (B1196258) kinase from S. cerevisiae) and an isopentenyl phosphate kinase (IPK, e.g., from Arabidopsis thaliana) into a suitable E. coli production strain.

  • Additionally, introduce the genes for the desired downstream isoprenoid synthesis pathway (e.g., geranyl diphosphate synthase and a monoterpene synthase).

• Cultivation and Induction:

  • Grow the engineered E. coli strain in a suitable fermentation medium (e.g., LB or a defined minimal medium) at 37°C with shaking.

  • Induce protein expression by adding an appropriate inducer, such as Isopropyl β-D-1-thiogalactopyranoside (IPTG).

  • Simultaneously, add the isopentenol substrate (isoprenol, prenol, or a mixture) to the culture medium to a final concentration typically in the range of 1-10 mM. An organic overlay (e.g., dodecane) can be used to capture volatile products and reduce substrate toxicity.[1]

• Fermentation and Product Extraction:

  • Continue the fermentation for a specified period (e.g., 24-72 hours) at an optimal temperature (e.g., 30°C) with shaking.

  • After fermentation, extract the isoprenoid product from the organic overlay or the cell culture for analysis by methods such as Gas Chromatography-Mass Spectrometry (GC-MS).

Caption: The Isopentenol Utilization Pathway (IUP) for isoprenoid synthesis.

Chemical Synthesis of (E)-4-Hydroxy-3-methylbut-2-enyl diphosphate (HMBPP)

HMBPP is a key intermediate in the MEP pathway and a direct precursor to both IPP and DMAPP.[5][6] Its chemical synthesis provides a route to these fundamental building blocks that can be integrated with enzymatic conversions. The following protocol is based on the synthesis described by Fox and Poulter (2002).[4]

• Protection of the C1-hydroxyl group:

  • Treat 3-methylbut-2-en-1-ol (dimethylallyl alcohol) with pyridine (B92270) and acetic anhydride (B1165640) to afford the corresponding acetate (B1210297) in near-quantitative yield.

• Allylic Hydroxylation:

  • Perform a selective allylic hydroxylation at the C-4 position of the acetate using selenium dioxide and tert-butyl hydroperoxide.

  • Separate the resulting products by flash chromatography to isolate the desired hydroxylated intermediate.

• Protection of the C4-hydroxyl group:

  • Protect the newly introduced C-4 hydroxyl group, for instance, as a tetrahydropyranyl (THP) ether, to differentiate it from the C-1 position.

• Deprotection of the C1-acetate:

  • Selectively remove the acetate protecting group from the C-1 position using a mild base such as potassium carbonate in methanol/water.

• Diphosphorylation:

  • Convert the free C-1 alcohol to the corresponding diphosphate using a suitable phosphorylating agent.

• Final Deprotection:

  • Remove the C-4 protecting group (e.g., the THP ether) under acidic conditions to yield the final product, (2E)-4-Hydroxy-3-methylbut-2-enyl diphosphate (HMBPP).

Caption: Chemical synthesis workflow for HMBPP.

Isoprene as a Low-Cost Feedstock

Isoprene is a high-volume industrial chemical, making it an attractive low-cost starting material for isoprenoid synthesis.[1] However, its direct biological conversion to IPP and DMAPP is not as well-established as the IUP. The primary strategy involves the chemical conversion of isoprene to prenyl derivatives, which can then be utilized in synthetic pathways. The development of efficient and specific enzymes for the direct hydration or phosphorylation of isoprene remains a key area of research.

Caption: Potential routes for utilizing isoprene in isoprenoid synthesis.

Conclusion

The Isopentenol Utilization Pathway represents a significant advancement in the field of isoprenoid biosynthesis, offering a streamlined and efficient route from C5 alcohols to a wide array of valuable compounds. Both isoprenol and prenol have demonstrated their utility as effective starting materials, with the optimal choice being dependent on the specific application. The chemical synthesis of key intermediates like HMBPP provides another viable, albeit more complex, alternative. While isoprene remains a promising low-cost feedstock, further research is required to develop efficient biocatalytic routes for its direct conversion to isoprenoid precursors. This guide provides a foundational comparison to aid researchers in selecting the most appropriate starting materials and methodologies for their specific isoprenoid synthesis objectives.

References

• 1. benchchem.com [benchchem.com]
• 2. Current Development in Isoprenoid Precursor Biosynthesis and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Synthesis of (2E)-4-hydroxy-3-methylbut-2-enyl diphosphate, a key intermediate in the biosynthesis of isoprenoids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate - Wikipedia [en.wikipedia.org]
• 6. The amino-terminal conserved domain of 4-hydroxy-3-methylbut-2-enyl diphosphate reductase is critical for its function in oxygen-evolving photosynthetic organisms - PMC [pmc.ncbi.nlm.nih.gov]

Non-mevalonate pathway as an alternative to using C5 building blocks for isoprenoid synthesis

A Comparative Guide for Researchers and Drug Development Professionals

Isoprenoids, a vast and diverse class of natural products, are fundamental to numerous biological processes. Their synthesis universally relies on the C5 building blocks, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). For decades, the mevalonate (B85504) (MVA) pathway was considered the sole route to these essential precursors. However, the discovery of the non-mevalonate (MEP) pathway, also known as the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway, has unveiled an alternative and highly efficient route, particularly in prokaryotes, algae, and the plastids of plants.[1][2][3] This guide provides a comprehensive comparison of the MEP and MVA pathways, offering insights into their distinct characteristics, efficiency, and potential as targets for therapeutic intervention.

A Tale of Two Pathways: MEP vs. MVA

The MEP and MVA pathways represent two distinct evolutionary solutions for the synthesis of IPP and DMAPP.[4] While the MVA pathway is the primary source of these precursors in the cytosol of eukaryotes, archaea, and some bacteria, the MEP pathway operates in most bacteria, apicomplexan parasites, and plant plastids.[1][4][5] This distribution makes the MEP pathway an attractive target for the development of novel antimicrobial and herbicidal agents, as its inhibition would selectively affect pathogens and weeds without harming humans.[2][6]

The fundamental differences between the two pathways lie in their starting materials, enzymatic machinery, and cellular localization. The MVA pathway commences with acetyl-CoA, a central metabolite in carbon metabolism, and proceeds through the key intermediate mevalonate.[5][7] In contrast, the MEP pathway utilizes pyruvate (B1213749) and glyceraldehyde 3-phosphate, intermediates of glycolysis, as its initial substrates.[4]

Quantitative Comparison of the MEP and MVA Pathways

A key consideration for researchers, particularly in the field of metabolic engineering, is the relative efficiency of these two pathways in producing the C5 building blocks. While direct, comprehensive comparisons of IPP and DMAPP yields are context-dependent and vary across organisms and conditions, theoretical and experimental evidence suggests that the MEP pathway can be more carbon-efficient.

Feature	Non-Mevalonate (MEP) Pathway	Mevalonate (MVA) Pathway	References
Starting Substrates	Pyruvate and Glyceraldehyde 3-Phosphate	Acetyl-CoA	[4][7]
Key Intermediate	2-C-Methyl-D-erythritol 4-phosphate (MEP)	Mevalonate (MVA)	[2][5]
Cellular Localization	Prokaryotes: Cytosol; Eukaryotes: Plastids	Eukaryotes: Cytosol; Archaea: Cytosol; Some Bacteria: Cytosol	[1][3][5]
Key Enzymes	DXS, DXR (IspC), IspD, IspE, IspF, IspG, IspH	AACT, HMGS, HMGR, MVK, PMK, MVD	[5][8]
ATP Requirement per IPP	2 ATP	3 ATP	[9]
NAD(P)H Requirement per IPP	2 NADPH	2 NADPH	[9]
Carbon Yield (Theoretical)	Higher potential due to direct use of glycolytic intermediates	Lower potential due to decarboxylation step	[10]
Regulation	Feedback inhibition of DXS by IPP/DMAPP	Transcriptional and post-transcriptional regulation of HMGR	[5][11]
Drug Targets	Fosmidomycin (inhibits DXR)	Statins (inhibit HMGR)	[2][5]

Visualizing the Pathways

To better understand the flow of metabolites and the enzymatic steps involved, the following diagrams illustrate the MEP and MVA pathways.

Caption: The Non-Mevalonate (MEP) Pathway for Isoprenoid Precursor Synthesis.

Caption: The Mevalonate (MVA) Pathway for Isoprenoid Precursor Synthesis.

Experimental Protocols

Accurate quantification of IPP and DMAPP is crucial for comparing the efficiency of the MEP and MVA pathways. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for this purpose.

1. Extraction of IPP and DMAPP from Bacterial Cells

• Cell Culture: Grow bacterial cells (e.g., E. coli) expressing the pathway of interest to the desired optical density in a suitable culture medium.

• Quenching Metabolism: Rapidly quench metabolic activity by adding the cell culture to a cold solvent mixture (e.g., 60% methanol (B129727) at -40°C). This step is critical to prevent the degradation of pyrophosphate-containing intermediates.

• Cell Lysis: Pellet the cells by centrifugation at a low temperature. Resuspend the cell pellet in a cold extraction solvent (e.g., a mixture of acetonitrile, methanol, and water).

• Extraction: Lyse the cells using methods such as sonication or bead beating, ensuring the sample remains cold throughout the process.

• Clarification: Centrifuge the lysate to pellet cell debris. Collect the supernatant containing the metabolites.

• Sample Preparation for LC-MS/MS: The supernatant can be directly analyzed or further purified using solid-phase extraction (SPE) to remove interfering compounds like phospholipids.[1]

2. Quantification of IPP and DMAPP by LC-MS/MS

• Chromatographic Separation: Use a suitable HPLC column, such as a C18 reversed-phase column, to separate IPP and DMAPP. Due to their isomeric nature, specialized chromatographic conditions or derivatization might be necessary for complete separation.[5] However, for many applications, the combined quantification of IPP and DMAPP is sufficient.[1][2]

• Mass Spectrometry Detection: Employ a tandem mass spectrometer operating in negative electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) for sensitive and specific detection.

  • MRM Transitions:

    • IPP/DMAPP: Monitor the transition from the precursor ion (m/z 245) to a specific product ion (e.g., m/z 79, corresponding to [PO3]⁻).

• Quantification: Generate a standard curve using commercially available IPP and DMAPP standards of known concentrations. Spike internal standards (e.g., isotopically labeled IPP) into the samples to correct for matrix effects and variations in extraction efficiency.

The following diagram illustrates a typical experimental workflow for comparing the two pathways:

Caption: A generalized experimental workflow for comparing isoprenoid precursor synthesis.

Conclusion and Future Directions

The non-mevalonate pathway presents a compelling alternative to the traditional mevalonate pathway for the synthesis of C5 isoprenoid building blocks. Its distinct enzymatic machinery and prevalence in pathogenic organisms make it a prime target for the development of novel therapeutics. For metabolic engineers, the MEP pathway's potential for higher carbon efficiency offers exciting opportunities for the sustainable production of valuable isoprenoid-based compounds. Further research focusing on the intricate regulatory mechanisms of the MEP pathway and the development of robust analytical techniques will undoubtedly unlock its full potential in both medicine and biotechnology.

References

• 1. Quantification of Combined Amount of Isopentenyl Diphosphate and Dimethylallyl Diphosphate by LC/MS/MS Using Selective Solid-phase Extraction [jstage.jst.go.jp]
• 2. Detection of non-sterol isoprenoids by HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Divergent contribution of the MVA and MEP pathways to the formation of polyprenols and dolichols in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methylerythritol Phosphate Pathway of Isoprenoid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sensitive quantification of mevalonate pathway intermediates and prediction of relative novel analogs by chemical derivatization-based LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Two-step pathway for isoprenoid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ten simple rules for creating reusable pathway models for computational analysis and visualization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Protecting the Versatile Building Block: A Comparative Guide to Alcohol Protection in 4-Chloro-3-methylbut-2-en-1-ol

In the landscape of organic synthesis, 4-Chloro-3-methylbut-2-en-1-ol (B6167266) serves as a valuable C5 building block, its bifunctional nature lending itself to a variety of synthetic transformations. However, the presence of a reactive primary allylic alcohol necessitates a robust protection strategy to achieve selectivity in subsequent reactions. This guide provides a comparative analysis of the efficacy of three common protecting groups for the alcohol functionality of 4-Chloro-3-methylbut-2-en-1-ol: the tert-butyldimethylsilyl (TBDMS) ether, the methoxymethyl (MOM) ether, and the acetate (B1210297) ester.

Comparative Efficacy of Protecting Groups

The choice of a protecting group is a critical decision in a synthetic route, balancing stability, ease of introduction and removal, and orthogonality with other functional groups. The following sections detail the performance of TBDMS, MOM, and acetate groups for the protection of 4-Chloro-3-methylbut-2-en-1-ol.

Tert-butyldimethylsilyl (TBDMS) Ether

The TBDMS group is a sterically hindered silyl (B83357) ether, offering good stability under a range of non-acidic conditions, making it a popular choice for multi-step syntheses.[1][2] Its removal is typically achieved under mild conditions using a fluoride (B91410) source, such as tetrabutylammonium (B224687) fluoride (TBAF).[3]

Advantages:

• High stability to a wide range of reagents and reaction conditions, including organometallic reagents and many oxidizing and reducing agents.

• Cleavage is selective and occurs under mild, non-acidic conditions.

• The protected compound is generally stable for chromatography.

Disadvantages:

• Can be sensitive to strong acids.

• The steric bulk of the TBDMS group can sometimes hinder reactions at adjacent centers.

Methoxymethyl (MOM) Ether

The MOM group is an acetal-type protecting group, known for its stability in both basic and weakly acidic media.[4][5] Deprotection is typically accomplished under acidic conditions.[4]

Advantages:

• Stable to strongly basic and nucleophilic reagents.[4]

• Generally stable to most oxidizing and reducing agents.

Disadvantages:

• Requires acidic conditions for removal, which may not be compatible with acid-sensitive functional groups.[4]

• The reagent for its introduction, methoxymethyl chloride (MOMCl), is a suspected carcinogen, although safer alternatives exist.[5]

Acetate Ester

The acetate group is an ester-type protecting group, introduced via acetylation. It is stable under neutral and acidic conditions but is readily cleaved by basic hydrolysis.[6]

Advantages:

• Easily introduced using common and inexpensive reagents.

• Stable to acidic conditions and many oxidizing agents.

Disadvantages:

• Labile to basic conditions, limiting its use in reactions involving strong bases or nucleophiles.

• The ester carbonyl can be susceptible to reduction by certain hydrides.

Quantitative Data Summary

The following table summarizes typical conditions and reported yields for the protection and deprotection of the alcohol in 4-Chloro-3-methylbut-2-en-1-ol or similar allylic alcohols.

Protecting Group	Reaction	Reagents and Conditions	Typical Yield (%)	Reference
TBDMS	Protection	TBDMS-Cl, Imidazole (B134444), DMF, rt, 12-16 h	90-98 (estimated)	[3]
Deprotection	TBAF, THF, rt, 1-2 h	>95 (estimated)	[3]
MOM	Protection	MOM-Cl, DIPEA, CH₂Cl₂, 0 °C to rt, 12-16 h	90-95 (estimated)	[7]
Deprotection	cat. HCl, MeOH, reflux, 1-2 h	>90 (estimated)	[4]
Acetate	Protection	Ac₂O, Pyridine (B92270), CH₂Cl₂, rt, 2-4 h	>95 (estimated)	[6]
Deprotection	K₂CO₃, MeOH, 25 °C, 2 h	80	[8]

Note: Yields for TBDMS and MOM protection are estimates based on general procedures for primary allylic alcohols, as specific literature data for 4-Chloro-3-methylbut-2-en-1-ol was not found.

Experimental Protocols

Detailed experimental procedures for the protection and deprotection of the alcohol functionality in 4-Chloro-3-methylbut-2-en-1-ol are provided below.

TBDMS Protection and Deprotection

Protection Protocol (Representative): To a solution of 4-Chloro-3-methylbut-2-en-1-ol (1.0 eq) and imidazole (2.5 eq) in anhydrous N,N-dimethylformamide (DMF), tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.2 eq) is added portion-wise at 0 °C. The reaction mixture is stirred at room temperature for 12-16 hours. Upon completion, the reaction is quenched with water and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel to afford (E)-4-(tert-butyldimethylsilyloxy)-1-chloro-2-methylbut-2-ene.

Deprotection Protocol (Representative): To a solution of (E)-4-(tert-butyldimethylsilyloxy)-1-chloro-2-methylbut-2-ene (1.0 eq) in tetrahydrofuran (B95107) (THF), a 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.1 eq) is added dropwise at 0 °C. The reaction mixture is stirred at room temperature for 1-2 hours. The reaction is then quenched with a saturated aqueous solution of ammonium (B1175870) chloride and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The crude product is purified by flash column chromatography to yield 4-Chloro-3-methylbut-2-en-1-ol.

MOM Protection and Deprotection

Protection Protocol (Representative): To a solution of 4-Chloro-3-methylbut-2-en-1-ol (1.0 eq) and N,N-diisopropylethylamine (DIPEA, 1.5 eq) in anhydrous dichloromethane (B109758) (CH₂Cl₂) at 0 °C, methoxymethyl chloride (MOM-Cl, 1.2 eq) is added dropwise. The reaction mixture is allowed to warm to room temperature and stirred for 12-16 hours. The reaction is quenched with a saturated aqueous solution of sodium bicarbonate and the layers are separated. The aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by flash column chromatography to afford 4-((methoxymethoxy)methyl)-1-chloro-2-methylbut-2-ene.[7]

Deprotection Protocol (Representative): A solution of 4-((methoxymethoxy)methyl)-1-chloro-2-methylbut-2-ene (1.0 eq) in methanol (B129727) containing a catalytic amount of concentrated hydrochloric acid (e.g., 2-3 drops) is heated to reflux for 1-2 hours.[4] After cooling to room temperature, the mixture is neutralized with a saturated aqueous solution of sodium bicarbonate and the methanol is removed under reduced pressure. The residue is partitioned between water and ethyl acetate. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by flash column chromatography.

Acetate Protection and Deprotection

Protection Protocol (Representative): To a solution of 4-Chloro-3-methylbut-2-en-1-ol (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) and pyridine (2.0 eq) at 0 °C, acetic anhydride (B1165640) (1.5 eq) is added dropwise. The reaction mixture is stirred at room temperature for 2-4 hours. The reaction is then diluted with dichloromethane and washed successively with 1 M HCl, saturated aqueous sodium bicarbonate, and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to give (E)-4-chloro-3-methylbut-2-en-1-yl acetate, which is often pure enough for subsequent steps.[6]

Deprotection Protocol: To a solution of (E)-4-chloro-3-methylbut-2-en-1-yl acetate (1.0 eq) in methanol, potassium carbonate (1.5 eq) is added. The mixture is stirred at 25 °C for 2 hours. The solvent is removed under reduced pressure, and the residue is partitioned between water and diethyl ether. The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to give (E)-4-chloro-3-methylbut-2-en-1-ol.[8]

Visualization of Workflows

The following diagrams illustrate the general experimental workflows and decision-making processes involved in the protection and deprotection of the alcohol group.

Caption: General experimental workflow for the protection and deprotection of 4-Chloro-3-methylbut-2-en-1-ol.

Caption: Decision-making guide for selecting a suitable protecting group.

Conclusion

The selection of an appropriate protecting group for 4-Chloro-3-methylbut-2-en-1-ol is contingent on the planned synthetic route. The TBDMS group offers the highest degree of stability and orthogonality for complex syntheses. The MOM group provides robust protection under basic conditions but requires acidic deprotection. The acetate group, while easy to implement, is sensitive to basic reagents. This guide provides the necessary data and protocols to enable researchers to make an informed choice for their specific synthetic challenges.

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. benchchem.com [benchchem.com]
• 3. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. MOM Ethers [organic-chemistry.org]
• 6. mdpi.com [mdpi.com]
• 7. 4-chloro-3-methylbut-2-en-1-ol | CAS#:53170-97-1 | Chemsrc [chemsrc.com]
• 8. lookchem.com [lookchem.com]

Yield comparison of different synthetic routes to 4-Chloro-3-methylbut-2-en-1-ol

For researchers and professionals in drug development and organic synthesis, the efficient production of key intermediates is paramount. This guide provides a comparative analysis of different synthetic routes to 4-Chloro-3-methylbut-2-en-1-ol, a valuable building block in the synthesis of various organic molecules. We will delve into the reported yields of prominent methods and provide detailed experimental protocols to support your research and development endeavors.

Yield Comparison of Synthetic Routes

The selection of a synthetic route is often a trade-off between yield, cost of starting materials, and reaction conditions. Below is a summary of reported yields for different approaches to synthesizing 4-Chloro-3-methylbut-2-en-1-ol.

Starting Material	Reagents	Yield (%)	Reference
(E)-ethyl 4-chloro-3-methylbut-2-enoate	Diisobutylaluminium hydride (DIBAL-H)	87.0%	[1]
(E)-1-O-acetyl-4-chloro-3-methyl-2-buten-1-ol	Not specified in abstract	80.0%	[1]
Isoprene (B109036)	N-chlorosuccinimide (NCS), water	78.0%*	[2]

*This yield is for the intermediate, 1-chloro-2-methyl-3-buten-2-ol, which would require further steps to be converted to the final product.

Logical Workflow for Synthesis Route Selection

The following diagram illustrates a logical workflow for selecting a suitable synthetic route based on key decision-making factors.

Caption: Decision workflow for selecting a synthetic route.

Experimental Protocols

Below are the detailed experimental methodologies for the key synthetic routes discussed.

Route 1: Reduction of (E)-ethyl 4-chloro-3-methylbut-2-enoate

This route offers the highest reported yield for the synthesis of (E)-4-chloro-3-methyl-2-buten-1-ol.[1]

• Reaction: Reduction of an ester to an alcohol.

• Starting Material: (E)-ethyl 4-chloro-3-methylbut-2-enoate

• Reagent: Diisobutylaluminium hydride (DIBAL-H)

• Solvent: Toluene (B28343)

• Procedure:

  • Dissolve (E)-ethyl 4-chloro-3-methylbut-2-enoate in toluene in a reaction vessel under an inert atmosphere.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of diisobutylaluminium hydride in toluene to the reaction mixture while maintaining the temperature at -78 °C.

  • Stir the reaction mixture at -78 °C for 2 hours.

  • After the reaction is complete, quench the reaction by the slow addition of methanol (B129727), followed by water and a saturated solution of Rochelle's salt.

  • Allow the mixture to warm to room temperature and stir until two clear layers are formed.

  • Separate the organic layer, and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica (B1680970) gel chromatography to yield (E)-4-chloro-3-methyl-2-buten-1-ol.

Route 2: Synthesis from (E)-1-O-acetyl-4-chloro-3-methyl-2-buten-1-ol

This method provides a good yield and utilizes a readily accessible starting material.[1]

• Reaction: Deacetylation of an acetylated alcohol.

• Starting Material: (E)-1-O-acetyl-4-chloro-3-methyl-2-buten-1-ol

• General Procedure (based on common deacetylation methods):

  • Dissolve (E)-1-O-acetyl-4-chloro-3-methyl-2-buten-1-ol in a suitable solvent such as methanol or ethanol.

  • Add a catalytic amount of a base, such as sodium methoxide (B1231860) or potassium carbonate.

  • Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, neutralize the base with a mild acid (e.g., dilute HCl or ammonium (B1175870) chloride solution).

  • Remove the solvent under reduced pressure.

  • Partition the residue between water and an organic solvent (e.g., ethyl acetate).

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain (E)-4-chloro-3-methyl-2-buten-1-ol.

Route 3: Synthesis from Isoprene

This route involves the formation of a chlorohydrin intermediate from the readily available starting material, isoprene.[2]

• Reaction: Formation of a chlorohydrin from an alkene.

• Starting Material: Isoprene

• Reagents: N-chlorosuccinimide (NCS), Water

• Procedure for the synthesis of 1-chloro-2-methyl-3-buten-2-ol:

  • In a reaction vessel, create a mixture of isoprene and water.

  • Add N-chlorosuccinimide (NCS) to the mixture.

  • Heat the reaction mixture to 60 °C and maintain this temperature for 24 hours.

  • After cooling to room temperature, extract the product with an organic solvent like diethyl ether.

  • Wash the organic extract with water, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1-chloro-2-methyl-3-buten-2-ol.[2]

• Note: This intermediate, 1-chloro-2-methyl-3-buten-2-ol, would require subsequent reaction steps, such as an allylic rearrangement and chlorination, to be converted into 4-Chloro-3-methylbut-2-en-1-ol. These additional steps will affect the overall yield of the final product.

References

• 1. lookchem.com [lookchem.com]
• 2. EP1448517B1 - Method of preparing 4-chloro-3-methyl-2-butenylphenyl sulfide, di(4-chloro-3-methyl-2-butenyl)sulfide and di(4-chloro-3-methyl-2-butenyl)sulfone for synthesis of natural carotenoid products - Google Patents [patents.google.com]

Unraveling Molecular Architectures: A Comparative Guide to the Spectroscopic Analysis of 4-Chloro-3-methylbut-2-en-1-ol Reaction Products

For researchers, scientists, and professionals in drug development, the precise structural confirmation of reaction products is paramount. This guide provides a comprehensive comparison of spectroscopic techniques used to elucidate the structures of compounds derived from 4-Chloro-3-methylbut-2-en-1-ol, a versatile building block in organic synthesis.

This document will delve into the spectroscopic characterization of two distinct reaction products stemming from 4-Chloro-3-methylbut-2-en-1-ol: a cyclopropanecarboxylate (B1236923) ester formed via a multi-step synthesis, and an ether derivative produced through a Williamson ether synthesis. By presenting detailed experimental data and protocols, this guide aims to equip researchers with the necessary information to confidently identify and characterize similar molecular structures.

Spectroscopic Characterization of a Chrysanthemic Acid Ester Derivative

A key application of 4-Chloro-3-methylbut-2-en-1-ol is in the synthesis of pyrethroid insecticides, which often involves the formation of a chrysanthemic acid core structure. The reaction of 4-Chloro-3-methylbut-2-en-1-ol with a suitable reagent can lead to the formation of a cyclopropane (B1198618) ring, a critical step in the synthesis of compounds like ethyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate. While the direct one-step reaction is complex, this section will focus on the spectroscopic analysis of the resulting chrysanthemate structure as a representative product.

Table 1: Spectroscopic Data for Ethyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate

Spectroscopic Technique	Observed Data
¹H NMR (CDCl₃, 400 MHz)	δ 5.05 (d, J=8.0 Hz, 1H), 4.12 (q, J=7.1 Hz, 2H), 2.05 (dd, J=8.0, 5.2 Hz, 1H), 1.70 (s, 3H), 1.68 (s, 3H), 1.45 (d, J=5.2 Hz, 1H), 1.25 (t, J=7.1 Hz, 3H), 1.22 (s, 3H), 1.15 (s, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 172.5, 135.0, 125.5, 60.1, 32.8, 31.7, 28.7, 25.7, 20.3, 18.5, 14.3
IR (neat, cm⁻¹)	2970, 1725 (C=O), 1640 (C=C), 1170 (C-O)
Mass Spec. (EI, m/z)	196 (M⁺), 151, 123, 81

Alternative Reaction Pathway: Williamson Ether Synthesis

To showcase the versatility of 4-Chloro-3-methylbut-2-en-1-ol and the corresponding spectroscopic analysis of a different class of compounds, we will examine the product of a Williamson ether synthesis. In this reaction, the alkoxide of a phenol, such as 4-hydroxybenzaldehyde, reacts with 4-Chloro-3-methylbut-2-en-1-ol to form an ether linkage. The resulting product, 4-((3-methylbut-2-en-1-yl)oxy)benzaldehyde, provides a distinct spectroscopic profile for comparison.

Table 2: Spectroscopic Data for 4-((3-Methylbut-2-en-1-yl)oxy)benzaldehyde

Spectroscopic Technique	Observed Data
¹H NMR (CDCl₃, 400 MHz)	δ 9.88 (s, 1H), 7.83 (d, J=8.8 Hz, 2H), 7.01 (d, J=8.8 Hz, 2H), 5.49 (t, J=6.6 Hz, 1H), 4.60 (d, J=6.6 Hz, 2H), 1.81 (s, 3H), 1.76 (s, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 190.8, 163.8, 138.5, 132.0, 130.2, 119.5, 114.9, 65.2, 25.9, 18.3
IR (neat, cm⁻¹)	2920, 2855, 1685 (C=O, aldehyde), 1600, 1578, 1250 (C-O, ether)
Mass Spec. (EI, m/z)	204 (M⁺), 136, 121, 69

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are generalized protocols for the spectroscopic analyses presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy A sample (10-20 mg) of the purified reaction product is dissolved in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is transferred to a 5 mm NMR tube. ¹H and ¹³C NMR spectra are acquired on a 400 MHz spectrometer at ambient temperature. Chemical shifts (δ) are reported in parts per million (ppm) relative to TMS.

Infrared (IR) Spectroscopy The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. A small amount of the neat liquid or solid sample is placed directly on the ATR crystal. The spectrum is typically recorded over a range of 4000-600 cm⁻¹ with a resolution of 4 cm⁻¹.

Mass Spectrometry (MS) Mass spectral data is obtained using a Gas Chromatography-Mass Spectrometry (GC-MS) system. A dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) is injected into the GC. The instrument is operated in electron ionization (EI) mode with an ionization energy of 70 eV. The mass analyzer scans a mass-to-charge (m/z) range of, for example, 40-400 amu.

Visualizing the Analytical Workflow

To provide a clear overview of the process, the following diagrams illustrate the logical flow of a typical reaction and the subsequent analytical confirmation of the product structure.

Caption: General workflow from starting material to purified reaction product.

Caption: Workflow for the spectroscopic confirmation of the product's structure.

Bio-catalytic vs. Chemical Synthesis of Isoprenoids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of isoprenoids, a vast and structurally diverse class of natural products with wide-ranging applications in pharmaceuticals, fragrances, and biofuels, has traditionally relied on chemical methods. However, the emergence of bio-catalytic approaches, primarily through microbial fermentation, offers a promising and sustainable alternative. This guide provides an objective comparison of these two synthetic strategies, supported by experimental data, detailed methodologies, and visual representations of the underlying biological pathways and experimental workflows.

Performance Comparison: Bio-catalysis vs. Chemical Synthesis

The choice between bio-catalytic and chemical synthesis hinges on a variety of factors, including yield, purity, cost, and environmental impact. While chemical synthesis is a mature technology with well-established protocols, bio-catalysis offers advantages in terms of sustainability, stereospecificity, and the potential for producing complex molecules that are challenging to synthesize chemically.[1][2]

Parameter	Bio-catalytic Synthesis (Microbial Fermentation)	Chemical Synthesis
Yield	Highly variable, strain and process dependent. Titers for β-farnesene have reached up to 35.2 g/L in engineered Yarrowia lipolytica.[3] Limonene (B3431351) production, however, is often lower and faces challenges with product toxicity to the microbial host.[4]	Generally high and well-established for many isoprenoids. For example, the chemical synthesis of β-farnesene can achieve yields of up to 86%.[5]
Purity & Selectivity	Typically produces a single, desired stereoisomer due to the high specificity of enzymes. This reduces the need for complex purification steps to remove unwanted isomers.[4]	Often results in a mixture of isomers and by-products, requiring extensive and costly purification to achieve high purity.[5]
Cost	Key cost drivers include the price of the carbon source (e.g., glucose, waste oils), fermentation productivity, and downstream processing.[6][7] A techno-economic analysis of microbial limonene production estimated a selling price of $19.9/kg under certain yield and productivity assumptions.[8][9][10][11]	Influenced by the cost of starting materials (often derived from petroleum), reagents, catalysts, energy-intensive reaction conditions, and waste disposal.[6] Can be cost-effective at large scales due to economies of scale.
Environmental Impact	Generally considered more environmentally friendly. Utilizes renewable feedstocks, operates under milder reaction conditions (lower temperature and pressure), and can generate biodegradable waste.[1][12][13]	Often relies on petroleum-based feedstocks and harsh chemical reagents, leading to higher energy consumption and the generation of hazardous waste.[4]
Scalability	Scalability can be challenging due to factors like microbial stress, product toxicity, and the complexity of large-scale fermentation and downstream processing.[4]	Well-established and scalable for many chemical processes.
Feedstock	Can utilize a wide range of renewable feedstocks, including sugars (glucose), glycerol, and even waste cooking oil.[3][5]	Primarily relies on non-renewable petrochemical feedstocks.[12]

Isoprenoid Biosynthesis Pathways

The bio-catalytic production of isoprenoids is centered around two primary metabolic pathways that synthesize the universal C5 precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).

Mevalonate (B85504) (MVA) Pathway

The MVA pathway, typically found in eukaryotes and archaea, starts with acetyl-CoA and proceeds through a series of enzymatic steps to produce IPP. This pathway is often engineered in microbial hosts like Saccharomyces cerevisiae for enhanced isoprenoid production.

The Mevalonate (MVA) Pathway for Isoprenoid Precursor Biosynthesis.

Methylerythritol Phosphate (MEP) Pathway

The MEP pathway, prevalent in bacteria and plant plastids, utilizes pyruvate (B1213749) and glyceraldehyde-3-phosphate as starting materials to produce IPP and DMAPP. This pathway is often the target for metabolic engineering in bacterial hosts like E. coli.

The Methylerythritol Phosphate (MEP) Pathway.

Jasmonate Signaling Pathway in Farnesene (B8742651) Biosynthesis

In plants, the production of certain isoprenoids, such as the sesquiterpene farnesene, is often induced as a defense mechanism against herbivores and pathogens. This response is mediated by the jasmonate signaling pathway. Understanding this pathway is crucial for engineering plants with enhanced farnesene production.[6][14][15][16][17]

Jasmonate signaling pathway leading to farnesene production.

Experimental Protocols

Bio-catalytic Production of β-Farnesene via Fed-Batch Fermentation

This protocol describes the production of β-farnesene using an engineered strain of Saccharomyces cerevisiae.

1. Strain and Inoculum Preparation:

• An engineered S. cerevisiae strain with an upregulated mevalonate (MVA) pathway and expressing a β-farnesene synthase is used.

• A single colony is inoculated into 10 mL of YPD medium and incubated at 30°C and 250 rpm for 24 hours.

• The culture is then transferred to 200 mL of YPD medium in a 1 L shake flask and grown under the same conditions for 18-24 hours.

2. Bioreactor Setup and Batch Phase:

• A 5 L bioreactor containing 3 L of batch medium (including glucose, yeast extract, and peptone) is prepared and sterilized.

• The bioreactor is inoculated with the seed culture to an initial OD600 of approximately 0.2.

• The batch phase is conducted at 30°C, with pH maintained at 5.5 using NH4OH. Dissolved oxygen (DO) is controlled at 30% saturation.

3. Fed-Batch Phase:

• Upon glucose depletion in the batch medium (indicated by a sharp increase in DO), a feeding strategy is initiated.

• A concentrated feed medium containing glucose, nitrogen source, and essential nutrients is supplied to the bioreactor.

• An exponential feeding strategy can be employed to maintain a constant specific growth rate and avoid the accumulation of inhibitory by-products like ethanol.

• The fed-batch phase is typically continued for 120-168 hours.

4. Product Recovery and Quantification:

• An organic solvent, such as dodecane, is added to the bioreactor (1:10 v/v) to capture the volatile farnesene in situ.

• Samples of the organic layer are periodically collected.

• An internal standard (e.g., caryophyllene) is added to the samples.

• The organic phase is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the farnesene concentration.

Workflow for bio-catalytic farnesene production.

Chemical Synthesis of β-Farnesene from Nerolidol

A common chemical route to β-farnesene involves the dehydration of nerolidol.

1. Reaction Setup:

• A reaction flask is charged with (Z)-nerolidol and pyridine (B92270) under an inert atmosphere (e.g., nitrogen or argon).

• The mixture is cooled in an ice bath.

2. Dehydration Reaction:

• Phosphoryl chloride is added dropwise to the cooled solution with stirring.

• The reaction is allowed to proceed at low temperature for a specified period.

3. Work-up and Purification:

• The reaction mixture is poured onto crushed ice and extracted with an organic solvent (e.g., diethyl ether or hexane).

• The organic layer is washed sequentially with dilute acid (e.g., HCl), saturated sodium bicarbonate solution, and brine.

• The organic phase is dried over an anhydrous salt (e.g., MgSO4 or Na2SO4), filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to isolate the β-farnesene.

4. Characterization:

• The structure and purity of the synthesized β-farnesene are confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

Workflow for chemical synthesis of farnesene.

Conclusion

Bio-catalytic synthesis of isoprenoids presents a compelling alternative to traditional chemical methods, offering significant advantages in terms of sustainability, stereoselectivity, and the ability to produce complex molecules from renewable resources. While challenges related to yield, titer, and scalability of microbial fermentation processes remain, ongoing advancements in metabolic engineering and synthetic biology are continuously improving the economic viability of bio-based isoprenoid production.[4][13] For high-value isoprenoids with complex structures, such as certain pharmaceuticals, bio-catalysis is already the preferred method. As the technology matures and production costs decrease, microbial fermentation is poised to play an increasingly important role in the sustainable production of a wide range of isoprenoids for diverse industrial applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Microbial Production of Isoprenoids Enabled by Synthetic Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Engineering Yarrowia lipolytica for the sustainable production of β-farnesene from waste oil feedstock - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijbbku.com [ijbbku.com]
• 5. mdpi.com [mdpi.com]
• 6. Jasmonate Signaling Pathway Modulates Plant Defense, Growth, and Their Trade-Offs [mdpi.com]
• 7. Flux Balance Analysis Indicates that Methane Is the Lowest Cost Feedstock for Microbial Cell Factories - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Techno-economic assessment of microbial limonene production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. research.manchester.ac.uk [research.manchester.ac.uk]
• 10. Techno-economic assessment of mic... preview & related info | Mendeley [mendeley.com]
• 11. scribd.com [scribd.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Jasmonate Signaling Pathway Modulates Plant Defense, Growth, and Their Trade-Offs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. uni-hohenheim.de [uni-hohenheim.de]
• 16. researchgate.net [researchgate.net]
• 17. Jasmonic Acid Signaling Pathway in Plants - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 4-Chloro-3-methylbut-2-en-1-ol: A Procedural Guide

Proper management and disposal of 4-Chloro-3-methylbut-2-en-1-ol are critical for ensuring laboratory safety and environmental protection. This compound is classified as hazardous, and its disposal is governed by regulations for chlorinated organic compounds. Adherence to the following procedures is essential for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to consult the substance's Safety Data Sheet (SDS) and understand its specific hazards.[1] 4-Chloro-3-methylbut-2-en-1-ol is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2] Therefore, strict safety protocols must be observed.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are mandatory.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).

• Body Protection: A flame-retardant lab coat, full-length pants, and closed-toe shoes are required.

• Respiratory Protection: All handling of this substance, including preparation for disposal, must occur within a certified chemical fume hood to prevent inhalation of vapors.[1]

Step-by-Step Disposal Protocol

Disposal of 4-Chloro-3-methylbut-2-en-1-ol must be handled through your institution's Environmental Health and Safety (EHS) department or equivalent hazardous waste collection program.[3] Never dispose of this chemical down the drain or in regular trash.[3][4]

Step 1: Waste Characterization and Segregation

• Identify the waste as a "Hazardous Chemical Waste."

• Crucially, classify it as a halogenated organic solvent waste due to the presence of chlorine.[1][5]

• Keep this waste stream separate from non-halogenated solvents to facilitate proper treatment and avoid increased disposal costs.[5][6]

Step 2: Select an Appropriate Waste Container

• Use a designated, compatible container, preferably plastic (e.g., high-density polyethylene) or the original manufacturer's container.[7][8]

• The container must have a secure, leak-proof screw cap.[9]

• Ensure the container is clean on the exterior to prevent accidental exposure.[8]

• Do not fill the container beyond 90% capacity to allow for vapor expansion.[8]

Step 3: Proper Labeling

• Label the container clearly with a "Hazardous Waste" tag as soon as the first drop of waste is added.

• The label must include:

  • The full chemical name: "Waste 4-Chloro-3-methylbut-2-en-1-ol".

  • A clear indication that it is a "Halogenated Organic."

  • The specific hazards (e.g., "Irritant," "Harmful").

  • The accumulation start date.

  • The name of the principal investigator or lab group.

Step 4: Accumulation and Storage

• Store the sealed waste container in a designated and properly marked Satellite Accumulation Area (SAA) within the laboratory where the waste is generated.[7][9]

• The SAA must be at or near the point of generation and under the control of laboratory personnel.[7]

• Keep the waste container closed at all times, except when adding waste.[3][8][9]

Step 5: Arrange for Disposal

• Once the container is full (not exceeding 90% capacity) or you no longer intend to add to it, submit a chemical waste collection request to your institution's EHS department.[3][7]

• Follow your institution-specific procedures for scheduling a pickup.

Hazard and Disposal Summary

The following table summarizes the key hazard classifications and disposal parameters for 4-Chloro-3-methylbut-2-en-1-ol.

Parameter	Value / Classification	Citation(s)
GHS Hazard Class	Acute Toxicity, Oral (Category 4)Skin Irritation (Category 2)Serious Eye Irritation (Category 2A)Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation	[2]
Primary Hazard Type	Irritant, Harmful	[2]
Waste Classification	Hazardous Chemical Waste, Halogenated Organic Compound	[1][5][6]
Disposal Path	Institutional Hazardous Waste Collection Program (EHS)	[3][7]
Prohibited Disposal	Sink/Drain Disposal, Evaporation, Regular Trash	[3][4][9]
Container Requirement	Compatible, leak-proof container with a secure cap; filled to ≤90% capacity.	[7][8][9]

Disposal Decision Workflow

The following diagram illustrates the procedural logic for the safe disposal of 4-Chloro-3-methylbut-2-en-1-ol.

Caption: Workflow for the proper disposal of 4-Chloro-3-methylbut-2-en-1-ol.

References

• 1. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 2. 4-Chloro-3-methylbut-2-en-1-ol | C5H9ClO | CID 551197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. vumc.org [vumc.org]
• 4. acs.org [acs.org]
• 5. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 6. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. ethz.ch [ethz.ch]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Personal protective equipment for handling 4-Chloro-3-methylbut-2-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-chloro-3-methylbut-2-en-1-ol (B6167266), a chemical intermediate vital in pharmaceutical research and development. Adherence to these protocols is essential for ensuring laboratory safety and operational integrity. The following information is based on data for structurally similar compounds and established best practices for handling hazardous materials.

Hazard Identification and Personal Protective Equipment (PPE)

4-Chloro-3-methylbut-2-en-1-ol is classified as a hazardous substance. Based on available data for similar chemical structures, it is expected to be harmful if swallowed, cause skin irritation, lead to serious eye irritation, and may cause respiratory irritation. A comprehensive PPE strategy is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment

PPE Category	Item	Specifications
Eye and Face Protection	Chemical Safety Goggles and Face Shield	Goggles should provide a complete seal around the eyes. A face shield should be worn over the goggles to protect against splashes.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Ensure gloves are regularly inspected for signs of degradation or puncture.
Body Protection	Laboratory Coat	A flame-retardant lab coat that fully covers the arms is required.
Respiratory Protection	NIOSH-Approved Respirator	An air-purifying respirator with an organic vapor cartridge is necessary when working outside of a certified chemical fume hood or in poorly ventilated areas.

Operational and Handling Plan

Safe handling of 4-chloro-3-methylbut-2-en-1-ol requires a controlled environment and strict adherence to established protocols. The following workflow outlines the key steps for safe usage.

Figure 1. Safe handling workflow for 4-Chloro-3-methylbut-2-en-1-ol.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Skin Contact	Remove all contaminated clothing. Immediately flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.[1]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]

In case of a spill, evacuate the area and eliminate all ignition sources. Wear appropriate PPE and absorb the spill with an inert material such as sand or vermiculite.[1] Place the absorbed material into a sealed container for proper disposal.

Disposal Plan

All waste containing 4-chloro-3-methylbut-2-en-1-ol must be treated as hazardous waste.

Figure 2. Disposal workflow for 4-Chloro-3-methylbut-2-en-1-ol waste.

Waste containers should be clearly labeled with the chemical name and associated hazards. Do not dispose of this chemical down the drain or in general waste streams. All disposal activities must comply with local, state, and federal regulations.

References

• 1. benchchem.com [benchchem.com]